Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

A comprehensive resource for researchers, scientists, and drug development professionals on a key bioactive lipid metabolite.

Introduction

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a specific stereoisomer of a class of oxidized lipid mediators derived from linoleic acid. As a product of the complex enzymatic cascades involving lipoxygenases (LOX) and cytochrome P450 (CYP) epoxygenases, this epoxy alcohol represents a fascinating area of study in lipid biochemistry and pharmacology. These epoxy fatty acids (EpFAs) are increasingly recognized for their diverse biological activities, playing crucial roles in the regulation of inflammation, pain, and cardiovascular homeostasis.[1][2] This guide provides a detailed technical overview of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, from its biosynthesis and chemical properties to its potential biological significance and the experimental methodologies for its study.

Chemical Properties and Structure

This epoxy fatty acid methyl ester is characterized by a specific three-dimensional arrangement of its functional groups, which is critical for its biological activity.

Property	Value
Molecular Formula	C₁₉H₃₄O₄
Molecular Weight	326.47 g/mol [3]
CAS Number	200059-50-3[3]
Appearance	Liquid[3]
Stereochemistry	11(R), 12(R)-epoxy, 13(S)-hydroxy, 9(Z)-octadecenoate

The threo configuration of the epoxy alcohol, where the hydroxyl group and the epoxide are on opposite sides of the carbon chain, is a key structural feature.[4]

Biosynthesis and Metabolism

The generation of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a multi-step enzymatic process originating from linoleic acid, an essential omega-6 polyunsaturated fatty acid.

The Lipoxygenase and Cytochrome P450 Pathways

The initial step involves the oxidation of linoleic acid by lipoxygenases (LOX) to form a hydroperoxy derivative, specifically 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoic acid (13-HPODE). Subsequently, this intermediate can be further metabolized by cytochrome P450 enzymes or other hydroperoxide isomerases to generate the epoxy alcohol.[5][6] The formation of the specific threo diastereomer, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, has been shown to be the predominant product of a titanium-catalyzed rearrangement of methyl 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoate (Me-HPODE).[4]

In biological systems, the precise enzymatic machinery responsible for the stereospecific synthesis of this particular isomer is an area of ongoing investigation.

Metabolic Inactivation

Like other epoxy fatty acids, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is likely subject to metabolic inactivation. The primary route for this is hydrolysis of the epoxide ring by soluble epoxide hydrolase (sEH) to form the corresponding, and generally less biologically active, diol: Methyl 11,12-dihydroxy-13-hydroxy-9(Z)-octadecenoate.

Figure 1: Simplified biosynthesis and metabolism of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Potential Biological Activities and Signaling Pathways

While direct studies on the biological effects of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate are limited, research on closely related epoxy alcohol and keto-epoxy derivatives of linoleic acid provides valuable insights into its potential functions.

Neuromodulatory Effects

Studies on similar 11-hydroxy-epoxide derivatives of linoleic acid have demonstrated their ability to activate trigeminal neurons.[6][7] This suggests a potential role for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in sensory nerve signaling and potentially in conditions such as headache and facial pain. The activation of these neurons often involves calcium transients, indicating an interaction with ion channels or G-protein coupled receptors.[6]

Anti-inflammatory and Cytoprotective Responses

A related epoxy-keto derivative of linoleic acid, 12,13-epoxy-9-keto-10(trans)-octadecenoic acid (EKODE), has been shown to be a potent activator of the antioxidant response element (ARE).[1] This signaling pathway is crucial for cellular protection against oxidative stress. Activation of the ARE leads to the expression of a suite of cytoprotective genes. This suggests that Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, or its further metabolites, may contribute to cellular defense mechanisms.

Figure 2: Potential signaling pathways influenced by Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Experimental Protocols

The study of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate requires robust methods for its synthesis, purification, and quantification.

Synthesis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

A stereoselective synthesis can be achieved through the titanium-catalyzed rearrangement of methyl 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoate (Me-HPODE).[4]

Materials:

• Methyl 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoate (Me-HPODE)

• Titanium (IV) isopropoxide

• Anhydrous dichloromethane

• Inert atmosphere (Nitrogen or Argon)

• Silica gel for column chromatography

Procedure:

• Dissolve Me-HPODE in anhydrous dichloromethane under an inert atmosphere.

• Cool the solution to -20°C.

• Add a solution of titanium (IV) isopropoxide in anhydrous dichloromethane dropwise to the cooled Me-HPODE solution.

• Stir the reaction mixture at -20°C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of water.

• Extract the product with diethyl ether or ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the desired threo-epoxy alcohol.

Purification by High-Performance Liquid Chromatography (HPLC)

Further purification can be achieved using reversed-phase HPLC.

Instrumentation and Conditions:

• Column: C18 reversed-phase column (e.g., 5 µm, 4.6 x 250 mm)

• Mobile Phase: A gradient of acetonitrile in water, or methanol in water, often with a small amount of acetic acid (e.g., 0.01%) to improve peak shape.[8][9]

• Detection: UV detection at a low wavelength (e.g., 205-215 nm) is suitable for detecting the isolated double bond.

• Flow Rate: Typically 1 mL/min.

Procedure:

• Dissolve the synthesized and partially purified product in the initial mobile phase solvent.

• Inject the sample onto the equilibrated HPLC system.

• Elute the compounds using a linear gradient of increasing organic solvent.

• Collect fractions corresponding to the peak of interest.

• Confirm the purity of the collected fractions by re-injection.

Characterization and Quantification by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR)

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): LC-MS/MS is a powerful tool for both the identification and quantification of this molecule in complex biological matrices.

• Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for fatty acid analysis.

• Fragmentation: Tandem mass spectrometry (MS/MS) can provide structural information. Characteristic fragmentation patterns for epoxy fatty acids often involve cleavage adjacent to the epoxide ring.[2]

• Quantification: For accurate quantification, a stable isotope-labeled internal standard is recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is essential for confirming the stereochemistry of the epoxy alcohol. The coupling constants and chemical shifts of the protons on the carbons bearing the epoxide and hydroxyl groups are diagnostic. For the threo isomer, the coupling constant between the protons on C-12 and C-13 is typically larger than that of the erythro isomer. The proton at C-13 in the threo configuration resonates at approximately 3.60 ppm.[4]

Conclusion

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a structurally defined bioactive lipid with the potential for significant physiological roles. While its specific biological functions are still under investigation, its close relationship to other known signaling molecules suggests its involvement in crucial cellular processes. The methodologies outlined in this guide provide a framework for the synthesis, purification, and analysis of this compound, paving the way for further research into its biological significance and therapeutic potential. As our understanding of the complex network of lipid mediators continues to expand, detailed characterization of specific isomers such as this will be paramount in unraveling their precise roles in health and disease.

References

• Vangaveti, V., et al. (2010). Hydroxy- and epoxy-fatty acids and their derivatives.
• Cui, P. H., et al. (2008). Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 2: mass spectral characterization. Chemistry and Physics of Lipids, 152(2), 65-70.
• Brash, A. R. (2009). The lipoxygenase pathway. Journal of Biological Chemistry, 284(33), 21869-21873.
• Ramsden, C. E., et al. (2020). Hydroxy-epoxide and keto-epoxide derivatives of linoleic acid activate trigeminal neurons.
• Morisseau, C., & Hammock, B. D. (2013). The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms.
• Ramsden, C. E., et al. (2017). 11-hydroxy-epoxide and 11-keto-epoxide derivatives of linoleic acid are present in human skin and plasma and may contribute to nociception. Journal of Lipid Research, 58(11), 2166-2176.
• Gardner, H. W., & Hamberg, M. (1998). Enantioselective Conversion of Linoleate Hydroperoxide to an α, β-Epoxy Alcohol by Niobium Ethoxide. Journal of the American Oil Chemists' Society, 75(8), 939-943.
• Thomas, C. P., et al. (2013). Steric analysis of epoxyalcohol and trihydroxy derivatives of 9-hydroperoxy-linoleic acid from hematin and enzymatic synthesis. Chemistry and Physics of Lipids, 167-168, 21-32.
• Ramsden, C. E., et al. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier.

• CD Biosynsis. (n.d.). Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen. Retrieved from [Link]

• PubChem. (n.d.). 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. Retrieved from [Link]

• Nightingale, Z. D., et al. (1999). Purification of fatty acid methyl esters by high-performance liquid chromatography.

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• 5. Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Elucidating the Biosynthesis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate: A Mechanistic and Methodological Whitepaper

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the biosynthetic pathway of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, an oxylipin derived from linoleic acid. Oxylipins represent a vast class of signaling molecules and metabolic byproducts generated from the oxidation of polyunsaturated fatty acids, playing critical roles in various physiological and pathophysiological processes in plants and animals.[1][2][3] This document details the enzymatic cascade responsible for the synthesis of this specific epoxyalcohol, beginning with the stereospecific oxygenation of linoleic acid by lipoxygenase, followed by intramolecular isomerization via epoxyalcohol synthase. We will explore the underlying enzymatic mechanisms, provide field-proven experimental protocols for its synthesis and characterization, and present a framework for its analysis, grounded in authoritative scientific literature.

Part 1: The Oxylipin Landscape and Introduction to the Target Molecule

Oxylipins are produced through the lipoxygenase (LOX) pathway, where primary products, fatty acid hydroperoxides, are metabolized by a suite of enzymes including allene oxide synthases (AOS), hydroperoxide lyases (HPL), and epoxyalcohol synthases (EAS).[3][4] These pathways generate a diverse array of bioactive compounds that regulate processes ranging from plant defense to inflammation in mammals.[1][3]

The target molecule, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, belongs to the epoxyalcohol class of oxylipins. Its structure is characterized by:

• An 18-carbon backbone derived from linoleic acid.

• A cis-double bond at the C9 position.

• An epoxide ring with (R,R) stereochemistry at the C11 and C12 positions.

• A hydroxyl group with (S) stereochemistry at the C13 position.

• A methyl ester group at the carboxyl end.

The precise stereochemistry of this molecule is crucial, as it is dictated by the enzymatic machinery and determines its biological activity and subsequent metabolic fate.

Part 2: The Core Biosynthetic Pathway

The formation of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a multi-step enzymatic process. The pathway begins with the most abundant polyunsaturated fatty acid in many biological systems, linoleic acid.

Caption: Biosynthetic cascade from linoleic acid to the target methyl ester.

Step 1: Lipoxygenase-Mediated Hydroperoxidation of Linoleic Acid

The initial and rate-limiting step is the introduction of molecular oxygen into linoleic acid, catalyzed by a 13-lipoxygenase (13-LOX) .

• Substrate: Linoleic acid (18:2 n-6).

• Enzyme: 13-Lipoxygenase (13-LOX). These enzymes are common in plants like soybean and potato.[5][6]

• Causality of Choice: For the final product to have a C13 hydroxyl group, the initial oxygenation must occur at this position. 13-LOX enzymes execute this with high positional specificity.

• Mechanism: The enzyme stereospecifically abstracts a hydrogen atom from the C11 position, leading to a radical intermediate. Molecular oxygen then inserts at the C13 position. This process is highly stereospecific, yielding the S-enantiomer.

• Product: The reaction produces 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoic acid (13S-HPODE) .[7] The formation of a conjugated diene system (9Z, 11E) is a characteristic feature of this reaction.

Step 2: Epoxyalcohol Synthase-Mediated Isomerization

The hydroperoxide intermediate is a reactive species that is rapidly converted by downstream enzymes. To form the target epoxyalcohol, 13S-HPODE serves as the substrate for an Epoxyalcohol Synthase (EAS) .

• Substrate: 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoic acid (13S-HPODE).

• Enzyme: Epoxyalcohol Synthase (EAS). These enzymes are non-classical cytochromes P450 belonging to the CYP74 clan.[2][4] While some EAS enzymes have been identified, the specific enzyme responsible for this exact stereoisomer may vary between organisms.

• Mechanism: EAS catalyzes an intramolecular isomerization of the hydroperoxide. The proposed mechanism involves the formation of an epoxyallylic radical intermediate.[8] This rearrangement results in the formation of both the epoxide ring and the hydroxyl group. The oxygen atoms for both the epoxide and the hydroxyl are derived from the original hydroperoxy group.[8] The precise stereochemical outcome—(11R, 12R) for the epoxide and (13S) for the alcohol—is strictly controlled by the three-dimensional architecture of the enzyme's active site.

• Product: 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoic acid.

Step 3: Methyl Esterification

The final step is the esterification of the carboxylic acid group.

• In Vivo Context: In some biological systems, fatty acids can be esterified by methyltransferases, though this is less common for oxylipins compared to other fatty acids.

• Research Context (Ex Vivo/In Vitro): More frequently, methylation is a deliberate step during chemical analysis to increase the volatility and stability of the compound for techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[6][9] This is typically achieved through derivatization with reagents like diazomethane or by performing a transesterification with sodium methoxide.[9]

• Product: Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Part 3: Methodologies for Pathway Elucidation and Compound Characterization

Validating the biosynthesis and confirming the structure of the target molecule requires a robust, multi-step experimental approach. The protocol must be a self-validating system, where each step confirms the success of the previous one.

Caption: A typical experimental workflow for biosynthesis and characterization.

Experimental Protocol 1: In Vitro Enzymatic Synthesis

This protocol describes the generation of the epoxyalcohol from linoleic acid using a crude enzyme preparation, which is a common and effective method.

• Enzyme Preparation: Prepare a whole homogenate from a plant source rich in 13-LOX and EAS, such as potato leaves (Solanum tuberosum).[6] Homogenize fresh leaves in a cold phosphate buffer (e.g., 0.1 M potassium phosphate, pH 7.4).

• Substrate Preparation: Dissolve linoleic acid in ethanol to create a stock solution.

• Incubation: Add the linoleic acid stock solution to the plant homogenate while stirring or vortexing to ensure dispersion. Incubate at room temperature (e.g., 25°C) for a defined period (e.g., 30-60 minutes).

• Reaction Quenching & Extraction: Stop the reaction by acidifying the mixture (e.g., to pH 3-4 with citric acid) and adding an organic solvent like ethyl acetate or diethyl ether for liquid-liquid extraction.

• Purification: Use Solid-Phase Extraction (SPE) with a silica cartridge to separate the more polar oxylipins from the bulk of unreacted fatty acids.[9][10] Further purify the epoxyalcohol fraction using High-Performance Liquid Chromatography (HPLC), often on a reverse-phase (C18) column.[11][12]

Experimental Protocol 2: Analytical Characterization

Definitive identification requires a combination of chromatographic and spectroscopic techniques.

• Derivatization for GC-MS:

  • Methylation: Treat the purified free acid fraction with diazomethane or heat with methanolic HCl to form the methyl ester. This is the crucial step to generate the target molecule for analysis.

  • Silylation: Convert the hydroxyl group to a trimethylsilyl (TMS) ether using a reagent like BSTFA. This increases volatility and produces characteristic mass fragments.[9]

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Separate the derivatized products on a capillary GC column.[9][11]

  • Analyze the mass spectrum. The fragmentation pattern will provide structural information, including the location of the original hydroxyl and epoxide groups.[11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • For unambiguous stereochemical assignment, ¹H NMR is essential.[11][13]

  • The coupling constants between protons on the epoxide ring and adjacent carbons can help determine their relative configuration (cis or trans). The specific chemical shifts will confirm the overall structure.[11]

Data Presentation: Expected Analytical Characteristics

Analytical Technique	Parameter	Expected Observation for Derivatized Product
RP-HPLC	Retention Time	Will elute as a relatively polar compound, with retention time dependent on the specific column and gradient used. Isomers are often separable.[11][12]
GC-MS (as Me, TMS deriv.)	Retention Index	A specific retention index (or C-value) on a given GC column.[6]
Key Mass Fragments	Characteristic ions resulting from cleavage alpha to the TMS-ether group and fragmentation of the epoxide ring.[11]
¹H NMR	Chemical Shifts (δ)	Diagnostic signals for protons adjacent to the ester, on the double bond, and flanking the epoxide and hydroxyl-bearing carbons.
Coupling Constants (J)	J-values for protons on the epoxide ring are critical for assigning relative stereochemistry.[11][13]

Part 4: Conclusion and Authoritative Grounding

The biosynthesis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a highly specific enzymatic pathway that highlights the complexity and precision of oxylipin metabolism. The pathway relies on the sequential action of 13-lipoxygenase and epoxyalcohol synthase to convert ubiquitous linoleic acid into a structurally complex molecule with defined stereochemistry. The methylation step, while crucial for its formal name and certain analytical methods, is often performed chemically during analysis.

Understanding this pathway is not merely an academic exercise. Epoxy- and hydroxy-fatty acids are important intermediates in lipid oxidation and have been implicated in diverse biological functions and food quality assessment.[9] Further research is warranted to identify the specific EAS enzymes responsible for generating this and related molecules in various organisms and to fully elucidate their physiological roles. The development of stable analogs of these compounds may also provide valuable tools for studying their function in drug development contexts.[14]

References

• Thomas, C. P., Boeglin, W. E., Garcia-Diaz, Y., O'Donnell, V. B., & Brash, A. R. (2013). Steric analysis of epoxyalcohol and trihydroxy derivatives of 9-hydroperoxy-linoleic acid from hematin and enzymatic synthesis. Chemistry and Physics of Lipids, 167-168, 21–32. [Link]

• Thomas, C. P., Boeglin, W. E., Garcia-Diaz, Y., O'Donnell, V. B., & Brash, A. R. (2013). Steric analysis of epoxyalcohol and trihydroxy derivatives of 9-hydroperoxy-linoleic acid from hematin and enzymatic synthesis. PMC, NIH. [Link]

• Xia, W., & Ismail, A. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1538, 39–46. [Link]

• Falgueyret, J. P., Fülöp, V., & Truck, S. (1995). Stereocontrolled hydrolysis of the linoleic acid monoepoxide regioisomers catalyzed by soybean epoxide hydrolase. European Journal of Biochemistry, 230(1), 229–234. [Link]

• Gérard, H. C., Moreau, R. A., Fett, W. F., & Osman, S. F. (1992). Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. ResearchGate. [Link]

• Mukhtarova, L. S., Grichenkova, V. A., Kikh-Sade, D. B., Ogorodnikova, A. V., & Grechkin, A. N. (2017). Epoxyalcohol Synthase of Ectocarpus Siliculosus. First CYP74-related Enzyme of Oxylipin Biosynthesis in Brown Algae. Biochimica et Biophysica Acta, 1862(1), 69–77. [Link]

• Galliard, T., & Veldink, G. A. (1998). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. ResearchGate. [Link]

• Li, Y., et al. (2023). Quantitative Analysis and Structural Elucidation of Fatty Acids by Isobaric Multiplex Labeling Reagents for Carbonyl-Containing Compound (SUGAR) Tags and m-CPBA Epoxidation. PMC, NIH. [Link]

• Porter, N. A. (1980). Stereochemistry of enzymatic oxidation of linoleic acid. 13(S)-9Z, 11E-HPODE is yielded by 15-lypoxygenase via positional, geometric, and enantio selective oxidation from linoleic acid. ResearchGate. [Link]

• Toporkova, Y. Y., Mukhtarova, L. S., & Grechkin, A. N. (2024). Epoxyalcohol Synthase Branch of Lipoxygenase Cascade. PMC, NIH. [Link]

• McReynolds, M. R., et al. (2017). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PMC, NIH. [Link]

• Yoshinaga, K., et al. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. J-Stage. [Link]

• Savchenko, T., et al. (2023). Ketols Emerge as Potent Oxylipin Signals Regulating Diverse Physiological Processes in Plants. PMC, NIH. [Link]

• Grechkin, A. N., et al. (2021). Detection of the First Epoxyalcohol Synthase/Allene Oxide Synthase (CYP74 Clan) in the Lancelet (Branchiostoma belcheri, Chordata). MDPI. [Link]

• Dobarganes, C., & Marquez-Ruiz, G. (2012). Quantitative determination of epoxy acids, keto acids and hydroxy acids formed in fats and oils at frying temperatures. Semantic Scholar. [Link]

• Toporkova, Y. Y., Mukhtarova, L. S., & Grechkin, A. N. (2024). Epoxyalcohol Synthase Branch of Lipoxygenase Cascade. ResearchGate. [Link]

• Howe, G. A., & Schilmiller, A. L. (2002). Pathways for oxylipin biosynthesis. ResearchGate. [Link]

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Topic: Natural Sources and Biosynthesis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

An In-depth Technical Guide for Researchers

Abstract

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate belongs to the oxylipin family, a class of oxygenated fatty acid derivatives with diverse and potent biological activities. While the precise natural origin of this specific stereoisomer is not extensively documented, this guide synthesizes current knowledge on the biosynthesis of structurally related epoxy-hydroxy-octadecenoates. We will explore the enzymatic pathways in plants and fungi that generate these compounds, detail the established methodologies for their extraction and characterization, and provide a framework for the discovery of novel oxylipins. This document serves as a foundational resource for researchers aiming to investigate this class of molecules for potential therapeutic applications.

Introduction to Epoxy-Hydroxy-Octadecenoates

Oxylipins are metabolites derived from the oxygenation of polyunsaturated fatty acids (PUFAs) like linoleic acid and α-linolenic acid. This family of compounds, which includes epoxy and hydroxy fatty acids, plays critical roles in cell signaling and defense mechanisms across various biological kingdoms.[1][2] In plants, they are integral to pathogen defense, while in mammals, they are implicated in processes such as skin barrier formation.[3][4][5]

The specific compound, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, is an esterified C18 fatty acid derivative. Its structure—featuring an epoxide ring, a hydroxyl group, and a specific stereochemistry—suggests it is the product of a highly controlled enzymatic cascade. Understanding the natural sources and biosynthetic logic of such molecules is paramount for harnessing their biological potential.

Biosynthetic Pathways of Related Oxylipins

The generation of epoxy-hydroxy-octadecenoates from linoleic acid is primarily a multi-step enzymatic process. The key enzyme classes involved are lipoxygenases (LOXs) and epoxy alcohol synthases (EAS).[1][4]

• Lipoxygenase (LOX) Action: The pathway begins with the stereospecific insertion of molecular oxygen into linoleic acid by a LOX enzyme. Depending on the specific LOX (e.g., 9-LOX or 13-LOX), a hydroperoxy-octadecadienoic acid (HPODE) intermediate is formed. For instance, 9-LOX activity in potato leaves generates 9(S)-HPODE as the predominant initial product.[4]

• Epoxy Alcohol Synthase (EAS) Conversion: The unstable hydroperoxide intermediate is then rapidly converted by an epoxy alcohol synthase (EAS), a type of cytochrome P450 enzyme (CYP74 family).[2] This enzyme catalyzes the formation of an epoxy alcohol from the hydroperoxide precursor.[1][4]

• Epoxide Hydrolase Action: The resulting epoxy alcohol can be further metabolized by epoxide hydrolases, which open the epoxide ring to form a vicinal diol, resulting in a trihydroxy-octadecenoate.[3][4]

Caption: Generalized enzymatic pathway for oxylipin biosynthesis.

Documented Natural Sources of Structurally Similar Compounds

While a definitive source for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is elusive in current literature, several structurally related isomers have been isolated and characterized from various natural origins. These findings provide critical clues for where to search for the target compound.

Compound Name	Natural Source	Key Enzyme(s) Involved	Reference
Methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate	Potato leaves (Solanum tuberosum)	9-Lipoxygenase, EAS	[4]
Methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E)-octadecenoate	Potato leaves (Solanum tuberosum)	9-Lipoxygenase, EAS	[4]
13(R)-hydroxy-9(R),10(R)-trans-epoxy-(11E)-octadecenoate	Mammalian skin (derived from acyl-ceramides)	12(R)-Lipoxygenase, eLOX3	[3]
12(Z)-9(S)-OH-10(R)(11(R))-trans-EpOME	Rice stem pathogen (Magnaporthe salvinii)	9(S)-Mn-LOX, EAS	[1]
9(Z),15(Z)-11-OH-12(S)(13(S))-trans-EpODE	Fungus (Fusarium oxysporum)	13(S)-LOX	[1]

This data strongly suggests that higher plants, particularly those responding to stress or pathogens, and various fungal species are promising environments for the discovery of novel epoxy-hydroxy-octadecenoates.

Methodologies for Discovery, Isolation, and Characterization

A systematic workflow is required to screen biological matrices for the presence of the target compound and to elucidate its structure.

Caption: Workflow for oxylipin discovery and analysis.

Detailed Protocol: Extraction and Transesterification

Causality: The goal is to efficiently extract lipophilic compounds from the biological matrix and convert them to fatty acid methyl esters (FAMEs) for improved volatility and chromatographic behavior. A two-step solvent extraction ensures comprehensive recovery, while transesterification with sodium methoxide is a standard, efficient method for FAME preparation.[6]

• Homogenization: Homogenize 10g of fresh biological material (e.g., plant leaves) in liquid nitrogen.

• Solvent Extraction: Extract the homogenized powder with 100 mL of a chloroform:methanol (2:1, v/v) mixture with vigorous shaking for 2 hours at 4°C.

• Phase Separation: Centrifuge the mixture and collect the lower organic phase. Re-extract the remaining solids with an additional 50 mL of the solvent mixture.

• Drying: Pool the organic extracts and dry the solvent under a stream of nitrogen gas.

• Transesterification: Re-dissolve the lipid extract in 5 mL of toluene. Add 10 mL of 0.5 M sodium methoxide in methanol and incubate at 50°C for 30 minutes.

• Neutralization & FAME Extraction: Stop the reaction by adding 5 mL of 1 M NaCl solution. Extract the FAMEs into 10 mL of hexane. Collect the upper hexane layer and dry it under nitrogen.

Detailed Protocol: Purification by SPE and HPLC

Causality: A multi-step purification is essential to isolate the target compounds from the complex FAME mixture. Solid-Phase Extraction (SPE) provides a crude separation of epoxy and hydroxy FAMEs.[6] Subsequently, High-Performance Liquid Chromatography (HPLC), particularly straight-phase (SP-HPLC), is required to separate the closely related stereoisomers.[4]

• SPE Fractionation:

  • Condition a silica SPE cartridge with hexane.

  • Load the dried FAME extract re-dissolved in a minimal volume of hexane.

  • Elute non-polar lipids with hexane.

  • Elute epoxy-FAMEs with a mixture of hexane:diethyl ether (e.g., 95:5, v/v).

  • Elute hydroxy-FAMEs with a mixture of hexane:diethyl ether (e.g., 80:20, v/v), followed by pure diethyl ether.

  • Self-Validation: Collect fractions and analyze a small aliquot by TLC or GC-MS to confirm the presence of target compound classes in the correct fractions.[6]

• SP-HPLC Isomer Separation:

  • Dry the epoxy-hydroxy containing fractions from SPE.

  • Re-dissolve in the HPLC mobile phase (e.g., 2-propanol in hexane).

  • Inject onto a silica-based SP-HPLC column.

  • Run an isocratic elution while monitoring with a UV detector (approx. 205-235 nm).

  • Collect peaks corresponding to the retention times of known epoxy-hydroxy-octadecenoate standards, if available.

Detailed Protocol: Structural Elucidation

Causality: Unambiguous identification requires a combination of mass spectrometry for molecular weight and fragmentation patterns, and NMR for determining the precise connectivity and stereochemistry of the molecule. Derivatization is often necessary for GC-MS analysis to protect hydroxyl groups and improve thermal stability.[6]

• GC-MS Analysis:

  • Derivatization: Silylate the hydroxyl group in the purified HPLC fraction by reacting with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to form a trimethylsilyl (TMS) ether. This is critical for preventing thermal degradation in the GC inlet.[6]

  • Analysis: Inject the derivatized sample into a GC-MS system. The mass spectrum should show a molecular ion consistent with the TMS-derivatized target molecule (C22H42O4Si) and characteristic fragmentation patterns (e.g., cleavage adjacent to the TMS-ether and epoxide).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • For absolute structural confirmation, acquire ¹H and ¹³C NMR spectra, along with 2D-NMR experiments (COSY, HSQC, HMBC) on a highly purified sample (µg to mg scale).

  • The chemical shifts and coupling constants of the protons on the epoxide ring and the carbon bearing the hydroxyl group are diagnostic for determining their relative stereochemistry. Chiral derivatizing agents may be used to determine the absolute configuration.

Biological Significance and Future Directions

The presence of an epoxy group enhances a molecule's reactivity and is often associated with potent biological activity, including antifungal, antibacterial, and anti-inflammatory properties.[4][7] The specific stereochemistry of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate suggests it may be a ligand for a specific receptor or an enzyme substrate, making it a high-priority candidate for bioactivity screening.

Future research should focus on screening diverse plant and fungal species, particularly those known to produce other oxylipins, using the sensitive and specific analytical workflows described herein. The identification of the specific epoxy alcohol synthase responsible for its formation would be a significant breakthrough, enabling biotechnological production and further investigation into its physiological role and therapeutic potential.

References

• Keyes, G. S., Maiden, K., & Ramsden, C. E. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins, Leukotrienes and Essential Fatty Acids, 174, 102357. [Link]

• Durand, E., Le Beller, D., & Oger, C., et al. (2024). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews. [Link]

• Hamberg, M., Sanz, A., & Castresana, C. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. [Link]

• Christensen, S. A., & Kolomiets, M. V. (2023). Ketols Emerge as Potent Oxylipin Signals Regulating Diverse Physiological Processes in Plants. International Journal of Molecular Sciences, 24(3), 2593. [Link]

• Gómez-Pérez, A. M., et al. (2019). Naturally occurring of α,β-diepoxy-containing compounds: origin, structures, and biological activities. Request PDF. [Link]

• PubMed. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. [Link]

• Xia, W., & Budge, S. M. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1537, 87-95. [Link]

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Physical and chemical properties of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

Foreword: Navigating the Landscape of Oxidized Linoleates

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a specific stereoisomer within the complex family of oxidized linoleic acid metabolites (OXLAMs). These molecules, generated through both enzymatic and non-enzymatic pathways, are increasingly recognized for their potent biological activities and roles in cellular signaling, inflammation, and pathophysiology.[1][2] This guide provides a comprehensive technical overview of this specific epoxy hydroxy fatty acid methyl ester for researchers, scientists, and drug development professionals. Given the scarcity of publicly available experimental data for this precise stereoisomer, this document synthesizes established principles from the broader class of epoxy fatty acids to provide a robust and scientifically grounded resource. We will delve into its structural identity, physicochemical properties, probable synthetic origins, key chemical reactions, and the analytical methodologies crucial for its study.

Molecular Identity and Physicochemical Profile

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a C18 fatty acid methyl ester derived from linoleic acid. Its structure is characterized by four key functional groups whose specific spatial arrangement dictates its chemical and biological identity: a cis (Z) double bond at the C9 position, an R,R-configured epoxide ring at C11-C12, an S-configured hydroxyl group at C13, and a methyl ester at the carboxyl end.

Core Properties

The fundamental properties of this molecule are summarized below. It is important to note that while some data is specific, properties like solubility are inferred from the behavior of similar long-chain fatty acid esters.

Property	Value	Source(s)
Molecular Formula	C₁₉H₃₄O₄	[3][4][5][6]
Molecular Weight	326.47 g/mol	[3][4][5][6]
CAS Number	200059-50-3	[3][4][5]
Appearance	Liquid (Predicted)	[4]
Purity	Typically >99% (when synthesized)	[3][4]
Solubility	Soluble in organic solvents (e.g., ethanol, DMSO, DMF). Limited solubility in aqueous buffers.	Inferred from similar lipids
Storage Conditions	Freezer (-20°C or below) to prevent degradation.	[4]

Structural Representation

Caption: 2D structure of the target molecule.

Chemical Synthesis and Reactivity

Conceptual Synthesis Pathway

Caption: General approaches to synthesizing epoxy hydroxy fatty acids.

A common laboratory method for epoxidation involves reacting the parent unsaturated fatty acid methyl ester with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA).[7] However, this approach lacks stereocontrol and would produce a mixture of isomers. Achieving the specific R,R-epoxide and S-hydroxyl configuration necessitates a sophisticated stereoselective synthesis, likely involving chiral catalysts or enzymes like specific cytochrome P450s or lipoxygenases which are known to produce oxidized linoleates.[2]

Key Chemical Reactivity: Epoxide Ring-Opening

The most significant aspect of this molecule's chemical reactivity is the susceptibility of the epoxide ring to nucleophilic attack, particularly under acidic conditions.[8] This reaction, known as hydrolysis or alcoholysis, opens the ring to form a vicinal diol (two adjacent hydroxyl groups).

Mechanism: Acid-Catalyzed Epoxide Hydrolysis

• Protonation: The epoxide oxygen is protonated by an acid catalyst (H⁺), making the electrophilic carbons of the epoxide more susceptible to attack.

• Nucleophilic Attack: A nucleophile, such as water, attacks one of the carbon atoms of the protonated epoxide.

• Deprotonation: The resulting intermediate is deprotonated to yield the final diol product.

This reactivity is critical for two reasons:

• Degradation: It represents a primary degradation pathway during storage or analysis if acidic conditions are not controlled.

• Biological Conversion: In biological systems, enzymes like soluble epoxide hydrolase (sEH) catalyze this transformation, converting epoxy fatty acids into their corresponding diols, which often have different biological activities.[9]

Analytical Methodologies

The characterization and quantification of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate require high-resolution analytical techniques capable of separating and identifying isomers.

Chromatographic Separation & Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the cornerstone techniques for analyzing these compounds.[10][11]

Conceptual GC-MS Protocol:

• Extraction: Lipids are extracted from the sample matrix using a solvent system like hexane/isopropanol or ethyl acetate.

• Derivatization (Crucial Step): The hydroxyl group is chemically modified, typically via silylation (e.g., using BSTFA to form a trimethylsilyl (TMS) ether). This increases volatility and thermal stability, making the analyte suitable for GC analysis.

• GC Separation: A capillary GC column (e.g., a bonded-phase fused-silica column) is used to separate the derivatized analytes based on their boiling points and polarity.

• MS Detection: As compounds elute from the GC, they are ionized (commonly via Electron Ionization - EI) and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be used for structural elucidation and identification. The fragmentation often occurs at the carbon-carbon bonds adjacent to the derivatized hydroxyl and former epoxide groups, providing key structural information.[10][12]

Caption: Conceptual workflow for GC-MS analysis of hydroxy epoxy lipids.

LC-MS/MS Approach:

LC-MS is particularly useful for analyzing these molecules without derivatization, which is advantageous for high-throughput screening.[13]

• Extraction: Similar to GC-MS protocols.

• LC Separation: Reversed-phase chromatography (e.g., using a C18 column) with a mobile phase gradient of water and an organic solvent (like acetonitrile or methanol) is typically employed.

• MS/MS Detection: Electrospray ionization (ESI) is a common ionization source. Tandem mass spectrometry (MS/MS) is used for quantification and confirmation. A precursor ion corresponding to the molecule is selected and fragmented to produce characteristic product ions, enabling highly specific detection in complex matrices.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for confirming the presence of key functional groups.[14][15][16]

Expected ¹H NMR Spectral Features:

• Olefinic Protons (-CH=CH-): Signals for the protons on the C9-C10 double bond would typically appear in the δ 5.3-5.6 ppm region.

• Epoxide Protons (-CHOCH-): The protons on the C11 and C12 carbons of the epoxide ring are characteristically shifted and would be expected in the δ 2.9-3.2 ppm range.[16][17] The disappearance of olefinic signals and the appearance of these signals is a hallmark of epoxidation.[14]

• Carbinol Proton (-CH(OH)-): The proton on the C13 carbon bearing the hydroxyl group would likely appear as a multiplet in the δ 3.5-4.0 ppm region.

• Methyl Ester Protons (-OCH₃): A sharp singlet corresponding to the three protons of the methyl ester group is expected around δ 3.6-3.7 ppm.

• Aliphatic Protons: The remaining methylene (-CH₂-) and the terminal methyl (-CH₃) protons of the fatty acid chain would produce signals in the δ 0.8-2.4 ppm region.

Biological Context and Significance

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate belongs to the OXLAMs, which are known to be biologically active lipid mediators. Linoleic acid, its precursor, is the most abundant polyunsaturated fatty acid in the human diet and tissues.[2] Its oxidation products are implicated in a wide array of physiological and pathological processes.

• Inflammatory Response: OXLAMs can modulate inflammatory pathways. Depending on the specific isomer and context, they can have either pro- or anti-inflammatory effects.[1]

• Cardiovascular System: As components of oxidized low-density lipoprotein (ox-LDL), OXLAMs are involved in the pathogenesis of atherosclerosis.[2]

• Pain and Sensory Signaling: Certain oxidized linoleates can act as endogenous activators of ion channels like TRPV1, playing a role in pain sensitization.[2]

The formation of these molecules can occur via enzymatic pathways involving lipoxygenase (LOX) and cytochrome P450 (CYP) enzymes or through non-enzymatic auto-oxidation.[2][18] The specific stereochemistry of the title compound strongly suggests an enzymatic origin, as non-enzymatic processes typically yield racemic mixtures of products.

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• 3. Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen [cogershop.com]
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An In-depth Technical Guide to the Biological Activity of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

Abstract

This technical guide provides a comprehensive overview of the known and potential biological activities of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. This specific stereoisomer of a methyl-esterified epoxy-hydroxy fatty acid belongs to a class of lipid mediators derived from the oxidative metabolism of linoleic acid. While direct biological data for this precise molecule is limited, this guide synthesizes information from structurally related compounds to postulate its likely mechanisms of action and biological effects. We delve into its potential roles in inflammation, cellular signaling, and resolution pharmacology. Furthermore, this document provides detailed experimental protocols for researchers and drug development professionals to investigate its bioactivity, including methods for assessing anti-inflammatory properties, receptor activation, and cellular responses. The overarching goal is to equip scientists with the foundational knowledge and practical methodologies to explore the therapeutic potential of this intriguing lipid mediator.

Introduction: The Emerging Landscape of Epoxy Fatty Acid Methyl Esters

Linoleic acid, an essential omega-6 fatty acid, is a precursor to a diverse array of bioactive lipid mediators. Among these are epoxy fatty acids, which have garnered significant attention for their roles in regulating inflammation, pain, and cardiovascular function. The esterification of these fatty acids, particularly as methyl esters, presents an interesting avenue for research and drug development. Methyl esters can alter the physicochemical properties of the parent molecule, potentially influencing its absorption, distribution, metabolism, and excretion (ADME) profile. It is hypothesized that methyl esters of epoxy fatty acids may act as prodrugs, undergoing intracellular hydrolysis to release the biologically active free acid.[1]

This guide focuses on a specific, yet understudied, molecule: Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate . Its unique stereochemistry, with a threo configuration of the epoxy and hydroxyl groups, suggests a precise three-dimensional structure that could dictate its interaction with cellular targets. Understanding the biological implications of this specific stereoisomer is crucial for unlocking its potential therapeutic applications.

Physicochemical Properties and Synthesis

A solid understanding of the molecule's chemical nature is paramount for any biological investigation.

Structure and Stereochemistry

The structure of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is characterized by an 18-carbon chain with a cis double bond at the 9th position, an epoxide ring at the 11th and 12th positions, a hydroxyl group at the 13th position, and a methyl ester at the carboxyl terminus. The specific stereochemistry is (11R, 12R, 13S), defining the spatial arrangement of the functional groups.

Synthesis and Characterization

The synthesis of this specific stereoisomer has been reported, providing a pathway for obtaining the pure compound for biological studies. A key synthetic approach involves the stereoselective epoxidation of a corresponding unsaturated precursor.

Table 1: Key Physicochemical Properties

Property	Value	Reference
Molecular Formula	C19H34O4	[2]
Molecular Weight	326.47 g/mol	[2]
Stereochemistry	11R, 12R, 13S

Characterization of the synthesized molecule is critical to ensure its purity and confirm its structure. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for this purpose, providing detailed information about the connectivity and stereochemistry of the molecule.

Postulated Biological Activities and Mechanisms of Action

While direct experimental evidence for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is scarce, we can infer its likely biological activities based on the known functions of structurally similar epoxy fatty acids and their methyl esters.

Anti-inflammatory and Pro-resolving Effects

Epoxy fatty acids are well-documented for their anti-inflammatory properties.[3] They can attenuate the production of pro-inflammatory mediators and promote the resolution of inflammation, a process crucial for tissue homeostasis and repair. It is plausible that Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, upon intracellular hydrolysis to its free acid form, exhibits similar activities.

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Many anti-inflammatory compounds exert their effects by inhibiting NF-κB activation. Related oxidized linoleic acid metabolites have been shown to inhibit the nuclear translocation of NF-κB in macrophages, thereby downregulating the expression of pro-inflammatory genes.[4][5]

Diagram 1: Postulated Inhibition of the NF-κB Pathway

Caption: Postulated mechanism of NF-κB inhibition.

PPARs are nuclear receptors that play crucial roles in lipid metabolism and inflammation. Certain oxidized fatty acids are known to be endogenous ligands for PPARs, particularly PPARα and PPARγ.[6][7][8] Activation of these receptors can lead to the transrepression of pro-inflammatory genes.

Table 2: Potential Biological Effects and Investigatory Assays

Biological Effect	Postulated Mechanism	Suggested In Vitro Assay
Anti-inflammation	Inhibition of NF-κB, Activation of PPARs	Macrophage inflammation assay (LPS-stimulated cytokine release), PPAR reporter gene assay
Pro-resolution	Enhanced macrophage efferocytosis, Modulation of chemokine gradients	Neutrophil chemotaxis assay, Macrophage efferocytosis assay
Analgesia	Modulation of ion channels	Dorsal root ganglion neuron activation assay

Experimental Protocols for Biological Characterization

To validate the postulated biological activities, a series of well-defined in vitro experiments are necessary. The following protocols provide a starting point for researchers.

Macrophage Inflammation Assay

This assay assesses the ability of the compound to suppress the inflammatory response of macrophages stimulated with lipopolysaccharide (LPS).

Diagram 2: Macrophage Inflammation Assay Workflow

Caption: Workflow for the macrophage inflammation assay.

Step-by-Step Methodology: [9][10]

• Cell Culture: Culture murine (e.g., RAW 264.7) or human (e.g., THP-1 differentiated) macrophages in appropriate media until they reach 80-90% confluency.

• Cell Plating: Seed the macrophages into 24-well plates at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treatment: The following day, replace the medium with fresh medium containing various concentrations of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate (e.g., 0.1, 1, 10 µM) or vehicle control (e.g., DMSO). Incubate for 1-2 hours.

• Stimulation: Add LPS (e.g., 100 ng/mL) to the wells to induce an inflammatory response.

• Incubation: Incubate the plates for 18-24 hours at 37°C in a CO2 incubator.

• Supernatant Collection: Carefully collect the cell culture supernatants.

• Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatants using commercially available ELISA kits.

PPARγ Reporter Gene Assay

This assay determines if the compound can activate the PPARγ receptor.[11][12][13]

Step-by-Step Methodology:

• Cell Transfection: Co-transfect a suitable cell line (e.g., HEK293T) with a PPARγ expression vector and a reporter plasmid containing a PPAR-responsive element upstream of a luciferase gene.

• Cell Plating: Plate the transfected cells into a 96-well plate.

• Treatment: Treat the cells with various concentrations of the test compound, a known PPARγ agonist (e.g., rosiglitazone) as a positive control, and a vehicle control.

• Incubation: Incubate the cells for 24 hours.

• Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer. An increase in luciferase activity indicates PPARγ activation.

Neutrophil Chemotaxis Assay

This assay evaluates the compound's ability to modulate the migration of neutrophils towards a chemoattractant, a key process in inflammation and its resolution.[14][15][16][17]

Diagram 3: Neutrophil Chemotaxis Assay (Boyden Chamber)

Caption: Schematic of a Boyden chamber for chemotaxis assay.

Step-by-Step Methodology:

• Neutrophil Isolation: Isolate neutrophils from fresh human or murine blood using density gradient centrifugation.

• Assay Setup: Use a Boyden chamber or a similar migration assay system with a porous membrane separating an upper and a lower chamber.

• Loading: Add a chemoattractant (e.g., fMLP or LTB4) to the lower chamber. In the upper chamber, add the isolated neutrophils, pre-incubated with either the test compound or vehicle control.

• Incubation: Incubate the chamber at 37°C to allow for neutrophil migration.

• Quantification: After the incubation period, quantify the number of neutrophils that have migrated to the lower chamber, either by cell counting or using a fluorescent dye.

Conclusion and Future Directions

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate represents a promising yet largely unexplored lipid mediator. Based on the biological activities of structurally related compounds, it is plausible that this molecule possesses significant anti-inflammatory and pro-resolving properties. Its methyl ester moiety may confer advantageous pharmacokinetic properties, positioning it as a potential prodrug.

Future research should focus on unequivocally determining the biological activities of this specific stereoisomer. This will require the synthesis of the pure compound and its rigorous evaluation in the in vitro and in vivo models outlined in this guide. Key research questions to address include:

• What are the specific intracellular targets of the hydrolyzed free acid?

• Does the methyl ester itself possess any biological activity, or does it function solely as a prodrug?

• How does its stereochemistry influence its biological potency and selectivity compared to other isomers?

• What is its efficacy in animal models of inflammatory diseases?

Answering these questions will be instrumental in elucidating the therapeutic potential of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate and paving the way for its potential development as a novel anti-inflammatory or pro-resolving agent.

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• Mendoza, G., et al. (2021). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 13(16), 2788. [Link]

• PubChem. (n.d.). 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Dong, M., et al. (2000). (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. Journal of Natural Products, 63(2), 246-248. [Link]

• Kim, H. Y., et al. (2020). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Antioxidants, 9(10), 925. [Link]

• Morisseau, C., & Hammock, B. D. (2021). The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms. Prostaglandins & Other Lipid Mediators, 152, 106501. [Link]

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• Jo, J., et al. (2017). An All-on-chip Method for Rapid Neutrophil Chemotaxis Analysis Directly from a Drop of Blood. Journal of Visualized Experiments, (124), 55811. [Link]

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An In-depth Technical Guide to the Physiological Role of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in Plants

For Researchers, Scientists, and Drug Development Professionals

Abstract

Plant oxylipins, a diverse family of oxygenated fatty acid derivatives, are pivotal in mediating a wide array of physiological processes, from developmental cues to defense against biotic and abiotic stresses. Among these, the C18 polyunsaturated fatty acid derivatives are of significant interest. This technical guide focuses on a specific, yet under-elucidated oxylipin, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. While direct research on this precise molecule is limited, this document synthesizes information from closely related epoxy and hydroxy fatty acids to infer its probable biosynthesis, physiological roles, and signaling implications in plants. We will delve into the enzymatic pathways likely responsible for its formation, its potential as a signaling molecule in plant defense, and the analytical methodologies required for its study. This guide aims to provide a foundational understanding for researchers venturing into the nuanced world of plant oxylipin signaling and its potential applications.

Introduction: The Expanding Universe of Plant Oxylipins

Plants, being sessile organisms, have evolved intricate biochemical mechanisms to respond to their environment. Oxylipins represent a major class of signaling molecules derived from the oxygenation of polyunsaturated fatty acids (PUFAs), primarily linoleic and α-linolenic acids. The lipoxygenase (LOX) pathway is the principal route for their synthesis, generating a cascade of bioactive compounds that regulate processes such as seed germination, fruit ripening, senescence, and responses to wounding and pathogen attack.[1]

While jasmonic acid and its derivatives are the most extensively studied oxylipins, a plethora of other compounds, including epoxy and hydroxy fatty acids, are emerging as key players in plant physiology. These molecules often exhibit distinct bioactivities and can act as signaling molecules or as precursors for more complex structures like cutin, a key component of the plant cuticle.[1] This guide focuses on the methylated epoxyhydroxy-octadecenoate, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, a molecule at the intersection of several biosynthetic routes with significant, though largely unexplored, physiological potential.

Biosynthesis: A Tale of Sequential Oxygenation and Transformation

The biosynthesis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate likely originates from linoleic acid and involves a series of enzymatic reactions. While the precise pathway for this specific isomer is not definitively established in the literature, we can propose a logical sequence based on known enzymatic activities in plants.

The Initial Oxygenation: The Role of Lipoxygenase (LOX)

The first committed step is the introduction of molecular oxygen into a PUFA backbone, a reaction catalyzed by lipoxygenases (LOXs). These non-heme iron-containing enzymes exhibit regio- and stereospecificity. In the context of our target molecule, a 13-LOX would catalyze the formation of (13S)-hydroperoxy-9(Z),11(E)-octadecadienoic acid (13-HPODE) from linoleic acid.

The Formation of the Epoxide and Hydroxyl Groups

Following the initial hydroperoxidation, the pathway diverges. The formation of the epoxy and hydroxy moieties can be catalyzed by several enzymes:

• Epoxy Alcohol Synthase (EAS): This enzyme class can convert fatty acid hydroperoxides into epoxy alcohols. For instance, in potato leaves, a particle-bound epoxy alcohol synthase metabolizes 9(S)-hydroperoxide of linoleic acid into epoxy alcohols.[2] A similar enzymatic activity could potentially act on 13-HPODE to generate an epoxy-hydroxy derivative.

• Peroxygenase (PXG): Plant peroxygenases can utilize fatty acid hydroperoxides as an oxygen donor to epoxidize unsaturated fatty acids. For example, an oat peroxygenase, AsPXG1, has been shown to produce epoxy fatty acids, including a minor product identified as 12,13-epoxy-9-hydroxy-10-trans-octadecenoic acid, from linoleic acid when co-expressed with a 9-lipoxygenase.[3] This suggests a plausible route for the formation of the core structure of our target molecule.

Methylation: The Final Touch

The final step in the biosynthesis is the methylation of the carboxylic acid group. This is likely carried out by a methyltransferase enzyme, a common modification for plant signaling molecules which can alter their volatility, solubility, and receptor binding affinity.

The proposed biosynthetic pathway is a logical deduction based on existing knowledge of oxylipin metabolism. The exact enzymes and their specificities in different plant species for the synthesis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate remain an active area for future research.

Caption: Proposed biosynthetic pathway for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Inferred Physiological Roles: A Focus on Plant Defense

While direct evidence for the physiological role of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is scarce, the functions of structurally similar oxylipins provide strong indications of its likely involvement in plant defense mechanisms.

Antifungal and Antimicrobial Activity

Trihydroxy derivatives of linoleic and linolenic acids, which can be formed from the hydrolysis of epoxy-hydroxy fatty acids, have been shown to possess growth-inhibitory effects against plant-pathogenic fungi.[2] This suggests that our target molecule could either have direct antifungal properties or serve as a precursor to such defensive compounds. The presence of the reactive epoxide ring could also contribute to its bioactivity, potentially by alkylating microbial proteins or other macromolecules.

Induction of Defense Gene Expression

Certain oxidized metabolites of linoleic acid are known to activate the antioxidant response element (ARE), a key regulatory element in the promoter of many phase II detoxification genes.[4] For example, 12,13-epoxy-9-keto-10(trans)-octadecenoic acid (EKODE) has been shown to stimulate aldosterone secretion in rats, highlighting the potential for these molecules to act as potent signaling agents.[4] It is plausible that Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate could similarly act as a signaling molecule to induce the expression of defense-related genes in plants, contributing to a heightened state of alert against pathogens.

Role in the Plant Cuticle and Wound Healing

Epoxy and hydroxy fatty acids are known components of cutin, the protective polyester layer of the plant cuticle.[1] The biosynthesis of these monomers is a key aspect of cuticle formation and reinforcement, which is crucial for preventing water loss and protecting against pathogen entry. Furthermore, upon wounding, the synthesis of oxylipins like traumatic acid is induced to promote cell proliferation and callus formation.[1] It is conceivable that our target molecule or its derivatives could play a role in these processes.

Methodologies for a Deeper Investigation

To elucidate the precise physiological role of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, a combination of analytical, biochemical, and genetic approaches is necessary.

Extraction and Quantification

A robust protocol for the extraction and quantification of this oxylipin from plant tissues is the first critical step.

Experimental Protocol: Extraction and Quantification of Methylated Epoxy-Hydroxy-Octadecenoates

• Tissue Homogenization: Flash-freeze plant tissue in liquid nitrogen and grind to a fine powder.

• Lipid Extraction: Extract the powdered tissue with a mixture of isopropanol and ethyl acetate containing an appropriate internal standard (e.g., a deuterated analog).

• Solid-Phase Extraction (SPE): Use a C18 SPE cartridge to partially purify the lipid extract. Elute with a gradient of methanol in water.

• Derivatization (if necessary): If analyzing the corresponding free acid, methylation with diazomethane or a similar reagent will be required. As the target is already a methyl ester, this step can be omitted.

• LC-MS/MS Analysis: Employ reverse-phase high-performance liquid chromatography (HPLC) coupled to a tandem mass spectrometer (MS/MS) for separation and quantification. Use multiple reaction monitoring (MRM) for high sensitivity and specificity.

Functional Characterization

To determine the biological activity of the purified compound, a series of bioassays can be performed.

Experimental Protocol: Antifungal Bioassay

• Fungal Culture: Grow a plant pathogenic fungus (e.g., Botrytis cinerea) on potato dextrose agar (PDA).

• Spore Suspension: Prepare a spore suspension of the fungus in sterile water.

• Treatment: Add different concentrations of the purified Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate to the fungal spore suspension.

• Incubation: Incubate the treated spores under optimal growth conditions.

• Assessment: Measure spore germination and hyphal growth inhibition using a microscope.

Caption: A generalized workflow for the functional analysis of the target oxylipin.

Future Directions and Concluding Remarks

The study of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is still in its infancy. Future research should focus on:

• Definitive Biosynthetic Pathway Elucidation: Using labeled precursors and in vitro enzyme assays to confirm the biosynthetic route.

• Identification of Receptors and Downstream Signaling Components: Employing techniques such as affinity chromatography and yeast two-hybrid screens to identify interacting proteins.

• Genetic Studies: Analyzing knockout or overexpressing mutants of the biosynthetic enzymes to understand the in planta consequences of altered levels of this oxylipin.

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• The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. ACS Publications. [Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PMC - NIH. [Link]

• A peroxygenase pathway involved in the biosynthesis of epoxy fatty acids in oat. PubMed. [Link]

• Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid. PMC - NIH. [Link]

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Function of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in mammalian systems

An In-depth Technical Guide to the Function of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in Mammalian Systems

This guide provides a comprehensive overview of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, an oxidized metabolite of linoleic acid. It is intended for researchers, scientists, and drug development professionals, offering in-depth technical details on its biosynthesis, molecular mechanisms, and physiological significance in mammalian systems.

Introduction: Unveiling a Bioactive Lipid Mediator

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a member of the octadecanoid family, a class of oxygenated 18-carbon fatty acids.[1][2][3] These molecules are emerging as critical signaling lipids in mammals, involved in a spectrum of physiological and pathological processes, including inflammation, tissue repair, and cell proliferation.[1][2][3] Derived from the essential fatty acid linoleic acid, this specific epoxy-hydroxy fatty acid ester possesses a unique stereochemistry that dictates its biological activity. Understanding its function is pivotal for elucidating the complex roles of lipid metabolites in health and disease.

Biosynthesis and Metabolism: A Tale of Enzymatic Precision

The generation of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a multi-step enzymatic process originating from linoleic acid, a ubiquitous polyunsaturated fatty acid in the mammalian diet.[4]

2.1. Initial Oxygenation: The biosynthetic journey commences with the oxidation of linoleic acid. This can be initiated by several enzyme families, including lipoxygenases (LOX) and cytochrome P450 (CYP) epoxygenases.[4][5][6] These enzymes introduce molecular oxygen to the fatty acid backbone, leading to the formation of hydroperoxy-octadecadienoic acids (HpODEs).

2.2. Formation of the Epoxy-alcohol: Subsequent enzymatic action, likely involving an epoxy alcohol synthase activity, converts the hydroperoxide intermediate into the characteristic epoxy-hydroxy structure. The precise enzymes responsible for generating the specific 11(R),12(R)-epoxy-13(S)-hydroxy stereoisomer are an active area of investigation.

2.3. Esterification: The final step involves the esterification of the carboxylic acid group with methanol to form the methyl ester. This can occur through the action of specific methyltransferases.

2.4. Metabolic Fate: Once formed, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is subject to further metabolism. A key metabolic pathway is the hydrolysis of the epoxide ring by soluble epoxide hydrolase (sEH) to yield the corresponding vicinal diol, Methyl 11(R),12(S),13(S)-trihydroxy-9(Z)-octadecenoate.[7] This conversion is significant as the diol often exhibits different, and sometimes attenuated, biological activity compared to the parent epoxide.[7][8]

Experimental Workflow: Biosynthesis and Metabolism

Caption: Biosynthesis and metabolism of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Molecular Mechanisms of Action: Signaling through Diverse Pathways

While research into the specific methyl ester is ongoing, the broader class of epoxy-hydroxy-octadecenoates and related linoleic acid metabolites are known to exert their effects through various signaling pathways.

3.1. G-Protein Coupled Receptors (GPCRs): Similar to the well-characterized epoxyeicosatrienoic acids (EETs) derived from arachidonic acid, it is postulated that epoxy-hydroxy-octadecenoates may interact with specific GPCRs on the cell surface. For instance, 11(R),12(S)-EET has been shown to require a Gs-coupled receptor to mediate its effects in endothelial cells.[9][10] This interaction can trigger downstream signaling cascades involving adenylyl cyclase and protein kinase A (PKA).[9][10]

3.2. Nuclear Receptors: Some lipid mediators can traverse the cell membrane and interact with nuclear receptors, thereby modulating gene expression. While direct targets for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate have yet to be definitively identified, related oxidized linoleic acid metabolites have been shown to activate the antioxidant response element (ARE), a process mediated by the transcription factor Nrf2.[11][12]

3.3. Modulation of Ion Channels: A key mechanism for vasoactive lipids is the modulation of ion channel activity. EETs, for example, are known to activate calcium-activated potassium channels in vascular smooth muscle cells, leading to hyperpolarization and vasodilation. It is plausible that epoxy-hydroxy-octadecenoates share similar ion channel targets.

3.4. Enzyme Inhibition: Certain oxidized fatty acids can act as inhibitors of key enzymes. For example, inhibition of soluble epoxide hydrolase (sEH) by various compounds can potentiate the effects of endogenous epoxy-fatty acids by preventing their degradation.[7]

Signaling Pathway Diagram

Caption: Potential signaling pathways of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Physiological and Pathophysiological Roles

The biological functions of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate and its related metabolites are diverse and context-dependent.

Physiological/Pathophysiological Role	Key Findings	Potential Implications
Epidermal Barrier Function	Hydroxy-epoxy and trihydroxy derivatives of linoleic acid are crucial for the formation and maintenance of the skin's permeability barrier.[13][14]	Dysregulation of their synthesis could contribute to skin disorders like eczema and psoriasis.
Cancer Progression	Epoxy metabolites of linoleic acid (EpOMEs) have been demonstrated to promote the growth and metastasis of breast cancer, particularly triple-negative breast cancer (TNBC).[5][6] This is mediated, in part, through the PLEC/NFκB1/CXCL9 signaling axis.[5][6]	Targeting the biosynthesis of these metabolites could be a novel therapeutic strategy for certain cancers.
Cardiovascular Regulation	While direct evidence for the specific methyl ester is limited, related epoxy fatty acids (EETs) are potent vasodilators and promote angiogenesis.[9][10][15]	This suggests a potential role in blood pressure regulation and tissue perfusion.
Endothelial Dysfunction	Certain cytotoxic epoxide metabolites of linoleic acid can induce endothelial cell dysfunction, a key event in the pathogenesis of atherosclerosis.[16]	Elevated levels of these metabolites may be a biomarker for cardiovascular risk.
Pulmonary Fibrosis	Levels of the related arachidonic acid metabolite, 11,12-EET, are reduced in the lungs of patients with idiopathic pulmonary fibrosis (IPF).[7] Administration of 11,12-EET has shown anti-fibrotic effects in preclinical models.[7]	This suggests a protective role for epoxy fatty acids in the lungs.
Hormone Secretion	The epoxy-keto derivative of linoleic acid, EKODE, stimulates aldosterone secretion, which can contribute to hypertension.[17]	This highlights a potential link between linoleic acid metabolism and endocrine function.

Methodologies for a Senior Application Scientist

The study of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate requires specialized analytical techniques and well-designed biological assays.

5.1. Extraction and Purification

A robust protocol for the extraction and purification of this lipid mediator from biological matrices is essential.

Step-by-Step Protocol:

• Homogenization: Homogenize the tissue or cell sample in a suitable solvent, such as a mixture of methanol and water, to quench metabolic activity.

• Lipid Extraction: Perform a liquid-liquid extraction using a non-polar solvent like hexane or ethyl acetate to partition the lipids into the organic phase. The Bligh and Dyer method is a classic and effective approach.

• Solid-Phase Extraction (SPE): Utilize a solid-phase extraction cartridge (e.g., C18) to separate the epoxy-hydroxy fatty acids from other lipid classes.[18] A step-wise elution with solvents of increasing polarity will allow for the isolation of the desired fraction.

• Derivatization: For analysis by gas chromatography, the purified extract should be derivatized. This typically involves two steps:

  • Transesterification: Convert the carboxylic acid to its methyl ester using a reagent like sodium methoxide.

  • Silylation: Convert the hydroxyl group to a trimethylsilyl (TMS) ether using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). This increases the volatility and thermal stability of the analyte.[18]

5.2. Quantification

Accurate quantification is critical for determining the physiological concentrations of this metabolite.

Step-by-Step Protocol:

• Internal Standard: Spike the sample with a known amount of a deuterated internal standard (e.g., d4-Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate) prior to extraction to correct for sample loss during processing.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for the quantification of derivatized fatty acid metabolites.[18]

  • Separation: Use a capillary GC column with a suitable stationary phase (e.g., a mid-polarity phase) to achieve chromatographic separation from isomers.

  • Detection: Operate the mass spectrometer in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor characteristic ions for the analyte and the internal standard.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique can be used for the analysis of the underivatized molecule and offers high sensitivity and specificity.

5.3. Biological Assays

A variety of in vitro and in vivo assays can be employed to investigate the biological functions of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Assay	Purpose	Methodology
Cell Proliferation Assay	To assess the effect on cell growth.	Treat cultured cells (e.g., breast cancer cell lines) with the compound and measure proliferation using assays like MTT or BrdU incorporation.
Cell Migration Assay (Wound Healing or Transwell)	To evaluate the impact on cell motility.	Create a "wound" in a confluent monolayer of cells or use a Transwell chamber and quantify the rate of cell migration in the presence of the compound.
Tube Formation Assay	To investigate pro-angiogenic activity.	Culture endothelial cells on a basement membrane extract (e.g., Matrigel) and observe the formation of capillary-like structures in response to the compound.
Reporter Gene Assay	To determine the activation of specific signaling pathways.	Transfect cells with a reporter construct containing a response element (e.g., ARE) linked to a reporter gene (e.g., luciferase) and measure reporter activity after treatment.
In Vivo Models	To study the physiological effects in a whole organism.	Administer the compound to animal models of disease (e.g., a mouse model of breast cancer metastasis or pulmonary fibrosis) and assess relevant endpoints.

Conclusion and Future Directions

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a fascinating and biologically active lipid mediator with emerging roles in a variety of physiological and pathological processes. Its involvement in skin barrier function, cancer progression, and potentially cardiovascular and pulmonary health makes it a compelling target for further research and drug development.

Future research should focus on:

• Deorphanizing its receptors: Identifying the specific cell surface and nuclear receptors that mediate its effects.

• Elucidating its biosynthetic and metabolic pathways in greater detail: Identifying the specific enzymes involved will provide novel targets for therapeutic intervention.

• Defining its role in other diseases: Investigating its involvement in inflammatory conditions, metabolic disorders, and neurodegenerative diseases.

• Developing stable analogs: Synthesizing analogs with improved pharmacokinetic properties could lead to the development of novel therapeutics.[13][14]

The continued exploration of this and other oxidized linoleic acid metabolites will undoubtedly provide valuable insights into the intricate signaling networks that govern mammalian health and disease.

References

• Hennessy, T., et al. (2002). The role of methyl-linoleic acid epoxide and diol metabolites in the amplified toxicity of linoleic acid and polychlorinated biphenyls to vascular endothelial cells. Toxicology and Applied Pharmacology, 184(2), 107-118. [Link]

• Kuda, O., et al. (2018). Linoleic acid and Its Oxidized Metabolites: Exposure, Bioavailability and Brain Metabolism. eScholarship, University of California. [Link]

• Ma, D., et al. (2024). Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis. Cell Death & Disease, 15(12), 901. [Link]

• Ma, D., et al. (2024). Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis. ResearchGate. [Link]

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• Keyes, G. S., et al. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins, Leukotrienes and Essential Fatty Acids, 174, 102357. [Link]

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Literature review on epoxy fatty acid methyl esters

An In-Depth Technical Guide to Epoxy Fatty Acid Methyl Esters (EFAMEs)

Introduction

Epoxy Fatty Acid Methyl Esters (EFAMEs) represent a pivotal class of bio-based compounds derived from renewable resources like vegetable oils and microalgae.[1][2] As the chemical industry pivots towards sustainability, EFAMEs are emerging as critical, environmentally friendly alternatives to petroleum-derived products.[3][4] They are synthesized by the epoxidation of Fatty Acid Methyl Esters (FAMEs), which are themselves commonly produced from the transesterification of triglycerides and are the primary component of biodiesel.[1][5]

The defining feature of an EFAME is the presence of an oxirane (or epoxy) ring, a highly reactive three-membered ring containing an oxygen atom. This functional group is introduced at the site of carbon-carbon double bonds present in the unsaturated fatty acid chains of the parent FAMEs.[1] The presence of this reactive group, combined with the long hydrocarbon tail, imparts a unique combination of properties that makes EFAMEs highly versatile. They have found significant commercial application as non-toxic plasticizers and thermal stabilizers for polymers like PVC, as high-performance biolubricants, and as reactive intermediates for the synthesis of a wide array of chemicals, including polyols, resins, and coatings.[6][7]

This guide provides a comprehensive technical overview for researchers, scientists, and development professionals. It delves into the fundamental principles of EFAME synthesis, explores the critical physicochemical properties, details robust analytical techniques for characterization, and surveys their primary applications, with a focus on the scientific causality behind experimental choices and protocols.

Synthesis of Epoxy Fatty Acid Methyl Esters

The transformation of natural oils into EFAMEs is a two-stage process. First, the triglyceride-rich oil is converted into simpler fatty acid methyl esters. Second, these esters undergo an epoxidation reaction to introduce the oxirane functionality.

Stage 1: Production of Fatty Acid Methyl Esters (FAMEs)

The precursor for EFAME synthesis is FAME, produced via the transesterification of triglycerides. In this reaction, the oil or fat is reacted with a short-chain alcohol, typically methanol, in the presence of a catalyst to yield FAMEs and glycerol as a byproduct.[5][8]

• Causality: The transesterification process is essential because it breaks down the large, viscous triglyceride molecule into smaller, less viscous FAME molecules.[1] This reduction in viscosity is beneficial for the subsequent epoxidation step, improving reaction kinetics and handling.

Stage 2: The Epoxidation Reaction

Epoxidation is the core chemical transformation where the double bonds of unsaturated FAMEs are converted into oxirane rings.[9] The most common and industrially scalable method is the Prileshaiev process, which utilizes a peracid generated in situ.[9]

Mechanism: In Situ Peracid Formation

The reaction is typically performed using a carboxylic acid (most commonly formic or acetic acid) and hydrogen peroxide.[10] A strong mineral acid, such as sulfuric acid, is often used in catalytic amounts to accelerate the formation of the percarboxylic acid (e.g., performic acid).[10] This highly reactive peracid migrates from the aqueous phase to the oil phase, where it reacts with the electron-rich C=C double bonds of the FAMEs to form the stable oxirane ring.[10]

Controlling Key Reaction Parameters

The success of the epoxidation hinges on the careful control of several parameters to maximize the conversion of double bonds while minimizing side reactions, primarily the hydrolysis or acid-catalyzed opening of the newly formed oxirane ring.[7][11]

• Temperature: This is arguably the most critical parameter. The epoxidation reaction is highly exothermic (ΔH ≈ -55 kcal/mol), necessitating strict thermal control.[10] While higher temperatures increase the reaction rate, they also significantly accelerate the rate of undesirable ring-opening reactions, which reduces the final epoxy yield and product quality.[11][12] Optimal temperatures are often maintained in the range of 50-70°C.[1]

• Reactant Molar Ratios: The stoichiometry of the reactants relative to the degree of unsaturation in the FAMEs (quantified by the Iodine Value) is crucial. A molar excess of both hydrogen peroxide and the carboxylic acid is typically used to drive the reaction towards high conversion.[10] However, an excessive concentration of the carboxylic acid can increase the likelihood of ring-opening.[11]

• Catalytic System:

  • Homogeneous Catalysts: Mineral acids like H₂SO₄ are cost-effective and efficient but can lead to lower selectivity due to the promotion of ring-opening side reactions.[9][11]

  • Heterogeneous Catalysts: Solid acid catalysts, such as acidic ion-exchange resins (e.g., Amberlite IR-120), offer a significant advantage in process design.[2] They minimize ring-opening reactions and can be easily recovered and reused, simplifying product purification and making the process more sustainable.[11]

  • Enzymatic Catalysis: Lipases, such as immobilized Candida antarctica lipase (Novozym 435), have emerged as a "green" alternative.[5] This chemo-enzymatic approach can achieve very high conversion rates and product purity under milder conditions, avoiding the formation of unwanted byproducts.[2][5]

Physicochemical Properties and Data

EFAMEs are generally colorless to pale yellow, odorless liquids with physical and chemical properties that are distinct from their FAME precursors.[13][14] The introduction of the polar epoxy group significantly influences their behavior.

Property	Typical Value / Description	Significance & Rationale	Reference
Appearance	Colorless to light yellow transparent liquid	Color is a key quality parameter; darker colors may indicate degradation or impurities.	[13]
Molecular Formula	e.g., C19H36O3 (for methyl epoxystearate)	Depends on the parent fatty acid. The addition of an oxygen atom increases molecular weight.	[13][15]
Epoxy Value (%)	> 3.0 (Varies by feedstock)	The most critical quality metric. It quantifies the weight percent of oxirane oxygen and indicates the extent of epoxidation.	[16]
Iodine Value (g I₂/100g)	< 10.0 (Typically < 5.0)	Measures residual unsaturation. A low value confirms high conversion of double bonds to oxirane rings.	[16]
Viscosity	Higher than parent FAMEs	The polar oxirane group increases intermolecular forces, leading to higher viscosity. This is relevant for lubricant and plasticizer applications.	[17]
Solubility	Soluble in most organic solvents; insoluble in water	The long hydrocarbon chain dominates solubility behavior.	[13][14]
Flash Point (°C)	> 190 °C	A high flash point indicates low volatility and good thermal stability, which is essential for use as a plasticizer in high-temperature processing.	[16]

Characterization and Analytical Techniques

A multi-faceted analytical approach is required to confirm the synthesis, determine the purity, and quantify the key properties of EFAMEs. This ensures the material meets the specifications required for its intended application.

• Fourier Transform Infrared (FTIR) Spectroscopy: FTIR is a rapid and powerful technique for confirming the conversion of functional groups. A successful epoxidation is validated by:

  • The disappearance of the peak corresponding to C=C stretching of unsaturated FAMEs (typically around 3010 cm⁻¹).[7]

  • The appearance of a characteristic absorption band for the C-O-C stretching of the oxirane ring, which is observed in the 824-840 cm⁻¹ region.[7][16]

  • The absence of a broad O-H stretching band (3200-3500 cm⁻¹) is a crucial indicator that unwanted ring-opening (hydrolysis) reactions have been minimized.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR provide unambiguous structural confirmation.

  • In ¹H NMR , the protons attached to the carbons of the epoxy ring typically appear as a multiplet in the 2.5 - 3.0 ppm range.[18]

  • In ¹³C NMR , the carbons of the oxirane ring show characteristic signals around 57 ppm.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC is the superior method for analyzing the complex mixture of products, especially when starting with a natural oil containing various fatty acids.[8][19] It allows for the separation and quantification of unreacted saturated and unsaturated FAMEs, as well as the different epoxidized products (e.g., mono-, di-, and tri-epoxides from linolenic acid methyl ester).[8] This detailed analysis is invaluable for monitoring reaction progress and optimizing for selectivity.

• Titration for Oxirane Oxygen: While spectroscopic methods provide qualitative and structural information, the standard method for quantifying the epoxy content is a chemical titration. The most common method involves the direct titration of the sample with hydrogen bromide (HBr) in acetic acid, where the HBr reacts specifically with the oxirane ring.[18][20] The result is reported as the percent oxirane oxygen or the epoxy value.

Key Applications in Research and Industry

The unique properties of EFAMEs make them highly valuable in a range of applications, primarily as bio-based additives for polymers.

• Eco-Friendly PVC Plasticizers: This is the largest commercial market for EFAMEs. They serve as excellent secondary plasticizers and primary stabilizers for polyvinyl chloride (PVC).[6] Unlike traditional phthalate-based plasticizers, EFAMEs are non-toxic, biodegradable, and have low volatility and migration rates.[6][21] They enhance the flexibility and workability of PVC while also acting as acid scavengers, which improves the thermal stability of the final product.[6] This makes them suitable for sensitive applications like food packaging films, medical devices, and toys.[6][13]

• Biolubricants and Additives: The presence of the polar epoxy group improves lubricity and thermal-oxidative stability compared to mineral oils or even the parent FAMEs.[7][17] This makes EFAMEs attractive as high-performance lubricant base stocks or as additives for industrial and automotive applications.

• Reactive Intermediates for Bio-Polymers: The high reactivity of the oxirane ring allows EFAMEs to be used as versatile chemical building blocks.[2][7] The ring can be opened by various nucleophiles to synthesize a wide range of valuable derivatives:

  • Polyols: Reaction with water or alcohols yields polyols, which are key monomers for producing bio-based polyurethanes, polyesters, and foams.[8]

  • Bio-based Epoxy Resins: EFAMEs can be blended with conventional petroleum-based epoxy resins (like DGEBA) to increase the bio-content of the final cured product, creating more sustainable thermosets.[1]

Experimental Protocols

The following protocols provide a self-validating framework for the synthesis and analysis of EFAMEs, grounded in established methodologies.

Protocol 1: Synthesis of FAMEs from Soybean Oil (Transesterification)

• Preparation: Add 100 g of soybean oil to a 250 mL three-necked flask equipped with a reflux condenser and magnetic stirrer.

• Catalyst Preparation: Separately, dissolve 1.0 g of potassium hydroxide (KOH) in 30 mL of methanol. Causality: KOH is a highly effective catalyst for transesterification. Complete dissolution is critical for a homogeneous reaction.

• Reaction: Heat the soybean oil to 60°C with stirring. Once at temperature, slowly add the methanolic KOH solution. Maintain the reaction at 60°C for 90 minutes.

• Separation: Transfer the reaction mixture to a separatory funnel and allow it to stand. Two distinct layers will form: the upper layer is the crude FAME (biodiesel), and the lower, darker layer is glycerol.

• Purification: Carefully drain and discard the glycerol layer. Wash the FAME layer five times with warm (50°C) acidified water (prepared with 1 wt% H₃PO₄) until the wash water is neutral (pH 7). Causality: Washing removes residual catalyst (KOH), soaps, and methanol.

• Drying: Heat the purified FAMEs to 110°C for 30 minutes under vacuum or with a nitrogen sparge to remove any residual water and methanol, which could interfere with the subsequent epoxidation step. The final product should be clear and bright.[5]

Protocol 2: In Situ Epoxidation of Soybean FAMEs

• Setup: Charge a 100 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer with 20 g of the prepared FAMEs and 3.5 g of formic acid (HCOOH, 90%). Place the flask in a temperature-controlled water bath set to 30°C. Causality: Formic acid is the oxygen carrier. Pre-mixing ensures it is well-dispersated in the oil phase.

• Reactant Addition: Begin stirring the mixture. Slowly add 15 mL of hydrogen peroxide (H₂O₂, 30 wt%) dropwise from the dropping funnel. The rate of addition must be controlled to maintain the reaction temperature at or below 50°C. Causality: The reaction is highly exothermic. Slow, controlled addition of H₂O₂ is a critical safety and quality control measure to prevent thermal runaway and minimize side reactions.

• Reaction: After the addition is complete, continue stirring the mixture at 50°C for 5 hours. Monitor the reaction progress by periodically taking samples and measuring the Iodine Value. The reaction is considered complete when the Iodine Value drops below 5.0 g I₂/100g.

• Workup: Transfer the reaction mixture to a separatory funnel. The mixture will separate into an upper organic phase (the EFAME product) and a lower aqueous phase.

• Neutralization & Washing: Discard the lower aqueous phase. Wash the organic layer with a 10 wt% sodium bicarbonate (NaHCO₃) solution to neutralize any remaining formic acid, followed by several washes with distilled water until the pH of the organic layer is neutral. Causality: Removing residual acid is essential to prevent ring-opening during storage and to ensure the final product's stability.

• Drying & Isolation: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and remove any residual solvent/water using a rotary evaporator to yield the final, purified EFAME product.[1][9]

Protocol 3: Determination of Oxirane Oxygen Content (HBr Titration)

• Sample Preparation: Accurately weigh approximately 0.3 g of the EFAME sample into a 250 mL Erlenmeyer flask. Add 10 mL of chlorobenzene to dissolve the sample.

• Titration Setup: Add 5 drops of a crystal violet indicator solution. The solution should turn violet.

• Titration: Titrate the sample with a standardized 0.1 N solution of HBr in glacial acetic acid. Titrate until the solution color changes from violet to a clear, sky blue endpoint.

• Blank Determination: Perform a blank titration using only the 10 mL of chlorobenzene and the indicator.

• Calculation: The percent oxirane oxygen is calculated using the following formula: Oxirane Oxygen (%) = [ (V - B) × N × 1.6 ] / W Where:

  • V = Volume of HBr solution used for the sample (mL)

  • B = Volume of HBr solution used for the blank (mL)

  • N = Normality of the HBr solution

  • W = Weight of the sample (g)

  • 1.6 = Constant (Milli-equivalent weight of oxygen × 100)

Conclusion and Future Outlook

Epoxy fatty acid methyl esters are a testament to the potential of oleochemistry to produce high-value, sustainable chemicals. The well-established in situ epoxidation process provides a robust pathway to transform renewable lipid feedstocks into versatile products with significant industrial demand, particularly as non-toxic PVC plasticizers. The scientific integrity of this process relies on a deep understanding of the reaction kinetics and the careful control of key parameters—especially temperature—to maximize yield and prevent the degradation of the valuable oxirane ring.

Future research and development will likely focus on enhancing the sustainability and efficiency of the synthesis process. The adoption of heterogeneous and enzymatic catalysts holds the promise of greener, more selective, and more cost-effective production pathways.[2] As global regulations continue to restrict the use of petroleum-derived additives like phthalates, the market for bio-based alternatives like EFAMEs is poised for significant growth, driving further innovation in this important field of green chemistry.

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Protocols & Analytical Methods

Synthesis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate: An Application Note and Protocol for Advanced Research

Introduction: The Significance of Stereochemically Pure Eicosanoids in Research

Eicosanoids, a family of signaling molecules derived from polyunsaturated fatty acids, play a pivotal role in a myriad of physiological and pathophysiological processes. Among these, hepoxilins and other epoxy hydroxy fatty acids are of significant interest to researchers in drug development and cellular biology due to their involvement in inflammation, ion transport, and signal transduction. The precise stereochemistry of these molecules is paramount to their biological activity, necessitating access to stereochemically pure standards for accurate in vitro and in vivo studies.

This document provides a comprehensive guide to the chemical synthesis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, a key hepoxilin analog. The synthetic strategy detailed herein is designed to provide researchers with a reliable method to obtain this valuable compound with high stereochemical purity, enabling further investigation into its biological functions and potential as a therapeutic target. The rationale behind the selection of each synthetic step is elucidated to provide a deeper understanding of the process, ensuring both reproducibility and the ability to adapt the protocol for the synthesis of related compounds.

Strategic Overview of the Synthesis

The synthesis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a multi-step process that requires careful control of stereochemistry at each critical juncture. The overall strategy hinges on the construction of a key intermediate, methyl (13S)-hydroxy-9(Z),11(E)-octadecadienoate (methyl coriolate), followed by a highly diastereoselective epoxidation to install the desired epoxide stereocenters.

The synthetic workflow can be conceptualized as follows:

Figure 1: Overall synthetic workflow.

Detailed Protocols and Methodologies

Part 1: Synthesis of Methyl (13S)-hydroxy-9(Z),11(E)-octadecadienoate (Methyl Coriolate)

The synthesis of the key diene alcohol intermediate is achieved through a convergent approach, utilizing a Sonogashira coupling to form the carbon backbone, followed by a stereoselective reduction to establish the Z-alkene.

Step 1.1: Sonogashira Coupling of (S)-1-octyn-3-ol and Methyl 9-iodonon-8-enoate

The Sonogashira coupling is a robust and versatile cross-coupling reaction for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide, catalyzed by a palladium complex and a copper(I) co-catalyst.[1][2] In this synthesis, it allows for the efficient connection of two key fragments.

Protocol:

• To a solution of (S)-1-octyn-3-ol (1.0 eq) and methyl 9-iodonon-8-enoate (1.1 eq) in degassed triethylamine (0.2 M) is added dichlorobis(triphenylphosphine)palladium(II) (0.02 eq) and copper(I) iodide (0.04 eq).

• The reaction mixture is stirred under an inert atmosphere (argon or nitrogen) at room temperature for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is filtered through a pad of celite to remove the catalyst.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the enyne product.

Parameter	Value	Reference
Catalyst	PdCl₂(PPh₃)₂	[1]
Co-catalyst	CuI	[1]
Base	Triethylamine	[1]
Solvent	Triethylamine	[1]
Temperature	Room Temperature	[1]
Reaction Time	12-16 hours	[1]

Step 1.2: Lindlar Reduction of the En-yne to a Z-Alkenyl Alcohol

The Lindlar catalyst, a "poisoned" palladium catalyst, is employed for the stereoselective reduction of the alkyne in the en-yne intermediate to a Z-alkene.[3][4] The poisoning of the catalyst prevents over-reduction to the alkane, ensuring the desired alkene is the major product.

Protocol:

• The en-yne product from the previous step is dissolved in ethyl acetate (0.1 M).

• Lindlar's catalyst (5% palladium on calcium carbonate, poisoned with lead acetate; 5-10 wt% of the substrate) is added to the solution.

• The reaction vessel is evacuated and backfilled with hydrogen gas (using a balloon is sufficient).

• The reaction is stirred vigorously at room temperature and monitored by TLC.

• Upon complete consumption of the starting material, the reaction mixture is filtered through a pad of celite to remove the catalyst.

• The filtrate is concentrated under reduced pressure to yield methyl (13S)-hydroxy-9(Z),11(E)-octadecadienoate (methyl coriolate), which can be used in the next step without further purification if deemed sufficiently pure by TLC and NMR analysis.

Parameter	Value	Reference
Catalyst	Lindlar's Catalyst (Pd/CaCO₃, poisoned)	[3][4]
Solvent	Ethyl Acetate	[3]
Reducing Agent	H₂ (gas)	[3]
Temperature	Room Temperature	[3]

Part 2: Sharpless Asymmetric Epoxidation

The Sharpless asymmetric epoxidation is a highly reliable and predictable method for the enantioselective epoxidation of allylic alcohols.[5][6] In this synthesis, it is employed as a diastereoselective epoxidation of a chiral homoallylic alcohol, where the existing stereocenter at C13 directs the stereochemical outcome of the epoxidation at the C11-C12 double bond.

Causality of Stereoselection:

The stereochemical outcome of the Sharpless epoxidation is dictated by the chirality of the diethyl tartrate (DET) ligand used. For the synthesis of the 11(R),12(R)-epoxide from a 13(S)-hydroxy precursor, D-(-)-diethyl tartrate is the appropriate chiral ligand. The titanium-tartrate complex creates a chiral environment that directs the delivery of the oxygen atom from the tert-butyl hydroperoxide to one face of the alkene. The pre-existing chirality at C13 of the substrate enhances the diastereoselectivity of this process, leading to the preferential formation of the threo-epoxy alcohol.[7]

Protocol:

• A flame-dried round-bottom flask is charged with powdered 4 Å molecular sieves (approximately 0.5 g per mmol of substrate).

• The flask is cooled to -20 °C, and anhydrous dichloromethane (DCM) is added.

• D-(-)-Diethyl tartrate (1.2 eq) and titanium(IV) isopropoxide (1.0 eq) are added sequentially, and the mixture is stirred for 30 minutes at -20 °C.

• A solution of methyl (13S)-hydroxy-9(Z),11(E)-octadecadienoate (1.0 eq) in DCM is added dropwise to the catalyst mixture.

• After stirring for a further 30 minutes, a solution of tert-butyl hydroperoxide in toluene (5.5 M, 2.0 eq) is added dropwise.

• The reaction is stirred at -20 °C for 4-6 hours, with progress monitored by TLC.

• Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium fluoride, followed by vigorous stirring for 1 hour at room temperature.

• The mixture is filtered through a pad of celite, and the organic layer is separated.

• The aqueous layer is extracted with DCM.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Parameter	Value	Reference
Catalyst	Ti(O-i-Pr)₄	[7]
Chiral Ligand	D-(-)-Diethyl tartrate	[7]
Oxidant	tert-Butyl hydroperoxide (t-BuOOH)	[7]
Solvent	Dichloromethane (DCM)	[7]
Temperature	-20 °C	[7]
Reaction Time	4-6 hours	[7]

Characterization and Data

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques.

Table 1: Expected Analytical Data

Compound	Molecular Formula	Molecular Weight	Expected ¹H NMR (CDCl₃) δ (ppm)	Expected ¹³C NMR (CDCl₃) δ (ppm)
Methyl (13S)-hydroxy-9(Z),11(E)-octadecadienoate	C₁₉H₃₄O₃	310.48	5.9-6.5 (m, 2H, vinyl), 5.3-5.5 (m, 2H, vinyl), 4.1 (m, 1H, CH-OH), 3.67 (s, 3H, OCH₃), 2.3 (t, 2H, CH₂-COO), 1.2-1.6 (m, aliphatic CH₂), 0.89 (t, 3H, CH₃)	~174 (C=O), ~135, 132, 128, 125 (vinyl C), ~72 (CH-OH), 51.5 (OCH₃), various aliphatic C
Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate	C₁₉H₃₄O₄	326.48	5.4-5.6 (m, 2H, vinyl), 3.67 (s, 3H, OCH₃), 3.5-3.7 (m, 1H, CH-OH), 2.9-3.1 (m, 2H, epoxy CH), 2.3 (t, 2H, CH₂-COO), 1.2-1.6 (m, aliphatic CH₂), 0.90 (t, 3H, CH₃)	~174 (C=O), ~130, 128 (vinyl C), ~72 (CH-OH), ~58, 57 (epoxy C), 51.5 (OCH₃), various aliphatic C

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument used. It is recommended to perform full spectral analysis (¹H, ¹³C, COSY, HSQC, HMBC) and mass spectrometry for unambiguous structure elucidation.

Troubleshooting and Expert Insights

• Sonogashira Coupling: The reaction is sensitive to oxygen. Ensure all solvents are properly degassed and the reaction is run under a strictly inert atmosphere to prevent homo-coupling of the alkyne.

• Lindlar Reduction: The activity of the Lindlar catalyst can vary. It is crucial to monitor the reaction closely by TLC to avoid over-reduction to the alkane. If over-reduction is observed, reduce the catalyst loading or reaction time.

• Sharpless Epoxidation: The reaction is highly sensitive to water. Ensure all glassware is flame-dried and solvents are anhydrous. The use of molecular sieves is critical to scavenge any trace amounts of water. The work-up with sodium fluoride is important for breaking up the titanium complexes and facilitating purification.

Conclusion

The synthetic route detailed in this application note provides a reliable and stereocontrolled method for the preparation of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. By following these protocols, researchers can obtain high-purity material for their studies, contributing to the advancement of knowledge in the field of lipid signaling and drug discovery.

References

• Sonogashira, K. Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry653 , 46-49 (2002). [Link]

• Lindlar, H. & Dubuis, R. Palladium Catalyst for the Selective Catalytic Hydrogenation of Acetylenes. Organic Syntheses46 , 89 (1966). [Link]

• Katsuki, T. & Sharpless, K. B. The first practical method for asymmetric epoxidation. Journal of the American Chemical Society102 , 5974-5976 (1980). [Link]

• Gao, Y. et al. Catalytic asymmetric epoxidation and kinetic resolution: modified procedures including in situ derivatization. Journal of the American Chemical Society109 , 5765-5780 (1987). [Link]

• Omar, Z. et al. Asymmetric Sharpless epoxidation of 13S-hydroxy-9Z, 11E-octadecadienoic acid (13S-HODE). Lipids38 , 981-985 (2003). [Link]

• Corey, E. J., & Jardine, P. D. A short, stereocontrolled synthesis of hepoxilin A3. Tetrahedron Letters26 , 5555-5558 (1985). [Link]

• Chinchilla, R., & Nájera, C. The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chemical Reviews107 , 874-922 (2007). [Link]

• Marvell, E. N., & Li, T. The Lindlar Hydrogenation of Acetylenes. Synthesis1973 , 457-468 (1973). [Link]

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Quantitative Analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in Biological Matrices by LC-MS/MS

Application Note: LC-MS/45

Abstract

This application note presents a robust and sensitive method for the quantification of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, a specific oxidized lipid mediator, in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Oxidized fatty acids, including epoxy-hydroxy derivatives, are crucial signaling molecules involved in inflammation and other physiological processes.[1] Accurate quantification is essential for understanding their biological roles and for the development of novel therapeutics. This guide provides a comprehensive protocol, from sample preparation using solid-phase extraction to optimized LC-MS/MS parameters and full method validation, designed for researchers in drug discovery and clinical research.

Introduction: The Significance of Epoxy-Hydroxy Fatty Acids

Linoleic acid metabolites, such as Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, are part of a large family of bioactive lipids known as oxylipins.[1] These molecules are formed through enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids.[2] Specifically, epoxy-hydroxy fatty acids are implicated in a range of biological activities, including the regulation of inflammation and vascular tone. Their transient nature and low endogenous concentrations necessitate highly sensitive and specific analytical methods for accurate measurement.[1]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this application due to its superior selectivity and sensitivity.[1][3] The chromatographic separation isolates the target analyte from complex biological matrix components, while tandem mass spectrometry provides unambiguous identification and quantification through specific precursor-to-product ion transitions.[4] This document provides a detailed workflow and self-validating protocol grounded in established bioanalytical guidelines.[5][6]

Principle of the Method

The analytical workflow involves three core stages:

• Lipid Extraction: The analyte and a structurally similar internal standard are extracted from the biological matrix (e.g., plasma, serum, tissue homogenate) using solid-phase extraction (SPE). This step removes proteins, salts, and interfering lipids like phospholipids.[7][8]

• Chromatographic Separation: The extracted lipids are separated on a reversed-phase C18 column. A gradient elution with methanol or acetonitrile and water, modified with a weak acid, resolves the target analyte from its isomers and other matrix components.[4][9]

• Mass Spectrometric Detection: The analyte is ionized using electrospray ionization (ESI) and quantified using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by comparing the analyte's peak area ratio to that of the internal standard against a calibration curve.

Below is a diagram illustrating the complete experimental workflow.

Caption: Overall analytical workflow from sample receipt to final data reporting.

Materials, Reagents, and Instrumentation

Materials and Reagents

• Analyte: Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate (CAS: 200059-50-3)[10]

• Internal Standard (IS): A stable isotope-labeled (e.g., d4 or ¹³C) version of the analyte is highly recommended as the "gold standard" for accurate quantification.[11][12] If unavailable, a close structural analog can be used.

• Solvents: LC-MS grade Methanol, Acetonitrile, Water, and Isopropanol.

• Additives: Formic acid (Optima™ LC/MS grade).

• SPE Cartridges: Reversed-phase polymeric cartridges (e.g., Oasis HLB, Strata-X).[7][13]

• Gases: High-purity nitrogen and argon.

Instrumentation

• Liquid Chromatography System: A UHPLC or HPLC system capable of delivering accurate gradients at flow rates from 0.2 to 0.5 mL/min (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., SCIEX Triple Quad™ 5500, Agilent 6495C).

Detailed Experimental Protocol

Preparation of Standards and QC Samples

• Primary Stock Solution (1 mg/mL): Accurately weigh ~1 mg of the analytical standard and dissolve it in 1 mL of methanol. Store at -80°C.

• Working Standard Solutions: Prepare serial dilutions of the primary stock in methanol:water (1:1, v/v) to create working solutions for the calibration curve and quality control (QC) samples.

• Calibration Curve: A typical calibration range is 0.1 to 100 ng/mL. Prepare 8-10 non-zero standards by spiking the appropriate working solution into a surrogate matrix (e.g., charcoal-stripped plasma or PBS with 4% BSA).

• Quality Control (QC) Samples: Prepare QC samples in the surrogate matrix at a minimum of four levels: LLOQ (Lower Limit of Quantification), Low QC, Medium QC, and High QC.

Scientist's Note (Rationale): Preparing standards in a surrogate matrix that mimics the biological sample is crucial for accurately assessing method performance, especially the matrix effect.[14] QC samples are analyzed with each batch of unknown samples to ensure the validity of the run.[15]

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Thawing: Thaw biological samples on ice to prevent degradation of the analyte.[16]

• Aliquoting and IS Spiking: To 100 µL of sample (or standard/QC), add 10 µL of the internal standard working solution. Vortex briefly.

• Protein Precipitation: Add 400 µL of ice-cold methanol. Vortex for 30 seconds and incubate at -20°C for 45 minutes to precipitate proteins.[16]

• Centrifugation: Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new tube. Dilute with 4 mL of 0.1% formic acid in water.[13]

• SPE Cartridge Conditioning: Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the diluted supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 15% methanol in water to remove polar impurities.[13]

• Elution: Elute the analyte with 1 mL of methanol into a clean collection tube.

• Drying: Evaporate the eluate to complete dryness under a gentle stream of nitrogen. Using air is not recommended as it can cause oxidation.[16]

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60:40 water:acetonitrile with 0.1% formic acid). Transfer to an autosampler vial for analysis.

LC-MS/MS Method Parameters

The following parameters serve as a starting point and should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Setting	Rationale
Column	Reversed-phase C18, 2.1 x 100 mm, 1.8 µm	Provides excellent retention and separation for lipids and their metabolites.[4][8]
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier promotes protonation for positive ESI mode.[17][18]
Mobile Phase B	0.1% Formic Acid in Acetonitrile:Methanol (9:1)	Strong organic solvent for eluting hydrophobic lipids.
Flow Rate	0.35 mL/min	Compatible with standard ESI sources and provides good peak shape.
Column Temp.	40°C	Ensures reproducible retention times and improves peak symmetry.
Injection Vol.	5 µL

| Gradient | 0-1 min: 40% B; 1-8 min: 40-95% B; 8-10 min: 95% B; 10.1-12 min: 40% B | A gradient is essential to separate the analyte from endogenous lipids. |

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI Positive	The methyl ester is likely to form [M+H]⁺ or [M+Na]⁺ adducts.
Capillary Voltage	+3.5 kV	To be optimized for maximum signal intensity.
Source Temp.	120°C	Gentle heating to aid desolvation without causing thermal degradation.[18]
Desolvation Temp.	350°C	Facilitates efficient solvent evaporation.[18]

| MRM Transitions | See below | Must be determined empirically by infusing the analytical standard. |

Determining MRM Transitions: The precursor ion will be the protonated molecule [M+H]⁺, which for the analyte (MW: 326.47)[10] is m/z 327.5. Product ions are generated by collision-induced dissociation (CID) and typically result from neutral losses (e.g., H₂O, CH₃OH) or cleavages at the epoxy and hydroxyl groups.[19]

• Analyte (C₁₉H₃₄O₄): Precursor: m/z 327.5 -> Products: To be optimized (e.g., fragments from cleavage around the C11-C13 region).

• Internal Standard: Precursor/Product ions will be shifted by the mass of the isotopic label (e.g., +4 for a d4-labeled IS).

Caption: Conceptual diagram of MRM selection in a triple quadrupole mass spectrometer.

Method Validation Protocol

To ensure the trustworthiness of the results, the method must be validated according to regulatory guidelines such as those from the FDA or ICH M10.[5][6][14] The following parameters should be assessed.

Table 3: Bioanalytical Method Validation Parameters and Acceptance Criteria

Parameter	Definition	Acceptance Criteria
Selectivity	Ability to differentiate and quantify the analyte in the presence of other components.	No significant interfering peaks (>20% of LLOQ) at the retention time of the analyte in blank matrix.
Linearity & Range	The concentration range over which the assay is accurate, precise, and linear.	R² ≥ 0.99 for the calibration curve. Back-calculated standards should be within ±15% of nominal.
Accuracy	Closeness of measured QC concentrations to their nominal values.	Mean concentration of QCs should be within ±15% of nominal (±20% for LLOQ).[20]
Precision	Closeness of replicate measurements of QC samples.	Relative Standard Deviation (RSD) ≤15% (≤20% for LLOQ).[20]
Recovery	The efficiency of the extraction process.	Should be consistent and reproducible across the concentration range.
Matrix Effect	The effect of co-eluting matrix components on the ionization of the analyte.	The ratio of analyte response in matrix vs. neat solution should be consistent across matrix lots.

| Stability | Stability of the analyte in the biological matrix under various conditions (freeze-thaw, bench-top, long-term storage). | Mean concentration of stability samples should be within ±15% of nominal baseline samples. |

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for the analyte and the internal standard in all samples, standards, and QCs using the instrument's software (e.g., MSstats, Analyst).[16][21]

• Calibration Curve Construction: Calculate the Peak Area Ratio (Analyte Area / IS Area) for each calibration standard. Plot the Peak Area Ratio against the nominal concentration and perform a linear regression, typically with a 1/x or 1/x² weighting.

• Concentration Calculation: Determine the concentration of the analyte in QC and unknown samples by interpolating their Peak Area Ratios from the calibration curve.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the quantitative analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate by LC-MS/MS. The detailed protocols for sample preparation, chromatography, and mass spectrometry, combined with a rigorous method validation strategy, ensure the generation of accurate, precise, and reliable data. This method is well-suited for researchers and drug development professionals investigating the roles of oxidized lipid mediators in health and disease.

References

• Colas, R. A., & Dalli, J. (2018). Lipid Mediator Metabolomics via LC-MS/MS Profiling and Analysis. In Resolvins: A Practical Guide. Humana Press.
• U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. FDA.
• Bhatia, R. (n.d.).
• U.S. Food and Drug Administration. (2001).
• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. FDA.
• Gajdoš, M., et al. (2022). Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. International Journal of Molecular Sciences, 23(21), 13388.
• Sandle, T. (2023).
• SCIEX. (n.d.).
• Cheméo. (n.d.). Methyl (11R,12R,13S)-(Z)
• Soki, K., et al. (2015). Analysis of lipid mediators by LC-MS/MS. Bio-protocol, 5(19), e1605.
• Shinde, R., et al. (2018). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research, 59(10), 2025-2035.
• Dalli, J. (n.d.). Lipid Mediator Metabolomics Via LC-MS/MS Profiling and Analysis.
• Sjövall, P., et al. (2001). Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry.
• Le Grand, R., et al. (2018). Quantification of Lipids: Model, Reality, and Compromise. Molecules, 23(12), 3291.
• Ozogul, Y., & Ozogul, F. (2000). Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. Journal of the American Oil Chemists' Society, 77(9), 949-954.
• Sjövall, P., et al. (2001). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry.
• Liebisch, G., et al. (n.d.).
• CD Biosynsis. (n.d.). Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen.
• Rude, M. A., et al. (2018). Highly efficient oxidation of plant oils to C18 trihydroxy fatty acids by Escherichia coli co- expressing lipoxygenase and epoxide hydrolase. Catalysis Science & Technology, 8(1), 123-130.
• BenchChem. (2025).
• Schebb, N. H. (2025). International standards for the analysis of oxidised fatty acids. Friedrich Schiller University Jena.
• Agilent Technologies. (n.d.). Quantitative LC/MS/MS Analysis of Drugs in Human Serum With Agilent Captiva EMR–Lipid Cleanup.
• Zhang, S., et al. (2023). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. Foods, 12(15), 2933.
• d'Ippolito, G., et al. (2018). Identification is inferred on MS/MS fragmentation of hydroxy-epoxy eicosatetraenoic acids (HEpETEs) derived from LOX-mediated metabolism of EPA.
• EMERGE. (2023).

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A Validated Protocol for the Extraction of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate from Biological Tissues

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals.

Abstract

This application note provides a comprehensive, step-by-step protocol for the extraction of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, a specific oxylipin, from animal tissues. Oxylipins are lipid mediators involved in a myriad of physiological and pathological processes, yet their analysis is challenging due to their low endogenous concentrations and susceptibility to degradation. This protocol is designed to ensure high recovery and sample purity by employing a robust combination of liquid-liquid extraction based on the "gold standard" Folch method, followed by solid-phase extraction (SPE) for sample cleanup and concentration. We delve into the causality behind each step, providing insights grounded in established lipid chemistry to empower researchers to achieve reliable and reproducible results suitable for downstream analysis by mass spectrometry.

Introduction and Scientific Principles

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is an oxidized derivative of linoleic acid, belonging to the broad class of signaling molecules known as oxylipins.[1] These molecules are notoriously difficult to extract and quantify for several reasons:

• Low Physiological Concentrations: They exist at trace levels, requiring a method that can effectively concentrate the analyte from a complex biological matrix.[2]

• Chemical Instability: The epoxy and hydroxyl functional groups, as well as the unsaturated double bond, make the molecule susceptible to degradation via hydrolysis, oxidation, and heat.[2][3]

• Complex Matrix: Tissues are rich in a diverse array of lipids (e.g., triglycerides, phospholipids) and other macromolecules that can interfere with analysis, causing effects like ion suppression in mass spectrometry.

The protocol detailed herein addresses these challenges through a two-stage purification strategy. The foundational principle is the exhaustive extraction of total lipids from the tissue matrix, followed by selective isolation of the oxylipin class.

Stage 1: Total Lipid Extraction via a Modified Folch Method The procedure begins with a modified Folch extraction, a method universally recognized for its efficiency in extracting lipids from animal tissues.[4][5][6] This method relies on a ternary solvent system of chloroform, methanol, and water.

• Mechanism of Action: Initially, the tissue is homogenized in a 2:1 chloroform:methanol mixture. This monophasic system is highly effective at disrupting cell membranes and solvating both polar and non-polar lipids. Methanol serves to denature proteins and break lipid-protein interactions, while chloroform efficiently dissolves the lipids.[7][8] The endogenous water within the tissue is a critical component of this initial single-phase extraction.[4] Following extraction, the addition of a saline solution induces a phase separation, resulting in a biphasic system. The lower, denser chloroform phase contains the purified total lipids, including the target analyte, while the upper aqueous-methanol phase sequesters water-soluble contaminants like sugars and amino acids.[9]

Stage 2: Analyte Enrichment using Solid-Phase Extraction (SPE) While the Folch method yields a clean total lipid extract, the target analyte is still a minor component. Solid-phase extraction is employed to isolate and concentrate oxylipins from the bulk lipids.[10][11]

• Mechanism of Action: A reversed-phase (C18) SPE cartridge is used. The crude lipid extract is loaded onto the cartridge, where hydrophobic compounds bind to the C18 stationary phase. A series of washes with solvents of increasing polarity then selectively removes interfering compounds. Highly non-polar lipids (like cholesterol esters) are washed away with a non-polar solvent, followed by the removal of more polar phospholipids. The target analyte, which possesses intermediate polarity, is retained and then selectively eluted with a stronger organic solvent, resulting in a cleaner, more concentrated sample ready for analysis.[12][13]

Overall Extraction Workflow

The entire process is visualized in the workflow diagram below, outlining the critical stages from tissue collection to the final purified extract.

Caption: High-level workflow for oxylipin extraction from tissues.

Materials and Reagents

Reagent / Material	Recommended Grade / Type	Rationale
Chloroform (CHCl₃)	HPLC or GC Grade, stabilized	High purity minimizes background in mass spectrometry.
Methanol (MeOH)	HPLC or GC Grade	High purity is essential for clean extracts.
Hexane	HPLC or GC Grade	Used for SPE washes to remove non-polar lipids.
Ethyl Acetate	HPLC or GC Grade	Used for analyte elution from the SPE cartridge.
Acetic Acid	Glacial, ACS Grade	Used to acidify samples, ensuring analytes are in a neutral form for SPE retention.
Potassium Chloride (KCl)	ACS Grade	For preparing 0.9% saline solution for the Folch wash.
Butylated Hydroxytoluene (BHT)	≥99% Purity	Antioxidant to prevent auto-oxidation of the analyte during homogenization.[5]
Internal Standard (IS)	e.g., d₄-Methyl 11,12-epoxy-13-hydroxy-9-octadecenoate	A stable isotope-labeled standard is critical for accurate quantification, accounting for analyte loss during sample prep.[11]
Solid Phase Extraction Cartridges	C18 Reversed-Phase, 100-200 mg	Standard stationary phase for retaining lipids of intermediate polarity.
Glass Homogenizer	Dounce or Potter-Elvehjem	Ensures efficient tissue disruption and cell lysis.
Glass Centrifuge Tubes	Borosilicate, with PTFE-lined caps	Prevents analyte adsorption and contamination from plastics.
Nitrogen Gas Evaporation System	N-EVAP or similar	Allows for gentle solvent evaporation without excessive heat, preserving analyte integrity.

Detailed Step-by-Step Protocol

Safety Precaution: Chloroform is a toxic and volatile solvent. All steps involving chloroform must be performed inside a certified chemical fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Part A: Tissue Preparation and Homogenization

• Prepare Solutions:

  • 0.9% KCl Saline: Dissolve 0.9 g of KCl in 100 mL of ultrapure water.

  • Internal Standard/Antioxidant Solution: Prepare a stock solution of your deuterated internal standard in methanol. Just before use, prepare a working solution in methanol containing 50 µg/mL BHT. The final concentration of the internal standard should be determined based on the expected analyte concentration and instrument sensitivity.

• Tissue Homogenization:

  • On dry ice, weigh approximately 50-100 mg of frozen tissue into a pre-chilled glass homogenizer tube. Record the exact weight.

  • Add 1 mL of ice-cold methanol containing BHT and the internal standard.

  • Immediately homogenize the tissue on ice until a uniform suspension is achieved. The cold methanol rapidly deactivates lipolytic enzymes that could otherwise degrade the analyte.[4]

Part B: Liquid-Liquid Extraction (Modified Folch)

The goal of this stage is to partition the lipids into an organic phase, separate from water-soluble cellular components.

Caption: Workflow for the modified Folch liquid-liquid extraction.

• Form Monophasic System: Transfer the tissue homogenate to a 15 mL glass centrifuge tube. Add 2 mL of chloroform. The final solvent ratio should be approximately 2:1:0.8 chloroform:methanol:water, which forms a single phase for optimal extraction.[7][14]

• Vortex: Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Induce Phase Separation: Add 0.8 mL of 0.9% KCl saline solution. Vortex again for 30 seconds.

• Centrifugation: Centrifuge the tube at 2,000 x g for 10 minutes at 4°C. This will result in a clear separation of the two phases.

• Collect Lipid Phase: Carefully aspirate and discard the upper aqueous phase using a glass Pasteur pipette. Transfer the lower chloroform phase containing the lipids to a clean glass tube.

• Evaporation: Dry the collected chloroform extract under a gentle stream of nitrogen gas at room temperature or in a 30°C water bath. Do not evaporate to complete dryness for an extended period to avoid analyte degradation.

Part C: Solid-Phase Extraction (SPE) Purification

This step purifies the target analyte from other lipid classes.

Step	Solvent	Volume	Purpose
1. Conditioning	Methanol	2 mL	To wet the C18 stationary phase.
Ultrapure Water	2 mL	To equilibrate the phase for sample loading.
2. Loading	Sample in 1 mL 15% MeOH	1 mL	Sample is loaded in a weak solvent to ensure analyte retention.
3. Wash 1	15% MeOH in Water	2 mL	To remove very polar, unbound contaminants.
4. Wash 2	Hexane	2 mL	To elute highly non-polar lipids like triglycerides and cholesterol esters.
5. Elution	Ethyl Acetate	2 mL	To elute the target oxylipin of intermediate polarity.

• Reconstitute Sample: Re-dissolve the dried lipid extract from Part B in 1 mL of 15% methanol.

• Condition SPE Cartridge: Using a vacuum manifold, pass the conditioning solvents through the C18 cartridge as detailed in the table above. Do not let the cartridge run dry between steps.

• Load Sample: Load the reconstituted sample onto the conditioned cartridge.

• Wash and Elute: Perform the wash and elution steps as described in the table. Collect the ethyl acetate fraction, which contains your purified analyte.

• Evaporate: Dry the collected ethyl acetate fraction under a gentle stream of nitrogen.

Part D: Final Preparation for Analysis

• Reconstitution: Reconstitute the final dried extract in a small, precise volume (e.g., 50-100 µL) of a solvent compatible with your analytical system (e.g., methanol or the initial mobile phase for LC-MS/MS).

• Transfer: Transfer the final sample to an appropriate autosampler vial for analysis.

Quality Control and Troubleshooting

• Internal Standard Recovery: The recovery of the stable isotope-labeled internal standard should be monitored. A recovery of 70-120% is generally considered acceptable and indicates the extraction was successful.

• Process Blanks: A blank sample (containing no tissue) should be run through the entire extraction procedure to identify any potential contamination from solvents or materials.[10]

• Troubleshooting: Emulsion: If an emulsion forms after centrifugation in Part B, add a small amount of methanol or KCl solution and re-centrifuge. Breaking the tube seal gently can also help.

• Troubleshooting: Low Recovery: Ensure complete tissue homogenization. Check for analyte degradation by ensuring samples are kept cold and protected from light. Verify the pH of the sample before SPE loading; acidic analytes require an acidic loading condition for optimal retention on reversed-phase media.

Conclusion

This application note provides a robust and reliable protocol for the extraction of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate from tissue samples. By combining the exhaustive power of a modified Folch liquid-liquid extraction with the specificity of solid-phase extraction, this method effectively overcomes the challenges of low analyte concentration and complex sample matrices. Adherence to the principles and steps outlined will enable researchers to generate high-quality samples for accurate and reproducible downstream quantitative analysis, furthering the study of oxylipin biology in health and disease.

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• Xia, W., & Budge, S. M. (2017). GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils. European Journal of Lipid Science and Technology, 119(9), 1700109. [Link]

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• Marty, Y., et al. (1994). Fatty acids Analysis Using Bligh and Dyer (1959) method modified by Marty et al. (1994). EPIC. [Link]

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• Xia, W., & Budge, S. M. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1538, 23-31. [Link]

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• Johnson, S. B., & Brown, R. E. (1991). Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 565(1-2), 493-499. [Link]

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• Wolferweerd, M., et al. (2016). Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry. Journal of Visualized Experiments, (115), 54313. [Link]

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Application Note: Structural Elucidation of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate using NMR Spectroscopy

Abstract

The precise structural and stereochemical characterization of oxidized lipids is fundamental to understanding their biological roles in signaling pathways and disease pathogenesis. Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, a derivative of linoleic acid, possesses multiple stereocenters whose configuration dictates its biological activity. This application note provides a comprehensive guide and detailed protocols for the complete structural elucidation of this molecule using a suite of modern Nuclear Magnetic Resonance (NMR) spectroscopy techniques. We detail a systematic approach from sample preparation through the interpretation of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC, and NOESY) NMR data to unambiguously determine its constitution and relative stereochemistry.

Introduction: The Challenge of Stereoisomeric Complexity

Oxidized fatty acids, or oxylipins, are a diverse class of signaling molecules involved in inflammation, immunity, and tissue homeostasis. Their biological functions are often exquisitely dependent on their stereochemistry. Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a specific stereoisomer that can be formed through enzymatic or chemical oxidation of linoleic acid.[1] The molecule features a cis (Z) double bond, a trans epoxide, and a secondary alcohol, resulting in three chiral centers at carbons 11, 12, and 13.

Determining the exact three-dimensional arrangement of these functional groups is a non-trivial analytical challenge. While mass spectrometry can confirm the molecular weight and elemental composition, it provides limited information about isomerism.[2] NMR spectroscopy, however, is an unparalleled tool for this task, as it allows for the determination of covalent connectivity and the spatial relationships between atoms, providing a complete picture of the molecular architecture.[3][4] This guide will demonstrate the logical workflow for applying various NMR experiments to solve this specific structural puzzle.

Foundational NMR Experiments: A Multi-dimensional Approach

A full structural assignment requires a combination of experiments that each provide a unique piece of information. The synergy between these techniques is essential for a confident elucidation.

• ¹H NMR (Proton NMR): Provides information on the chemical environment of protons, their multiplicity (splitting patterns), and their relative quantities (integration). It is the starting point for identifying key functional groups.

• ¹³C NMR (Carbon NMR): Reveals the number of unique carbon environments and their electronic nature (e.g., carbonyl, olefinic, aliphatic).

• COSY (Correlation Spectroscopy): Maps proton-proton couplings through bonds (typically 2-3 bonds), allowing for the tracing of spin systems and the connection of adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the signal of the carbon atom to which it is directly attached (one-bond ¹H-¹³C correlation).

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by two or three bonds (long-range ¹H-¹³C correlations). This is crucial for connecting different spin systems and assembling the carbon skeleton.[5]

• NOESY (Nuclear Overhauser Effect Spectroscopy): Identifies protons that are close in space (< 5 Å), regardless of their through-bond connectivity. This experiment is the key to determining the relative stereochemistry of the chiral centers.[5]

Experimental Protocol

This section outlines a field-proven, step-by-step protocol for acquiring high-quality NMR data suitable for structural elucidation.

Sample Preparation

• Analyte Preparation: Accurately weigh approximately 5-10 mg of the purified Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

• Solvent Selection: Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for lipids due to its excellent dissolving power and the well-separated residual solvent peak.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ 0.00 ppm for both ¹H and ¹³C).

• Transfer: Transfer the solution to a 5 mm NMR tube. Ensure the sample height is adequate for the spectrometer's receiver coil (~4-5 cm).

NMR Data Acquisition

The following parameters are suggested for a 500 MHz spectrometer. Adjustments may be necessary based on the specific instrument and sample concentration.

Experiment	Key Parameters	Rationale
¹H NMR	32 scans, 30° pulse, 2s relaxation delay	Provides excellent signal-to-noise for proton signals. A short relaxation delay is sufficient for qualitative analysis.
¹³C NMR	1024 scans, proton decoupled, 2s relaxation delay	Requires more scans due to the low natural abundance of ¹³C. Proton decoupling simplifies the spectrum to singlets.
gCOSY	Gradient-selected, 256 increments in F1	Gradient selection improves spectral quality by suppressing artifacts.[6]
gHSQC	Gradient-selected, ¹JCH = 145 Hz	Optimized for one-bond C-H correlations. Gradient selection enhances sensitivity and reduces artifacts.
gHMBC	Gradient-selected, long-range delay for ⁸JCH = 8 Hz	The 8 Hz optimization is a standard value that captures most two- and three-bond correlations effectively.[7]
NOESY	Phase-sensitive, mixing time = 500-800 ms	The mixing time is crucial; it must be long enough for NOEs to build up but not so long that spin diffusion occurs.

Data Analysis and Structural Interpretation: A Step-by-Step Walkthrough

Initial Assessment: 1D NMR Spectra

The ¹H and ¹³C NMR spectra provide the initial inventory of atoms. Based on literature data for similar structures, we can predict the chemical shifts for our target molecule.[1][8][9][10][11]

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in CDCl₃.

Position	Atom	Predicted ¹H Shift (δ, ppm)	Predicted ¹³C Shift (δ, ppm)	Key Correlations
1	C=O	-	~174.2	HMBC to H-2, -OCH₃
-	-OCH₃	~3.67 (s, 3H)	~51.5	HMBC to C-1
2	-CH₂-	~2.30 (t, 2H)	~34.1	COSY to H-3
3-7	-(CH₂)₅-	~1.25-1.65 (m)	~25-32	Aliphatic chain correlations
8	-CH₂-	~2.05 (m, 2H)	~27.2	COSY to H-7, H-9
9	=CH-	~5.55 (m, 1H)	~125.0	COSY to H-8, H-10
10	=CH-	~5.45 (m, 1H)	~133.0	COSY to H-9
11	-CH(O)-	~2.95 (m, 1H)	~58.5	COSY to H-12; NOESY to H-13
12	-CH(O)-	~3.15 (m, 1H)	~60.0	COSY to H-11, H-13; NOESY to H-13
13	-CH(OH)-	~3.62 (m, 1H)	~73.0	COSY to H-12, H-14; NOESY to H-11, H-12
14-17	-(CH₂)₄-	~1.30-1.55 (m)	~25-32	Aliphatic chain correlations
18	-CH₃	~0.90 (t, 3H)	~14.1	COSY to H-17

The (S) configuration at C-13 and the (R,R) configuration of the epoxide results in a threo relationship between the protons on C-12 and C-13. This is characterized by a coupling constant (JH12-H13) of approximately 4.8 Hz.[1]

Building the Backbone: COSY and HMBC Analysis

The experimental workflow logically connects these data points to assemble the final structure.

Figure 2: Key HMBC correlations for structural assembly.

• Ester Confirmation: A strong correlation from the methyl ester protons (~3.67 ppm) to the carbonyl carbon C-1 (~174.2 ppm) confirms the methyl ester terminus.

• Bridging the Double Bond: A crucial correlation from the olefinic proton H-10 (~5.45 ppm) to the allylic carbon C-8 (~27.2 ppm) connects the double bond to spin system A.

• Locating the Core: Correlations from the carbinol proton H-13 (~3.62 ppm) to the epoxide carbons C-12 and C-11 establish the epoxy-alcohol motif's position relative to spin system B.

Defining Stereochemistry: The Power of NOESY

The final and most critical step is to determine the relative configuration of the three stereocenters (C11, C12, C13) using the NOESY experiment. The key spatial relationships provide the definitive evidence.

For the 11(R),12(R)-Epoxy-13(S)-hydroxy configuration:

• The protons on C-12 and C-13 are on the same side of the carbon backbone (threo relationship).

• The protons on C-11 and C-12 are on opposite sides of the epoxide ring (trans epoxide).

Figure 3: NOESY correlation confirming the threo stereochemistry.

• H-12 to H-13 Correlation: A definitive NOE cross-peak will be observed between the proton on C-12 and the proton on C-13. This is only possible if they are on the same face of the molecule, confirming the threo relationship.

• H-11 to H-13 Correlation: A strong NOE between the proton on C-11 and the proton on C-13 would also support the assigned stereochemistry, as the molecule's conformation would bring these protons into close proximity. The absence of a strong NOE between H-11 and H-12 further supports the trans nature of the epoxide.

Conclusion

The structural elucidation of complex natural products like Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a systematic process that relies on the logical application of a suite of NMR experiments. By progressing from 1D NMR for functional group identification to 2D correlation experiments like COSY and HMBC for skeletal assembly, and finally to NOESY for stereochemical definition, an unambiguous assignment can be achieved. This workflow not only provides a definitive structure but also serves as a robust template for the characterization of other complex lipids and natural products, empowering researchers in drug discovery and chemical biology.

References

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• Jadhav, A. P., et al. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. National Institutes of Health. [Link]

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• Piazza, G. J., et al. (2003). Enantioselective formation of an α, β-epoxy alcohol by reaction of methyl 13(S)-hydroperoxy-9(Z), 11(E)-octadecadienoate with titanium isopropoxide. ResearchGate. [Link]

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• ResearchGate. (n.d.). 13C NMR spectra of TMP esters of oleic rich sal fatty acids (ORSTMPE).... [Link]

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Application Notes and Protocols for In Vitro Evaluation of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

Introduction: Unveiling the Biological Significance of an Oxidized Linoleic Acid Metabolite

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a complex oxidized derivative of linoleic acid. Such metabolites, often grouped under the broader term of oxylipins, are increasingly recognized not merely as byproducts of cellular metabolism but as potent signaling molecules involved in a myriad of physiological and pathological processes. This particular molecule is structurally related to leukotoxin diols, which are hydrated metabolites of leukotoxins (epoxides of linoleic acid).[1][2][3] Emerging evidence strongly suggests that the enzymatic conversion of parent epoxides to their corresponding diols, a reaction catalyzed by soluble epoxide hydrolase (sEH), is a critical bioactivation step.[1][2][3] The diol form is often significantly more cytotoxic and biologically active than its epoxide precursor, implicating it as a key mediator in conditions like acute respiratory distress syndrome (ARDS).[2][3]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to investigate the in vitro biological activities of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. The protocols detailed herein are designed to probe its effects on key cellular processes implicated by its chemical lineage, including cytotoxicity, inflammation, neutrophil function, and angiogenesis. Understanding these activities is paramount for elucidating its therapeutic potential or toxicological risk.

Part 1: Foundational Assays - Cytotoxicity Profiling

Rationale: Before delving into specific functional assays, it is crucial to establish the cytotoxic profile of the compound. This data informs the appropriate concentration range for subsequent experiments, distinguishing between specific biological modulation and overt toxicity. Given its identity as a leukotoxin diol, a dose-dependent cytotoxic effect is anticipated.[2][3]

Protocol 1.1: General Cell Viability Assessment using MTT Assay

This protocol outlines a standard colorimetric assay to measure cellular metabolic activity as an indicator of cell viability.

Principle: The tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, in part by the action of dehydrogenase enzymes, to generate a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cell line of interest (e.g., A549 human lung carcinoma cells, relevant for ARDS studies)

• Complete cell culture medium

• Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate (stock solution in a suitable solvent like DMSO or ethanol)

• MTT solution (5 mg/mL in sterile PBS)

• DMSO (for formazan solubilization)

• 96-well microplates

• Multichannel pipette

• Plate reader (570 nm absorbance)

Step-by-Step Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (medium with the same concentration of solvent) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours, depending on the desired exposure time.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the results as a dose-response curve to determine the IC₅₀ (the concentration at which 50% of cell viability is inhibited).

Parameter	Recommended Range	Rationale
Cell Seeding Density	5,000 - 10,000 cells/well	Ensures cells are in the logarithmic growth phase during treatment.
Compound Concentration	0.1 µM - 100 µM (log scale)	A wide range is necessary to capture the full dose-response curve.
Incubation Time	24 - 72 hours	Allows for assessment of both acute and longer-term toxicity.
Vehicle Control	< 0.1% DMSO/Ethanol	High solvent concentrations can be toxic to cells.

Part 2: Investigating Pro-inflammatory and Anti-inflammatory Properties

Rationale: Oxylipins are well-established modulators of inflammation. Some, like leukotoxin diols, can promote inflammatory cell recruitment, while others possess anti-inflammatory properties.[4][5][6] These assays will dissect the compound's influence on key inflammatory pathways.

Protocol 2.1: Neutrophil Chemotaxis Assay

Principle: This assay measures the ability of the compound to act as a chemoattractant for neutrophils, a key event in the inflammatory response.[4][7] A Boyden chamber or similar transwell system is used, where neutrophils migrate across a porous membrane towards a chemical gradient.[8]

Materials:

• Freshly isolated human neutrophils

• RPMI-1640 medium with 0.5% BSA

• Transwell inserts (5 µm pore size) for 24-well plates

• Chemoattractant (e.g., fMLP as a positive control)

• Calcein-AM fluorescent dye

• Fluorescence plate reader

Step-by-Step Protocol:

• Neutrophil Isolation: Isolate neutrophils from fresh human blood using a standard method like Ficoll-Paque density gradient centrifugation followed by dextran sedimentation.

• Neutrophil Labeling: Resuspend neutrophils in RPMI/BSA and label with Calcein-AM.

• Assay Setup: Add 600 µL of medium containing various concentrations of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate or fMLP (positive control) to the lower chambers of a 24-well plate.

• Cell Addition: Add 100 µL of labeled neutrophil suspension (e.g., 1 x 10⁶ cells/mL) to the upper transwell inserts.

• Incubation: Incubate the plate for 60-90 minutes at 37°C, 5% CO₂.

• Quantification: Measure the fluorescence of the cells that have migrated to the lower chamber using a fluorescence plate reader.

• Data Analysis: Express the results as a chemotactic index (fold increase in migration over the vehicle control).

Workflow for Neutrophil Chemotaxis Assay

Caption: Workflow for the neutrophil chemotaxis assay.

Protocol 2.2: Measurement of Pro-inflammatory Cytokine Production

Principle: This protocol assesses the compound's ability to induce or inhibit the production of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) from immune cells like macrophages, often stimulated with lipopolysaccharide (LPS).[5]

Materials:

• RAW 264.7 macrophage cell line

• Complete DMEM medium

• LPS (from E. coli)

• ELISA kits for TNF-α and IL-1β

• 24-well plates

Step-by-Step Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 24-well plate and allow them to adhere overnight.

• Pre-treatment (for inhibition studies): Pre-incubate the cells with various non-toxic concentrations of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate for 1-2 hours.

• Stimulation: Add LPS (e.g., 100 ng/mL) to the wells (except for the unstimulated control). For induction studies, add the compound without LPS.

• Incubation: Incubate for 18-24 hours.

• Supernatant Collection: Collect the cell culture supernatants and centrifuge to remove any debris.

• ELISA: Perform ELISAs for TNF-α and IL-1β on the supernatants according to the manufacturer's instructions.

• Data Analysis: Quantify the cytokine concentrations and compare the treated groups to the LPS-only control (for inhibition) or vehicle control (for induction).

Part 3: Angiogenesis Assays

Rationale: Related lipid mediators, such as epoxyeicosatrienoic acids (EETs), are known regulators of angiogenesis—the formation of new blood vessels.[9][10][11] Dysregulated angiogenesis is a hallmark of diseases like cancer and diabetic retinopathy. The tube formation assay is a robust in vitro model to screen for pro- or anti-angiogenic activity.[12][13]

Protocol 3.1: Endothelial Cell Tube Formation Assay

Principle: When plated on a basement membrane-like substrate (e.g., Matrigel), endothelial cells will rapidly align and form capillary-like structures. This assay quantifies the ability of a compound to promote or inhibit this process.[13]

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Growth Medium (EGM-2)

• Matrigel (growth factor reduced)

• 96-well plates (pre-chilled)

• Calcein-AM

• Microscope with imaging software

Step-by-Step Protocol:

• Plate Coating: Thaw Matrigel on ice. Using pre-chilled tips and plates, add 50 µL of Matrigel to each well of a 96-well plate. Incubate at 37°C for 30-60 minutes to allow for polymerization.

• Cell Preparation: Harvest HUVECs and resuspend them in basal medium containing the desired concentrations of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

• Cell Seeding: Seed 1.5-2.0 x 10⁴ HUVECs per well onto the polymerized Matrigel.

• Incubation: Incubate for 6-18 hours at 37°C, 5% CO₂.

• Imaging and Quantification: Stain the cells with Calcein-AM for visualization. Capture images using a fluorescence microscope. Analyze the images using software (e.g., ImageJ with an angiogenesis plugin) to quantify parameters such as total tube length, number of nodes, and number of meshes.

• Data Analysis: Compare the quantitative parameters of treated wells to the vehicle control. VEGF can be used as a positive control for pro-angiogenic effects.

Signaling Pathway: Potential Role in Angiogenesis

The pro-angiogenic effects of related EETs are often mediated through G-protein coupled receptors, leading to the activation of Protein Kinase A (PKA).[10][11] This pathway can influence endothelial cell migration and proliferation, key steps in angiogenesis.

Caption: Postulated signaling pathway for angiogenic effects.

References

• In Vitro Coculture Assays of Angiogenesis. Springer Nature Experiments. [Link]

• Moghaddam, M. F., et al. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase. Nature Medicine. [Link]

• Moghaddam, M. F., et al. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase. Proceedings of the National Academy of Sciences. [Link]

• Auerbach, R., et al. Current methods for assaying angiogenesis in vitro and in vivo. Clinical Chemistry. [Link]

• Neutrophil Assays. Charles River Laboratories. [Link]

• Alves, C. N., et al. A Set of Screening Techniques for a Quick Overview of the Neutrophil Function. Journal of Visualized Experiments. [Link]

• Zheng, J., et al. Leukotoxin-Diol: A Putative Toxic Mediator Involved in Acute Respiratory Distress Syndrome. American Journal of Respiratory and Critical Care Medicine. [Link]

• Angiogenesis Assays. ibidi GmbH. [Link]

• Totani, Y., et al. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP. European Respiratory Journal. [Link]

• Totani, Y., et al. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP. ERS Publications. [Link]

• Wilhelmsen, K., et al. Quantitative In vitro Assay to Measure Neutrophil Adhesion to Activated Primary Human Microvascular Endothelial Cells under Static Conditions. Journal of Visualized Experiments. [Link]

• Saffarzadeh, M., et al. In vitro Demonstration and Quantification of Neutrophil Extracellular Trap Formation. Journal of Visualized Experiments. [Link]

• What is the protocol for in vitro activation of neutrophils? ResearchGate. [Link]

• Kim, H. J., et al. The arachidonic acid metabolite 11,12-epoxyeicosatrienoic acid alleviates pulmonary fibrosis. Experimental & Molecular Medicine. [Link]

• Fang, X., et al. Functional Implications of a Newly Characterized Pathway of 11,12-epoxyeicosatrienoic Acid Metabolism in Arterial Smooth Muscle. Journal of Biological Chemistry. [Link]

• Ding, Y., et al. The Biological Actions of 11,12-Epoxyeicosatrienoic Acid in Endothelial Cells Are Specific to the R/S-Enantiomer and Require the Gs Protein. Journal of Pharmacology and Experimental Therapeutics. [Link]

• Fleming, I. The biological actions of 11,12-epoxyeicosatrienoic acid in endothelial cells are specific to the R/S-enantiomer and require the G(s) protein. Journal of Pharmacology and Experimental Therapeutics. [Link]

• Keyes, G. S., et al. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins, Leukotrienes and Essential Fatty Acids. [Link]

• 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. PubChem. [Link]

• Helal, A. M., et al. Investigating the Cytotoxicity and Safety Profile of 9,12- Octadecadienoic acid (Z, Z)-, methyl ester: Implications for Potential Therapeutic Applications. ResearchGate. [Link]

• Sun, G. Y., et al. Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid. Journal of Neurochemistry. [Link]

• Keyes, G. S., et al. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins, Leukotrienes and Essential Fatty Acids. [Link]

• Kim, M. J., et al. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Molecules. [Link]

• Wu, C. C., et al. Plasma epoxyeicosatrienoic acids and dihydroxyeicosatrieonic acids, insulin, glucose and risk of diabetes: The strong heart study. Prostaglandins & Other Lipid Mediators. [Link]

• El-Hawary, S. S., et al. Anti-Inflammatory, Anti-Oxidant, GC-MS Profiling and Molecular Docking Analyses of Non-Polar Extracts from Five Salsola Species. Molecules. [Link]

• Cheng, K. T., et al. (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. Bioscience, Biotechnology, and Biochemistry. [Link]

• Kasting, G. A., et al. The origin of hydroxy-cyclohexenone fatty acids from skin barrier protein and relevance to covalent binding of ceramides. Journal of Lipid Research. [Link]

• Iacob, E., et al. Free radical oxidation of coriolic acid (13-(S)-hydroxy-9Z,11E-octadecadienoic Acid). ResearchGate. [Link]

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• 5. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. ibidi.com [ibidi.com]

Application and Protocol Guide for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in Lipidomics Research

Foreword: Navigating the Nuances of Bioactive Lipids

In the intricate landscape of lipidomics, the pursuit of precision and accuracy is paramount. Among the myriad of lipid species, a class of oxidized lipids known as epoxy fatty acids (EpFAs) has emerged as critical signaling molecules in a range of physiological and pathological processes. This guide focuses on a specific, stereochemically defined molecule: Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. While at first glance it may appear to be just one of many similar structures, its true value in a research setting lies in its precise stereochemistry, which can unlock a deeper understanding of enzymatic pathways and receptor interactions. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing not only detailed protocols for its application but also the scientific rationale that underpins these methodologies.

The Scientific Imperative: Understanding Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

1.1. Chemical Identity and Properties

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is an esterified, oxidized derivative of linoleic acid. Its structure is characterized by a cis-double bond at the 9th carbon, an epoxide ring at the 11th and 12th carbons with R,R stereochemistry, and a hydroxyl group at the 13th carbon with S stereochemistry.

Property	Value
Molecular Formula	C19H34O4
Molecular Weight	326.47 g/mol
Appearance	Liquid
Purity	>98% (typically)
Storage Conditions	-20°C or colder, under inert gas

The methyl ester form enhances its stability and volatility, making it suitable for chromatographic analysis. The specific stereochemistry is crucial, as biological systems often exhibit high stereoselectivity.

1.2. Synthesis and Stereochemical Control

The synthesis of such a stereochemically defined molecule is a non-trivial endeavor, often involving multiple steps with chiral catalysts or resolutions. A plausible synthetic route, based on established organic chemistry principles for similar compounds, would involve:

• Stereoselective Epoxidation: Utilizing a chiral epoxidation method, such as the Sharpless asymmetric epoxidation, on a suitable unsaturated precursor to install the 11(R),12(R)-epoxide.

• Regio- and Stereoselective Ring Opening: Subsequent opening of a related epoxide intermediate to introduce the 13(S)-hydroxyl group.

• Introduction of the 9(Z)-double bond: This can be achieved through methods like the Wittig reaction to ensure the cis configuration.

The complexity of this synthesis underscores the importance of using a well-characterized standard for quantitative studies.

1.3. Biological Significance and Signaling Pathways

Epoxy fatty acids (EpFAs) are endogenously produced by cytochrome P450 (CYP) epoxygenases from polyunsaturated fatty acids. These molecules are potent signaling lipids with generally anti-inflammatory, analgesic, and vasodilatory effects.[1][2] However, their biological activity is often short-lived as they are rapidly metabolized by soluble epoxide hydrolase (sEH) to their corresponding, and generally less active, diols.[1][3]

The specific biological activities of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate are not as extensively studied as some other EpFAs. However, based on the known activities of related compounds, it is hypothesized to play a role in modulating inflammation and pain pathways. Its structural similarity to other bioactive lipids suggests potential interactions with peroxisome proliferator-activated receptors (PPARs) or other nuclear receptors.

Figure 2: Experimental Workflow for Lipidomics Analysis

Detailed Protocols

3.1. Protocol 1: Lipid Extraction from Plasma using Solid-Phase Extraction (SPE)

This protocol is optimized for the extraction of oxylipins, including epoxy-hydroxy fatty acids, from plasma.

Materials:

• Plasma samples

• Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate internal standard solution (e.g., 1 µg/mL in methanol)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Acetic Acid (LC-MS grade)

• Hexane (LC-MS grade)

• Ethyl Acetate (LC-MS grade)

• SPE cartridges (e.g., C18, 100 mg)

• SPE manifold

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Thawing: Thaw plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma in a glass tube, add a known amount of the internal standard solution (e.g., 10 µL of 1 µg/mL solution). The exact amount should be optimized based on the expected concentration of endogenous analytes and instrument sensitivity.

• Protein Precipitation and Lipid Extraction:

  • Add 400 µL of ice-cold methanol to the plasma sample.

  • Vortex for 30 seconds to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new glass tube.

• Solid-Phase Extraction (SPE):

  • Condition the C18 SPE cartridge by passing 2 mL of methanol followed by 2 mL of water.

  • Acidify the supernatant from step 3 with 1% acetic acid to a final volume of 1 mL with water.

  • Load the acidified supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 2 mL of water to remove polar impurities.

  • Elute the lipids with 2 mL of ethyl acetate:hexane (75:25, v/v).

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

3.2. Protocol 2: LC-MS/MS Analysis

This is a general LC-MS/MS method that can be adapted for the analysis of epoxy-hydroxy fatty acids.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-2 min: 20% B

  • 2-15 min: 20-95% B (linear gradient)

  • 15-18 min: 95% B (hold)

  • 18-18.1 min: 95-20% B (return to initial)

  • 18.1-25 min: 20% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

MS/MS Conditions (Negative Ion Mode):

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Capillary Voltage: -3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Gas Flow Rates: Optimized for the specific instrument

• Multiple Reaction Monitoring (MRM) Transitions:

  • Analyte (Endogenous Epoxy-hydroxy-octadecenoic acid): Precursor ion (m/z 311.2) -> Product ions (specific fragments to be determined by infusion of a standard).

  • Internal Standard (Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate): Precursor ion (m/z 325.2) -> Product ions (specific fragments to be determined by infusion).

Rationale for Parameter Selection:

• C18 Column: Provides good separation of lipids based on their hydrophobicity.

• Acidified Mobile Phase: Promotes protonation in positive ion mode or deprotonation in negative ion mode, enhancing ionization efficiency. Formic acid is a common choice.

• Gradient Elution: Necessary to resolve a wide range of lipid species with varying polarities.

• Negative Ion Mode ESI: Carboxylic acids readily deprotonate to form [M-H]-, which is typically a very stable and abundant ion for this class of compounds.

• MRM: Provides high selectivity and sensitivity for quantitative analysis by monitoring specific precursor-to-product ion transitions.

Data Analysis and Interpretation

4.1. Quantification

The concentration of the endogenous analyte is calculated by comparing the peak area ratio of the analyte to the internal standard against a calibration curve. The calibration curve is generated by analyzing a series of standards with known concentrations of the analyte and a fixed concentration of the internal standard.

4.2. Method Validation

For robust and reliable results, the analytical method should be validated according to established guidelines. Key validation parameters include:

• Linearity: The range over which the response is proportional to the concentration.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at different concentrations.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration that can be reliably detected and quantified.

• Matrix Effect: The influence of co-eluting compounds from the biological matrix on the ionization of the analyte.

• Recovery: The efficiency of the extraction process.

Summary of Expected Performance Data (Illustrative):

Parameter	Target Value
Linearity (r²)	> 0.99
Accuracy (% Bias)	Within ±15%
Precision (% CV)	< 15%
LOQ	Analyte- and instrument-dependent
Extraction Recovery	> 80%

Concluding Remarks

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a valuable tool for lipidomics research, particularly for the accurate quantification of endogenous epoxy-hydroxy fatty acids. Its well-defined stereochemistry allows for the development of highly specific assays to probe the intricate roles of these bioactive lipids in health and disease. The protocols and guidelines presented here provide a solid foundation for incorporating this important molecule into your research, enabling more precise and meaningful insights into the complex world of lipid signaling.

References

• Zhang, G., Kodani, S., & Hammock, B. D. (2014). Stabilized epoxygenated fatty acids regulate inflammation, pain, angiogenesis and cancer. Progress in lipid research, 53, 108–123. [Link]

• McReynolds, C. B., Morisseau, C., Wagner, K. M., & Hammock, B. D. (2020). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. Prostaglandins & other lipid mediators, 147, 106403. [Link]

• Wagner, K., Vito, S., Inceoglu, B., & Hammock, B. D. (2014). The role of long chain fatty acids and their epoxide metabolites in nociceptive signaling. Prostaglandins & other lipid mediators, 113-115, 2–12. [Link]

• Wang, M., Wang, C., & Han, X. (2016). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why?. Mass spectrometry reviews, 35(5), 613–630. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• LIPID MAPS. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. [Link]

• Dyall, S. C., et al. (2021). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. International journal of molecular sciences, 22(16), 8893. [Link]

• Jones, B. R., et al. (2021). Quantification of Plasma Oxylipins Using Solid-Phase Extraction and Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry. Methods in molecular biology (Clifton, N.J.), 2306, 171–186. [Link]

• Cui, P. H., Duke, R. K., Tattam, B. N., & Duke, C. C. (2008). Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 2: mass spectral characterization. Chemistry and physics of lipids, 152(2), 65–70. [Link]

• CD Biosynsis. (n.d.). Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen. [Link]

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Pioneering Cellular Research: An Application Guide for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design of cell culture experiments utilizing Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. This novel epoxy fatty acid ester holds potential for significant biological activity, and this guide is structured to provide both the foundational scientific context and detailed, actionable protocols to investigate its effects.

Introduction: The Emerging Role of Epoxy Fatty Acids in Cellular Signaling

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is an esterified derivative of an epoxy fatty acid. Epoxy fatty acids (EpFAs) are increasingly recognized as critical lipid signaling molecules.[1][2][3] Primarily synthesized from polyunsaturated fatty acids via the cytochrome P450 (CYP) enzyme pathway, these molecules are implicated in a range of physiological processes.[1][4] A significant body of evidence points to their potent anti-inflammatory effects, often mediated through the modulation of key inflammatory pathways such as NF-κB.[1] Furthermore, research suggests the involvement of EpFAs in regulating apoptosis and cellular stress responses.[5][6]

The biological activity of EpFAs is tightly regulated by their metabolism, primarily through hydrolysis by the soluble epoxide hydrolase (sEH) enzyme into less active diols.[1][7] This makes the parent epoxide a transient but powerful signaling molecule. The methyl ester form of the topic compound may enhance its stability and cellular uptake, making it a valuable tool for studying the downstream effects of this particular EpFA.

This guide will delineate experimental strategies to elucidate the bioactivity of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, focusing on its potential anti-inflammatory and pro-apoptotic properties.

Part 1: Foundational Experimental Design

The successful investigation of a novel lipid compound in cell culture hinges on a meticulously planned experimental design. This section outlines the critical considerations for working with Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Compound Handling and Preparation

Given its lipid nature, proper solubilization and delivery to cells are paramount.

• Stock Solution Preparation: Initially, dissolve Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in an organic solvent such as ethanol or DMSO to create a high-concentration stock solution.

• Working Solution and Delivery: For cell culture experiments, the organic solvent concentration must be minimized to avoid cytotoxicity. A common practice is to complex the lipid with fatty acid-free bovine serum albumin (BSA). This mimics its natural transport in vivo and enhances bioavailability. A detailed protocol for preparing a lipid-BSA complex is provided in the protocols section.

Selection of Appropriate Cell Lines

The choice of cell line is dictated by the biological question being addressed.

• For Investigating Anti-Inflammatory Effects:

  • RAW 264.7 (Murine Macrophages): A widely used and well-characterized cell line for studying inflammation. These cells can be stimulated with lipopolysaccharide (LPS) to induce a robust inflammatory response, providing a model to test the anti-inflammatory potential of the compound.

  • THP-1 (Human Monocytes): This human leukemia cell line can be differentiated into macrophage-like cells, offering a human-relevant model to study inflammation.[8]

• For Investigating Pro-Apoptotic Effects:

  • Jurkat (Human T-lymphocyte): A common model for studying apoptosis, as these suspension cells are sensitive to various apoptotic stimuli.

  • MCF-7 (Human Breast Cancer): An adherent cancer cell line that can be used to assess the compound's potential to induce apoptosis in solid tumor models.

Experimental Controls

Rigorous controls are essential for interpreting results accurately.

• Vehicle Control: Cells treated with the same concentration of the vehicle (e.g., DMSO or ethanol and BSA) used to dissolve the test compound. This control accounts for any effects of the solvent on the cells.

• Positive Control:

  • For inflammation studies, a known anti-inflammatory agent (e.g., dexamethasone) should be used.

  • For apoptosis studies, a known apoptosis-inducing agent (e.g., staurosporine) should be included.

• Untreated Control: Cells cultured in media alone to establish a baseline.

Part 2: Core Experimental Protocols

This section provides detailed, step-by-step protocols for key experiments to characterize the biological activity of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Protocol: Preparation of Lipid-BSA Complex

This protocol ensures the effective delivery of the lipid compound to cultured cells.

• Prepare a stock solution of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in 100% ethanol at a concentration of 10 mM.

• Prepare a 10% (w/v) solution of fatty acid-free BSA in sterile phosphate-buffered saline (PBS).

• In a sterile tube, slowly add the lipid stock solution to the BSA solution while vortexing gently to achieve the desired final concentration. The final ethanol concentration should be kept below 0.1% in the cell culture medium.

• Incubate the lipid-BSA complex at 37°C for 30 minutes to allow for complete association.

• Sterile-filter the final solution through a 0.22 µm filter before adding to the cell culture medium.

Protocol: Assessment of Cell Viability (MTT Assay)

It is crucial to determine the cytotoxic potential of the compound to select appropriate concentrations for subsequent functional assays.

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with a range of concentrations of the Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate-BSA complex (e.g., 0.1, 1, 10, 25, 50, 100 µM) for 24, 48, and 72 hours. Include vehicle and untreated controls.

• Following treatment, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Table 1: Representative Cell Viability Data (MTT Assay)

Concentration (µM)	24h Viability (%)	48h Viability (%)	72h Viability (%)
Vehicle Control	100	100	100
0.1	98.5	97.2	96.8
1	97.1	95.8	94.5
10	95.3	92.1	89.7
25	88.7	81.4	75.2
50	75.2	62.5	51.3
100	55.9	40.1	28.9

Note: Data are hypothetical and for illustrative purposes.

Protocol: Quantification of Apoptosis (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[9][10][11]

• Seed cells in a 6-well plate and treat with non-toxic concentrations of the compound (determined from the MTT assay) for 24-48 hours. Include vehicle and positive controls (e.g., staurosporine).

• Harvest the cells, including any floating cells, and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within one hour.

Table 2: Representative Apoptosis Analysis Data (Flow Cytometry)

Treatment	Viable Cells (%)	Early Apoptotic (%)	Late Apoptotic (%)	Necrotic Cells (%)
Vehicle Control	95.2	2.1	1.5	1.2
Compound (10 µM)	85.7	8.3	4.2	1.8
Compound (25 µM)	70.1	18.5	8.9	2.5
Staurosporine (1 µM)	25.4	45.8	20.3	8.5

Note: Data are hypothetical and for illustrative purposes.

Protocol: Measurement of Inflammatory Cytokine Production (ELISA)

This protocol quantifies the secretion of key pro-inflammatory cytokines, such as TNF-α and IL-6, from LPS-stimulated macrophages.

• Seed RAW 264.7 cells in a 24-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of the compound for 1 hour.

• Stimulate the cells with LPS (100 ng/mL) for 24 hours.

• Collect the cell culture supernatant.

• Perform an Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α and IL-6 according to the manufacturer's instructions.

• Measure the absorbance and calculate the cytokine concentrations based on a standard curve.

Table 3: Representative Cytokine Secretion Data (ELISA)

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)
Untreated	< 10	< 15
LPS (100 ng/mL)	2500	1800
LPS + Compound (1 µM)	2100	1500
LPS + Compound (10 µM)	1200	800
LPS + Dexamethasone (1 µM)	500	300

Note: Data are hypothetical and for illustrative purposes.

Protocol: Analysis of NF-κB Activation (Western Blot)

This protocol assesses the phosphorylation and nuclear translocation of the p65 subunit of NF-κB, a key event in its activation.

• Seed cells and treat with the compound and/or LPS as described for the ELISA protocol.

• For nuclear translocation, perform subcellular fractionation to isolate cytoplasmic and nuclear extracts.

• For phosphorylation analysis, lyse the whole cells.

• Determine protein concentration using a BCA assay.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and probe with primary antibodies against phospho-p65, total p65, and loading controls (e.g., GAPDH for cytoplasmic fraction, Lamin B1 for nuclear fraction).

• Incubate with HRP-conjugated secondary antibodies and detect using a chemiluminescence substrate.

• Quantify band intensities using densitometry software.

Part 3: Visualizing the Molecular Landscape

Understanding the potential signaling pathways affected by Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is crucial for interpreting experimental data. The following diagrams, generated using Graphviz, illustrate the hypothesized mechanisms of action.

Figure 1: A generalized workflow for the cellular analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Figure 2: Proposed mechanism for the anti-inflammatory action of the compound via inhibition of the NF-κB signaling cascade.

Figure 3: A potential intrinsic pathway for apoptosis induction by the subject compound.

Conclusion

The study of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate presents an exciting frontier in lipid research. By employing the structured experimental approach and detailed protocols outlined in this guide, researchers can systematically investigate its biological activities. The proposed focus on anti-inflammatory and pro-apoptotic effects provides a solid foundation for initial characterization, with the potential to uncover novel therapeutic applications for this and related epoxy fatty acids.

References

• McReynolds, C., Morisseau, C., Wagner, K., & Hammock, B. (2021). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. PubMed Central. [Link]

• Kytikova, O.Y., Denisenko, Y.K., Novgorodtseva, T.P., Bocharova, N.V., & Kovalenko, I.S. (2022). Fatty acid epoxides in the regulation of the inflammation. Biomeditsinskaya Khimiya. [Link]

• Barnych, B., et al. (2021). Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduces Endoplasmic Reticulum Stress and Inflammatory Pain. ACS Omega. [Link]

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• McReynolds, C., et al. (2021). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. ResearchGate. [Link]

• Morisseau, C., & Hammock, B. D. (2023). Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms. eScholarship. [Link]

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• Person, A. D., et al. (2011). Effect of reactive oxygen and carbonyl species on crucial cellular antioxidant enzymes. Chemico-Biological Interactions. [Link]

• Groeger, A. L., et al. (2010). Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid. PubMed Central. [Link]

• Lee, J. H., et al. (2025). (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. ResearchGate. [Link]

• Keyes, G. S., et al. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PubMed Central. [Link]

• Brash, A. R., et al. (2020). The origin of hydroxy-cyclohexenone fatty acids from skin barrier protein and relevance to covalent binding of ceramides. PubMed Central. [Link]

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Application Notes and Protocols: Safe Handling and Storage of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

Introduction: Understanding the Molecule

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a complex lipid molecule belonging to the family of epoxy fatty acid methyl esters. Its structure, featuring a reactive epoxide ring, a hydroxyl group, and a long unsaturated carbon chain, makes it a valuable tool in various research applications, particularly in the study of signaling pathways and metabolic processes. However, these same reactive functional groups necessitate stringent handling and storage procedures to ensure the safety of laboratory personnel and maintain the integrity of the compound for experimental use.

The epoxide functional group is of particular concern. Epoxides are known to be reactive electrophiles that can interact with biological nucleophiles such as DNA and proteins. Furthermore, some epoxy fatty acids are considered pro-toxins, meaning their toxicity can be enhanced upon metabolic processing in vivo. Specifically, the enzymatic hydrolysis of the epoxide to a vicinal diol by soluble epoxide hydrolase (sEH) can lead to more toxic compounds.[1][2] This metabolic activation is a key consideration in the risk assessment and handling of this class of molecules.[1][2][3] Therefore, all handling procedures must be designed to minimize the risk of exposure through inhalation, dermal contact, and ingestion.

This guide provides a comprehensive overview of the recommended procedures for the safe handling, storage, and disposal of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, grounded in the principles of chemical safety and informed by the known reactivity of epoxy compounds and fatty acid esters.

Hazard Identification and Risk Assessment

Primary Hazards:

• Dermal Irritation and Sensitization: Epoxy compounds are known to be skin irritants and potential sensitizers.[4][5] Prolonged or repeated skin contact may lead to allergic contact dermatitis.

• Eye Irritation: Direct contact with the eyes is likely to cause mild to moderate irritation.[4][5]

• Potential for Inhalation Toxicity: While the vapor pressure of this high molecular weight compound is expected to be low, aerosols or mists generated during handling could be inhaled.[5]

• Biological Reactivity and Potential Toxicity: As an epoxide, the compound is chemically reactive. Studies on similar epoxy fatty acids have shown that they can be metabolized to more toxic diols, which have been associated with cytotoxic effects.[1][2][6]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to create a reliable barrier against exposure. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being performed.

• Hand Protection: Chemically resistant gloves are mandatory. Nitrile gloves are a suitable choice for incidental contact. For extended handling or in the event of a spill, heavier-duty gloves such as butyl rubber or Viton™ should be considered. Gloves should be inspected before use and changed frequently, especially if contamination is suspected.

• Eye Protection: Chemical safety goggles that provide a seal around the eyes are required at all times when handling the compound in its pure form or in solution. A face shield should be worn in addition to goggles when there is a significant risk of splashes.

• Skin and Body Protection: A laboratory coat is required. For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat is recommended. Full-length pants and closed-toe shoes are mandatory in the laboratory.

• Respiratory Protection: Handling of the pure compound or concentrated solutions should be performed in a certified chemical fume hood to minimize the risk of inhaling aerosols. If a fume hood is not available for a specific procedure, a risk assessment must be conducted to determine if respiratory protection is necessary.

Storage and Stability

Proper storage is critical not only for safety but also for maintaining the chemical integrity of this reactive molecule.

Parameter	Recommendation	Rationale
Temperature	Freezer (-20°C or below)	To minimize thermal degradation and potential side reactions. The compound is a lipid and may be prone to oxidation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen)	To prevent oxidation of the unsaturated bond and potential reactions of the epoxide ring with atmospheric components.
Container	Tightly sealed amber glass vial or ampule	To protect from light, which can catalyze degradation, and to prevent contamination and solvent evaporation.[7]
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases	These substances can react violently with the epoxide ring or other functional groups in the molecule.

Table 1: Recommended Storage Conditions for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

Experimental Protocols: From Receipt to Disposal

The following protocols provide a step-by-step guide for the safe handling of the compound throughout its lifecycle in the laboratory.

Receiving and Unpacking

• Verify Package Integrity: Upon receipt, visually inspect the outer packaging for any signs of damage or leaks.

• Don Appropriate PPE: Before opening the package, put on a lab coat, safety goggles, and nitrile gloves.

• Work in a Ventilated Area: Open the shipping container in a chemical fume hood or a well-ventilated area.

• Inspect the Primary Container: Carefully remove the primary container (e.g., vial or ampule) and inspect it for any cracks or leaks.

• Confirm Labeling: Verify that the label on the container matches the product ordered.

• Log and Store: Record the receipt of the compound in the laboratory's chemical inventory and immediately transfer it to the recommended storage conditions (see Table 1).

Preparation of Stock Solutions

Causality Note: Preparing solutions in a fume hood is a critical step to contain any potential aerosols that may be generated during weighing and dissolution. The use of an inert gas atmosphere during storage of the solution prevents degradation.

• Gather all Materials: Before starting, ensure all necessary equipment (e.g., glassware, solvents, pipettes) and PPE are readily available.

• Equilibrate to Room Temperature: Allow the sealed container of the compound to warm to room temperature in a desiccator before opening. This prevents condensation of atmospheric moisture into the container, which could hydrolyze the epoxide.

• Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound into a tared vial.

• Dissolution: Add the appropriate solvent (e.g., ethanol, dimethyl sulfoxide) to the vial and mix gently until the compound is fully dissolved.

• Storage of Stock Solution: If the stock solution is to be stored for future use, it should be aliquoted into smaller volumes in amber glass vials. The headspace of each vial should be flushed with an inert gas (argon or nitrogen) before sealing. Store the aliquots in the freezer.

Spill and Decontamination Procedures

Self-Validating System Note: Having a pre-assembled spill kit specifically for reactive compounds ensures a rapid and effective response, minimizing the spread of contamination and potential exposure.

• Evacuate and Alert: In the event of a significant spill, evacuate the immediate area and alert nearby personnel and the laboratory supervisor.

• Don Enhanced PPE: Before cleaning the spill, put on appropriate PPE, including a lab coat, safety goggles, a face shield, and heavy-duty chemically resistant gloves.

• Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite or sand to contain the spill.[8]

• Clean the Area: Carefully collect the absorbent material using non-sparking tools and place it in a labeled, sealable container for hazardous waste. Decontaminate the spill area with a suitable solvent (e.g., acetone or ethanol), followed by a thorough wash with soap and water.

• Personal Decontamination: If the compound comes into contact with skin, immediately wash the affected area with soap and water for at least 15 minutes.[5] If it comes into contact with eyes, flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.

Waste Disposal

Unused or waste Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate and materials contaminated with it are considered hazardous waste and must be disposed of accordingly.

• Unused Compound and Solutions: Collect in a designated, labeled hazardous waste container. The container should be kept closed when not in use and stored in a secondary containment vessel in a well-ventilated area.

• Contaminated Labware: Disposable items such as gloves, pipette tips, and paper towels that are contaminated with the compound should be placed in a sealed bag and then into the solid hazardous waste stream.[5]

• Regulatory Compliance: All waste disposal must be carried out in strict accordance with local, state, and federal regulations.[9] Never dispose of this compound down the drain.

Workflow Diagram: Safe Handling Lifecycle

The following diagram illustrates the key stages in the safe handling of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Caption: Workflow for the safe handling of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Conclusion

The safe handling and storage of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate are paramount for ensuring researcher safety and maintaining the integrity of experimental results. By understanding the potential hazards associated with its epoxide functionality and adhering to the detailed protocols outlined in this guide, researchers can minimize risks and create a safe and effective working environment. A proactive approach to safety, including thorough risk assessments and consistent use of appropriate PPE, is the cornerstone of responsible chemical research.

References

• Greene, J. F., et al. (2000). Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase. Chemical Research in Toxicology, 13(4), 217-226. [Link]

• Morisseau, C., & Hammock, B. D. (2005). Epoxide hydrolases: mechanisms, inhibitor designs, and biological roles. Annual Review of Pharmacology and Toxicology, 45, 311-333. [Link]

• Mubiru, E., et al. (2017). Fatty acid composition of Senegalia seeds from Uganda: A new source of vernolic and coronaric acids. Food Chemistry, 221, 143-151. [Link]

• Kitaguchi, K., et al. (2018). In vitro toxicity studies of epoxyoleic acid and diepoxylinoleic acid. Food and Chemical Toxicology, 118, 48-55. [Link]

• Slim, R., et al. (2001). Leukotoxin diol, a new toxic mediator in burn injury. Toxicology and Applied Pharmacology, 171(3), 184-192. [Link]

• Mercuria. (2022). Safety Data Sheet: Fatty Acid Methyl Ester (FAME / Biodiesel). [Link]

• Coatings & Adhesives Corporation. (n.d.). Handling and Storage of Epoxy Resins. [Link]

• Cheméo. (n.d.). Methyl (11R,12R,13S)-(Z)-12,13-epoxy-11-methoxy-9-octadecenoate. [Link]

• Dow Chemical Company. (n.d.). Safe Handling and Storage of Resins. [Link]

• Vitol. (2019). Safety Data Sheet: Fatty acid methyl esters. [Link]

• GL Sciences Inc. (2021). Safety Data Sheet: Fatty acid methyl ester 8 component mixture. [Link]

• Stone Coat Countertops. (2025). Epoxy Resin Storage Best Practices for Maximizing Shelf Life. [Link]

• Chevron. (2023). Safety Data Sheet. [Link]

• West System. (n.d.). How Can You Safely Dispose Of Epoxy? [Link]

• Groupe Veritas Limited. (n.d.). Material Safety Data Sheet: Methyl Ester of Fatty Acid. [Link]

• Lion Technology. (2013). How to Dispose of 2-Part Epoxy Solutions. [Link]

• European Polymer Dispersion and Latex Association. (n.d.). Safe Handling of Epoxy Systems. [Link]

• Wratislavia – Biodiesel SA. (2015). MSDS for Fatty Acid Methyl Esters (FAME). [Link]

• Entropy Resins. (2024). Guidelines for Safe Epoxy Disposal. [Link]

• Epoxyworks. (n.d.). Proper Disposal of Leftover Resin & Hardener. [Link]

• Wolverine Coatings Corporation. (n.d.). Safe Handling of Epoxy Resin Systems. [Link]

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Commercial Suppliers and Application Notes for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

This technical guide provides a comprehensive overview of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, including a list of commercial suppliers and detailed application notes and protocols for its use in research. This document is intended for researchers, scientists, and drug development professionals working with lipid mediators and investigating their roles in various physiological and pathological processes.

Introduction

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a specific stereoisomer of an epoxy-hydroxy fatty acid methyl ester derived from linoleic acid. This class of molecules, often referred to as hepoxilins or hepoxilin-like compounds, are gaining increasing attention for their roles in cellular signaling and as intermediates in important metabolic pathways. In particular, this compound is implicated in the enzymatic cascade involving 12R-lipoxygenase (12R-LOX) and epidermal lipoxygenase-3 (eLOX-3), a pathway crucial for maintaining the skin's barrier function.[1][2][3] Dysregulation of this pathway has been linked to inflammatory skin conditions, making its components, including Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, important targets for investigation.

Understanding the biological activity and mechanism of action of this specific stereoisomer requires access to high-quality, well-characterized material and robust protocols for its application in experimental systems. This guide aims to provide both.

Commercial Suppliers

Sourcing high-purity Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is critical for obtaining reliable and reproducible experimental results. The following table lists several commercial suppliers for this compound. Researchers should always request a certificate of analysis (CoA) to verify the purity, identity, and stereochemistry of the product.

Supplier	Catalog Number	CAS Number	Molecular Formula	Molecular Weight	Notes
INDOFINE Chemical Company	Not specified	200059-50-3	C₁₉H₃₄O₄	326.47	Provides MSDS and Certificate of Analysis.[4]
CD Biosynsis	LP-0930	200059-50-3	C₁₉H₃₄O₄	326.47	Purity reported as >99%.[1]
CymitQuimica	Not specified	200059-50-3	C₁₉H₃₄O₄	326.47	-
MedchemExpress	Not specified	200059-50-3	C₁₉H₃₄O₄	326.47	Listed as an ester product.[5][6]

Scientific Background: The 12R-LOX and eLOX-3 Pathway

The biological significance of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is best understood in the context of the enzymatic pathway that produces it. This pathway is particularly active in the epidermis and plays a vital role in the formation of the skin's permeability barrier.[1]

The key enzymes in this pathway are 12R-lipoxygenase (12R-LOX) and epidermal lipoxygenase-3 (eLOX-3).[1][2] 12R-LOX is unique among mammalian lipoxygenases as it produces products with R-chirality.[1] eLOX-3, on the other hand, lacks typical dioxygenase activity and functions as a hydroperoxide isomerase.[2]

The proposed mechanism involves the sequential action of these two enzymes on linoleic acid, which is often esterified in ceramides within the epidermis.[3] 12R-LOX first oxygenates linoleic acid to form a hydroperoxy intermediate. This intermediate then serves as a substrate for eLOX-3, which converts it into an epoxyalcohol, such as the parent acid of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.[2]

Mutations in the genes encoding 12R-LOX or eLOX-3 in humans have been linked to autosomal recessive congenital ichthyosis, a group of genetic skin disorders characterized by dry, scaly skin, underscoring the critical role of this pathway in skin health.[1]

Caption: Enzymatic cascade leading to the formation of epoxy-hydroxy fatty acids.

Application Notes and Protocols

Given the role of its parent compound in skin biology, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a valuable tool for investigating skin barrier function, inflammation, and cellular signaling. The following protocols provide a framework for its use in common experimental settings.

Preparation of Stock Solutions

The accurate and reproducible preparation of stock solutions is fundamental to any in vitro or in vivo study. Due to their lipid nature, epoxy-hydroxy fatty acid methyl esters require careful handling to ensure solubility and stability.

Materials:

• Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

• Anhydrous ethanol (EtOH) or dimethyl sulfoxide (DMSO)

• Inert gas (e.g., argon or nitrogen)

• Glass vials with PTFE-lined caps

• Calibrated micropipettes

Protocol:

• Pre-analysis: Before opening, allow the vial of the lipid to warm to room temperature to prevent condensation of moisture.

• Inert Atmosphere: To minimize oxidation, it is recommended to handle the dry compound and its solutions under an inert atmosphere.[7]

• Solvent Choice: The choice of solvent will depend on the downstream application. For cell culture experiments, ethanol or DMSO are commonly used. Be aware that DMSO can affect cellular processes and should be used at a final concentration of ≤0.1%.[7]

• Stock Solution Preparation (10 mM):

  • Carefully weigh out a precise amount of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

  • Add the appropriate volume of solvent to achieve a 10 mM stock solution. For example, to 1 mg of the compound (MW = 326.47 g/mol ), add 306.3 µL of solvent.

  • Vortex briefly to ensure complete dissolution.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller, single-use volumes in glass vials.[4]

  • Purge the headspace of each vial with an inert gas before sealing.[7]

  • Store the aliquots at -80°C for long-term storage.[4][7] Avoid repeated freeze-thaw cycles.

In Vitro Cell Culture Experiments

This protocol outlines a general procedure for treating cultured cells, such as keratinocytes or macrophages, with Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate to investigate its biological effects.

Materials:

• Cultured cells (e.g., HaCaT keratinocytes, primary human epidermal keratinocytes, or THP-1 macrophages)

• Appropriate cell culture medium and supplements

• Prepared stock solution of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

• Vehicle control (e.g., ethanol or DMSO)

• Multi-well cell culture plates

• Reagents for downstream analysis (e.g., RNA extraction kits, ELISA kits, antibodies for western blotting)

Protocol:

• Cell Seeding: Seed the cells in multi-well plates at a density that will allow them to reach the desired confluency at the time of treatment.

• Preparation of Working Solutions:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Prepare serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations. It is crucial to add the lipid solution to the medium and mix immediately to prevent precipitation.

  • Prepare a vehicle control by adding the same volume of solvent to the medium as used for the highest concentration of the test compound.

• Cell Treatment:

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate or the vehicle control.

  • Incubate the cells for the desired period (e.g., 4, 8, 12, or 24 hours), depending on the endpoint being measured.

• Downstream Analysis: Following incubation, the cells can be harvested for various analyses, such as:

  • Gene expression analysis (qPCR): To investigate changes in the expression of genes related to inflammation, skin barrier function, or lipid metabolism.

  • Protein analysis (Western blotting or ELISA): To measure changes in protein levels or the secretion of cytokines and other signaling molecules.

  • Cell viability assays (e.g., MTT or LDH assay): To assess the cytotoxicity of the compound.

Caption: Workflow for investigating the bioactivity of the compound in cell culture.

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful technique for the sensitive and specific quantification of lipid mediators in biological samples.[4] This protocol provides a general framework for the analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Materials:

• Biological samples (e.g., cell culture supernatant, plasma, tissue homogenates)

• Deuterated internal standard (if available for a similar compound)

• Solid-phase extraction (SPE) cartridges

• LC-MS/MS system equipped with an electrospray ionization (ESI) source

• High-purity solvents (e.g., methanol, acetonitrile, water, formic acid)

Protocol:

• Sample Preparation and Lipid Extraction:

  • Thaw biological samples on ice.

  • Add an internal standard to each sample to correct for extraction efficiency and matrix effects.

  • Perform lipid extraction using an appropriate method, such as solid-phase extraction (SPE).[4]

• LC Separation:

  • Reconstitute the extracted lipids in a suitable solvent (e.g., methanol/water).

  • Inject the sample onto a reverse-phase C18 column.

  • Separate the lipids using a gradient of mobile phases, for example, Mobile Phase A: water with 0.1% formic acid and Mobile Phase B: acetonitrile/methanol with 0.1% formic acid.[8]

• MS/MS Detection:

  • The eluent from the LC is introduced into the ESI source of the mass spectrometer.

  • Operate the mass spectrometer in negative ion mode.

  • Use multiple reaction monitoring (MRM) for quantification. This involves selecting the precursor ion (the deprotonated molecule [M-H]⁻) in the first quadrupole, fragmenting it in the collision cell, and detecting a specific product ion in the third quadrupole. The precursor/product ion pair is specific to the analyte of interest.

• Data Analysis:

  • Quantify the amount of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in each sample by comparing its peak area to that of the internal standard and using a standard curve generated with known amounts of the pure compound.[4]

Trustworthiness and Self-Validation

The protocols described above are designed to be self-validating systems. The use of appropriate controls, such as vehicle controls in cell culture experiments and internal standards in LC-MS/MS analysis, is essential for ensuring the reliability of the data. Furthermore, obtaining a certificate of analysis from the supplier for the compound is a critical first step in validating the starting material. For definitive identification in complex biological matrices, high-resolution mass spectrometry can be employed to confirm the elemental composition of the detected analyte.

Conclusion

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a biologically significant lipid mediator with a key role in skin barrier function. The availability of this compound from commercial suppliers, coupled with the robust protocols outlined in this guide, will enable researchers to further elucidate its physiological and pathological roles. As with any experimental work, careful planning, the use of appropriate controls, and meticulous execution are paramount for generating high-quality, reproducible data.

References

• INDOFINE Chemical Company. (n.d.). METHYL 11(R),12(R)-EPOXY-13(S)-HYDROXY-9(Z)-OCTADECENOATE. Retrieved from [Link]

• CD Biosynsis. (n.d.). Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen. Retrieved from [Link]

• Yu, Z., Schneider, C., Boeglin, W. E., Marnett, L. J., & Brash, A. R. (2003). The lipoxygenase gene ALOXE3 implicated in skin differentiation encodes a hydroperoxide isomerase. Proceedings of the National Academy of Sciences, 100(16), 9162–9167. [Link]

• Dalli, J., Colas, R. A., & Serhan, C. N. (2018). Lipid Mediator Metabolomics via LC-MS/MS Profiling and Analysis. In Methods in Molecular Biology (Vol. 1730, pp. 59–72). Humana Press.

• Krieg, P., Fürstenberger, G., Marks, F., & Thiel, H. (2007). 12R-lipoxygenase deficiency disrupts epidermal barrier function. Journal of Clinical Investigation, 117(4), 969–976. [Link]

• Schilb, A., Mainka, T., Balas, L., Durand, T., & Spite, M. (2021). Quantitative profiling of inflammatory and pro-resolving lipid mediators in human adolescents and mouse plasma using UHPLC-MS. Scientific Reports, 11(1), 14207. [Link]

• SCIEX. (n.d.). Comprehensive targeted method for lipid mediator analysis. Retrieved from [Link]

Sources

• 1. 12R-lipoxygenase deficiency disrupts epidermal barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DSpace-CRIS [zora.uzh.ch]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 8. sciex.com [sciex.com]

Technical Notes & Optimization

Technical Support Center: Purification of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

Introduction

Welcome to the technical support guide for the purification of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. This document is designed for researchers, scientists, and drug development professionals who are working with this bioactive lipid. The unique trifunctional nature of this molecule—containing an epoxide, a hydroxyl group, and a methyl ester—presents specific challenges during purification. This guide provides in-depth troubleshooting advice and frequently asked questions to help you navigate these complexities and achieve high purity for your downstream applications.

The purification of this epoxy fatty acid methyl ester is critical as minor impurities can significantly impact biological assays. The inherent reactivity of the epoxide ring, potential for stereochemical isomerization, and the presence of structurally similar byproducts from synthesis demand a carefully optimized purification strategy. This guide is structured in a question-and-answer format to directly address the common issues encountered in the laboratory.

Core Purification Workflow & Potential Pitfalls

The general workflow for the purification of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate typically involves an initial extraction followed by one or more chromatographic steps. Understanding the potential challenges at each stage is key to a successful purification.

Caption: General purification workflow for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Troubleshooting Guides & FAQs

Section 1: Initial Workup & Extraction

Question 1: I'm observing a persistent emulsion during my liquid-liquid extraction. How can I resolve this?

Answer: Emulsion formation is a frequent issue when extracting lipids, especially from complex biological matrices or crude reaction mixtures containing surfactant-like byproducts.[1]

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times. This minimizes the energy input that can lead to stable emulsions.[1]

• Solvent Modification: Adding a small amount of a different organic solvent can alter the polarity of the organic phase and help to break the emulsion.[1]

• Brine Wash: After the initial extraction, washing the organic layer with a saturated sodium chloride (brine) solution can help to break emulsions by increasing the ionic strength of the aqueous phase.

• Centrifugation: If the emulsion persists, transferring the mixture to centrifuge tubes and spinning at a moderate speed can help to separate the layers.[1]

• Filtration: Passing the emulsion through a plug of glass wool or a phase separation filter paper can also be effective.[1]

Question 2: I suspect my compound is degrading during the extraction process. What are the likely causes and how can I prevent this?

Answer: The epoxide ring in your molecule is susceptible to opening under acidic or basic conditions.

• pH Control: Ensure that the pH of your aqueous phase is neutral (pH 6.5-8.0) during extraction.[2] If your reaction workup involves an acid or base wash, it's crucial to neutralize the mixture before prolonged storage or concentration. Even slight pH deviations can lead to the formation of diol byproducts.

• Temperature: Perform extractions at room temperature or below. Avoid excessive heat during solvent evaporation, as this can accelerate degradation.

• Minimize Exposure Time: Do not let the compound sit in aqueous solutions for extended periods. Proceed with the purification steps promptly after extraction.

Section 2: Chromatographic Purification

Question 3: My compound is not separating well from impurities on a silica gel column. What are some strategies to improve resolution?

Answer: Co-elution with structurally similar impurities is a common challenge. Here's how to improve your separation:

• Solvent System Optimization:

  • Gradient Elution: A shallow gradient of a more polar solvent (e.g., ethyl acetate or isopropanol) in a non-polar solvent (e.g., hexane or heptane) is often more effective than isocratic elution.[3]

  • Solvent Selectivity: Experiment with different solvent systems. For instance, replacing ethyl acetate with diethyl ether or a mixture of hexane/isopropanol can alter the selectivity of the separation. A gradual binary gradient of hexane/isopropanol has been shown to be effective for separating hydroxy and epoxy fatty acids.[4]

• Column Packing and Dimensions:

  • Finer Silica: Using silica gel with a smaller particle size can improve resolution, but may lead to higher back pressure.

  • Longer Column: A longer and narrower column will provide more theoretical plates and better separation.

• Sample Loading:

  • Dry Loading: Adsorbing your crude sample onto a small amount of silica gel and then loading it onto the column can result in a sharper band and better separation compared to wet loading in a large volume of solvent.

Question 4: I'm seeing tailing of my compound's peak during column chromatography. What could be the cause?

Answer: Peak tailing can be caused by several factors:

• Column Overloading: Loading too much sample onto the column can lead to peak tailing. Try reducing the amount of material loaded.

• Strong Interactions with Silica: The hydroxyl group on your molecule can interact strongly with the acidic silanol groups on the silica surface, causing tailing.

  • Solvent Additives: Adding a small amount (0.1-1%) of a polar modifier like acetic acid or triethylamine to your mobile phase can help to reduce these interactions. However, be mindful that these additives will need to be removed later.

• Channeling in the Column: Poorly packed columns can lead to uneven flow of the mobile phase, resulting in band broadening and tailing. Ensure your column is packed uniformly.

Question 5: How can I confirm the purity and identity of my collected fractions?

Answer: A multi-pronged approach is recommended:

• Thin-Layer Chromatography (TLC): TLC is a quick and easy way to screen your fractions. Use a suitable stain (e.g., phosphomolybdic acid or potassium permanganate) to visualize your compound and any impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): After derivatization (e.g., silylation of the hydroxyl group), GC-MS can provide information on the molecular weight and fragmentation pattern of your compound, helping to confirm its identity and detect volatile impurities.[5]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful tool for analyzing the purity of your compound without derivatization. It can also be used to detect non-volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of your purified compound and identifying any structural isomers or byproducts.

Section 3: High-Resolution Purification and Stereochemistry

Question 6: I need to separate the different stereoisomers of my compound. What are the best approaches?

Answer: Separating stereoisomers requires chiral chromatography.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common method for separating enantiomers and diastereomers of chiral lipids.[6]

  • Chiral Stationary Phases (CSPs): A variety of CSPs are commercially available. Polysaccharide-based columns (e.g., Chiralpak, Chiralcel) are often effective for this class of compounds.[7]

  • Mobile Phase Optimization: The choice of mobile phase (typically a mixture of hexane/isopropanol or other alcohols) is crucial for achieving good separation on a chiral column.

• Derivatization with a Chiral Reagent: An alternative approach is to react your compound with a chiral derivatizing agent to form diastereomers. These diastereomers can then be separated on a standard (achiral) HPLC column.[8] The derivatizing agent can be cleaved off after separation.

Question 7: How can I prevent the degradation of my purified Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate during storage?

Answer: This compound is sensitive to oxidation and hydrolysis.

• Inert Atmosphere: Store the purified compound under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Low Temperature: Store at -20°C or -80°C to slow down degradation processes.

• Aprotic Solvent: Dissolve the compound in a high-purity aprotic solvent (e.g., acetonitrile, ethyl acetate, or dichloromethane) for storage. Avoid protic solvents like methanol, as they can slowly open the epoxide ring.

• Adsorption on Silica: For long-term storage of small samples, adsorbing the compound onto silica gel has been shown to improve stability against autoxidation.[9]

Quantitative Data Summary

The following table provides typical chromatographic conditions that can be used as a starting point for the purification of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Parameter	Silica Gel Column Chromatography	Normal-Phase HPLC	Chiral HPLC
Stationary Phase	Silica Gel (60 Å, 40-63 µm)	Silica or Diol Column (5 µm)	Polysaccharide-based CSP
Mobile Phase	Hexane/Ethyl Acetate Gradient	Hexane/Isopropanol Gradient	Hexane/Isopropanol Isocratic
Gradient/Isocratic	Gradient (e.g., 5-50% Ethyl Acetate)	Gradient (e.g., 1-20% Isopropanol)	Isocratic (e.g., 98:2 Hexane:Isopropanol)
Detection	TLC with Staining	UV (if derivatized) or ELSD/CAD	UV (if derivatized) or ELSD/CAD

ELSD: Evaporative Light Scattering Detector; CAD: Charged Aerosol Detector

Experimental Protocols

Protocol 1: General Silica Gel Column Chromatography

• Column Preparation: Prepare a slurry of silica gel in the initial mobile phase (e.g., 95:5 hexane:ethyl acetate) and pour it into a glass column. Allow the silica to settle, ensuring a flat and stable bed.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane). In a separate flask, add a small amount of silica gel and evaporate the solvent to obtain a dry powder with the adsorbed sample. Carefully add this powder to the top of the column bed.

• Elution: Begin elution with the initial mobile phase. Gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent (e.g., ethyl acetate).

• Fraction Collection: Collect fractions in test tubes and monitor the elution of the compound using TLC.

• Analysis and Pooling: Analyze the fractions by TLC. Pool the fractions containing the pure product.

• Solvent Removal: Evaporate the solvent from the pooled fractions under reduced pressure, avoiding excessive heat.

Protocol 2: Chiral HPLC Separation

• System Preparation: Equilibrate the chiral HPLC column with the mobile phase (e.g., 98:2 hexane:isopropanol) at a constant flow rate until a stable baseline is achieved.

• Sample Preparation: Dissolve a small amount of the purified compound in the mobile phase. Filter the sample through a 0.22 µm syringe filter before injection.

• Injection and Separation: Inject the sample onto the column and run the separation under isocratic conditions.

• Detection: Monitor the elution of the stereoisomers using a suitable detector (e.g., ELSD or CAD).

• Fraction Collection (if preparative): If using a preparative or semi-preparative column, collect the fractions corresponding to each stereoisomer.

• Analysis: Re-analyze the collected fractions to confirm their stereochemical purity.

Visualization of Key Concepts

Logical Troubleshooting Flow for Poor Chromatographic Separation

Caption: A decision tree for troubleshooting common chromatographic separation problems.

References

• Blum, M., Dogan, I., Karber, M., Rothe, M., & Schunck, W. H. (2019). Chiral lipidomics of monoepoxy and monohydroxy metabolites derived from long-chain polyunsaturated fatty acids. Journal of Lipid Research, 60(1), 135–148. Retrieved from [Link]

• Zahir, Z., Idris, R., & Yusof, K. (1995). Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. Journal of the American Oil Chemists' Society, 72(8), 935-938. Retrieved from [Link]

• Falck, J. R., Koduru, S. R., Williams, D. K., & Reid, J. (2010). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Bioorganic & Medicinal Chemistry Letters, 20(12), 3539–3542. Retrieved from [Link]

• Sanaki, T., Fujihara, T., Iwamoto, R., Yoshioka, T., Higashino, K., et al. (2015). Improvements in the High-Performance Liquid Chromatography and Extraction Conditions for the Analysis of Oxidized Fatty Acids Using a Mixed-Mode Spin Column. Modern Chemistry & Applications, 3(3), 161. Retrieved from [Link]

• Christie, W. W. (2019). The Chromatographic Resolution of Chiral Lipids. AOCS. Retrieved from [Link]

• GE Healthcare. (n.d.). Protein purification troubleshooting guide. Retrieved from [Link]

• Hradec, J., & Dvořák, M. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(7), 2819. Retrieved from [Link]

• Mubiru, E., Veyrand, B., Bily, A., Durand, S., & Le Bizec, B. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Food Chemistry, 245, 1056–1063. Retrieved from [Link]

• Google Patents. (n.d.). CN1966497A - Epoxy fatty acid methyl ester.

• Yano, I., Imaizumi, S., & Komagata, K. (1979). Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography. Journal of Biochemistry, 85(6), 1571–1578. Retrieved from [Link]

• GE Healthcare. (n.d.). Protein purification troubleshooting guide. Retrieved from [Link]

• Privett, O. S., & Nutter, L. J. (1972). Stability of unsaturated methyl esters of fatty acids on surfaces. Journal of Lipid Research, 13(1), 143–146. Retrieved from [Link]

• Christie, W. W. (1992). The Chromatographic Resolution of Chiral Lipids. In Advances in Lipid Methodology — One (pp. 121-148). Oily Press. Retrieved from [Link]

• Navas-Lucena, A., Sebastian, D., & Restrepo-Diaz, H. (2021). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 13(16), 2736. Retrieved from [Link]

• Majors, R. E. (2019). Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International, 32(5), 24-28. Retrieved from [Link]

• Applewhite, T. H. (1965). THE HYDROXY FATTY ACIDS: ISOLATION, STRUCTURE DETERMINATION, QUANTITATION. Journal of the American Oil Chemists' Society, 42(4), 321A-352A. Retrieved from [Link]

• PubChem. (n.d.). 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. Retrieved from [Link]

• PubChem. (n.d.). 12-Hydroxy-9-octadecenoic acid methyl ester. Retrieved from [Link]

• Cheméo. (n.d.). Methyl (11R,12R,13S)-(Z)-12,13-epoxy-11-methoxy-9-octadecenoate (CAS 88335-39-1). Retrieved from [Link]

• Itabashi, Y. (2012). Chiral separation of glycerolipids by high-performance liquid chromatography. Journal of Nutritional Science and Vitaminology, 58(1), 1-10. Retrieved from [Link]

• Kannappan, V. (2022). Chiral HPLC separation: strategy and approaches. Chiralpedia. Retrieved from [Link]

• Yoshinaga, K., Asanoma, M., & Endo, Y. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science, 73(3), 325-332. Retrieved from [Link]

• Nshimiyimana, R., Lam, T. F., Aggarwal, S., Serhan, C. N., & Petasis, N. A. (2022). On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. Molecules, 27(15), 4983. Retrieved from [Link]

• Hradec, J., & Dvořák, M. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(7), 2819. Retrieved from [Link]

• CD Biosynsis. (n.d.). Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen. Retrieved from [Link]

• PubChem. (n.d.). 13S-HOTrE. Retrieved from [Link]

• Organic Syntheses. (n.d.). Oxiranecarboxylic Acid, Methyl Ester, (2S)-. Retrieved from [Link]

Sources

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• 3. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Stability of unsaturated methyl esters of fatty acids on surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting mass spectrometry analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

Welcome to the technical support resource for the mass spectrometry analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice, frequently asked questions, and validated protocols. Our approach is built on explaining the causal relationships in experimental design to empower you to solve challenges effectively.

Analyte Overview

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is an oxidized lipid metabolite derived from linoleic acid.[1] Such molecules, often categorized as oxylipins, are of significant interest due to their roles in signaling pathways and as biomarkers for various physiological and pathological states. Its structure contains multiple functional groups—a methyl ester, a carbon-carbon double bond, an epoxide, and a hydroxyl group—which present unique challenges and opportunities for mass spectrometric analysis.

Physicochemical & Mass Spectrometry Properties

Property	Value	Rationale & Significance
Chemical Formula	C₁₉H₃₄O₄	Defines the elemental composition.
Monoisotopic Mass	326.2457 u	The exact mass of the most abundant isotope; crucial for high-resolution mass spectrometry (HRMS).
Average Molecular Weight	326.48 g/mol	Used for calculating concentrations and molar equivalents.[2]
[M+H]⁺	327.2530 u	Expected protonated ion in positive mode ESI/APCI.
[M+NH₄]⁺	344.2799 u	Common adduct in positive mode when using ammonium salts in the mobile phase. Often provides stable fragmentation.
[M+Na]⁺	349.2350 u	Frequent sodium adduct in positive mode, can sometimes suppress fragmentation.
[M-H]⁻	325.2384 u	Expected deprotonated ion (from the hydroxyl group) in negative mode ESI.
[M+CH₃COO]⁻	385.2697 u	Common acetate adduct in negative mode when using acetate salts in the mobile phase.

Troubleshooting & FAQs in LC-MS Analysis

This section addresses common issues encountered during the analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate in a question-and-answer format.

Q1: I am not seeing any peaks, or the signal intensity is extremely low. What are the primary causes?

This is a frequent issue in mass spectrometry, often stemming from multiple potential sources. A systematic approach is key to diagnosis.[3][4]

Causality Chain & Solutions:

• Sample Integrity & Concentration:

  • The "Why": Epoxy-hydroxy fatty acids can be thermally labile and prone to degradation or hydrolysis, especially if exposed to strong acids or bases during extraction.[1] If the analyte concentration is below the instrument's limit of detection (LOD), no signal will be observed.[5]

  • The "How":

    • Ensure proper sample storage at -80°C and minimize freeze-thaw cycles.

    • Use a validated lipid extraction method, such as a Folch or Bligh-Dyer extraction, to ensure efficient recovery.[6]

    • Perform a sample concentration step post-extraction and verify the concentration if possible.

• Ionization Inefficiency:

  • The "Why": The analyte must be efficiently ionized to be detected. The choice of ionization source, mode, and mobile phase composition are critical. For moderately polar lipids like this, Electrospray Ionization (ESI) is generally superior to Atmospheric Pressure Chemical Ionization (APCI) because it is a "softer" technique that minimizes in-source fragmentation.[7]

  • The "How":

    • Optimize the Mobile Phase: Ensure the mobile phase is compatible with ESI. The addition of a low concentration of an electrolyte (e.g., 1-5 mM ammonium acetate or 0.1% formic acid) can significantly enhance the formation of stable precursor ions.

    • Check Source Parameters: Tune the mass spectrometer, paying close attention to capillary voltage, gas flow rates (nebulizing and drying gas), and source temperature.[4] An excessively high source temperature can degrade the analyte.

• Instrumental Issues:

  • The "Why": Leaks in the LC or MS system, a clogged emitter, or an improperly calibrated instrument will prevent the analyte from ever reaching or being properly measured by the detector.[3]

  • The "How":

    • Perform a system leak check.

    • Visually inspect the electrospray plume; an unstable or sputtering spray indicates a clog or solvent issue.[8]

    • Ensure the mass spectrometer has been recently and successfully calibrated.[4]

Workflow for Diagnosing Low/No Signal

Caption: A systematic workflow for troubleshooting low signal intensity.

Q2: Which ionization mode and polarity is best for this analyte?

Short Answer: Electrospray ionization (ESI) is the preferred method. Both positive and negative polarity modes can be effective, and the optimal choice may depend on the sample matrix and desired fragmentation.

Detailed Explanation:

• ESI vs. APCI: ESI is ideal for this molecule as it is a soft ionization technique that can handle the thermally labile nature of the epoxide and hydroxyl groups.[7] APCI, which uses higher temperatures and corona discharge, is more likely to cause in-source degradation (e.g., dehydration) and is better suited for less polar compounds.[7][9]

• Positive Ion Mode (+ESI):

  • Mechanism: Forms adducts such as [M+H]⁺, [M+NH₄]⁺, and [M+Na]⁺. The protonation site can be the hydroxyl or epoxide oxygen. Ammonium adducts ([M+NH₄]⁺) are often favored for lipid analysis as they are highly stable and can produce informative fragments upon collision-induced dissociation (CID).[6]

  • Advantages: Often provides a strong signal and is highly robust. Can be used to confirm molecular weight via multiple adducts.

  • Disadvantages: Sodium adducts ([M+Na]⁺) can be difficult to fragment and may suppress the formation of more useful protonated or ammonium adducts.

• Negative Ion Mode (-ESI):

  • Mechanism: Forms [M-H]⁻ by deprotonation of the hydroxyl group or adducts with mobile phase anions like formate ([M+HCOO]⁻) or acetate ([M+CH₃COO]⁻).

  • Advantages: Can be highly sensitive and may produce cleaner background spectra. Fragmentation of the [M-H]⁻ ion can yield very specific structural information.

  • Disadvantages: Signal intensity can be more sensitive to mobile phase pH and composition compared to positive mode.

Recommendation: If possible, acquire data in both modes during method development. If only one can be chosen, positive mode ESI with a mobile phase containing ammonium acetate is an excellent starting point due to the high likelihood of forming a stable and fragmentable [M+NH₄]⁺ precursor ion.

Q3: How can I interpret the MS/MS spectrum to confirm the structure and differentiate it from isomers?

Structural confirmation relies on matching observed fragment ions to logical bond cleavages in the parent molecule. Differentiating isomers is a significant challenge in lipidomics but is achievable by combining chromatographic separation with careful analysis of diagnostic fragment ions.[10][11]

Key Fragmentation Pathways:

The fragmentation of epoxy-hydroxy fatty acid esters is driven by the functional groups. The most informative cleavages occur around the hydroxyl and epoxide moieties.

• Neutral Losses:

  • Loss of H₂O (18.01 u): A common fragmentation from the hydroxyl group.

  • Loss of CH₃OH (32.03 u): Cleavage of the methyl ester group.

• Diagnostic Cleavages (Alpha Cleavage):

  • The bonds adjacent to the hydroxyl group (C12-C13 and C13-C14) are prone to cleavage.

  • Cleavage of the epoxide ring itself is highly diagnostic. The resulting fragment ions' m/z values are specific to the location of the ring along the fatty acid chain.

Predicted Fragmentation of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate ([M+H]⁺)

Caption: Predicted major fragmentation sites for structural confirmation.

Differentiating Isomers:

• Positional Isomers: Isomers where the double bond, epoxide, or hydroxyl group are at different positions will produce different fragment ions. For example, if the hydroxyl group were at C11 instead of C13, the m/z values for the fragments resulting from cleavage around it would shift accordingly. A robust LC method that provides chromatographic separation is essential, as co-eluting isomers will produce a chimeric MS/MS spectrum that is difficult to interpret.[12][13]

• Stereoisomers: Mass spectrometry alone cannot typically differentiate stereoisomers (e.g., 11R,12R vs. 11S,12S). This requires specialized techniques such as chiral chromatography coupled to the mass spectrometer.[12]

Experimental Protocols

Protocol 1: Modified Bligh-Dyer Lipid Extraction

This protocol is designed for the robust extraction of lipids from biological matrices like plasma or cell homogenates.

Materials:

• Sample (e.g., 100 µL plasma)

• Chloroform (HPLC Grade)

• Methanol (HPLC Grade)

• Deionized Water

• Internal Standard (e.g., a deuterated analog, if available)

• Glass centrifuge tubes with PTFE-lined caps

Procedure:

• To a 2 mL glass centrifuge tube, add 100 µL of sample.

• Add 375 µL of a 1:2 (v/v) mixture of chloroform:methanol.

• Add internal standard solution.

• Vortex vigorously for 2 minutes to create a single-phase mixture.

• Add 125 µL of chloroform and vortex for 30 seconds.

• Add 125 µL of deionized water and vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes to induce phase separation.

• Three layers will form: an upper aqueous layer, a protein disk, and a lower organic layer.

• Carefully collect the lower organic phase (containing the lipids) using a glass syringe, avoiding the protein interface.

• Transfer the organic phase to a new glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in an appropriate volume (e.g., 100 µL) of the initial LC mobile phase for analysis.

Protocol 2: Example LC-MS/MS Method Parameters

This method provides a starting point for the analysis on a standard C18 reversed-phase column. Optimization will be required for your specific instrument and application.[1][12]

Liquid Chromatography (LC):

• Column: C18 Reversed-Phase (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 0.1% Acetic Acid in Water

• Mobile Phase B: Acetonitrile:Methanol (95:5, v/v) with 0.1% Acetic Acid

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Gradient:

  Time (min)	%B
  0.0	30
  12.0	95
  15.0	95
  15.1	30

  | 18.0 | 30 |

Mass Spectrometry (MS):

• Ion Source: Electrospray Ionization (ESI)

• Polarity: Positive and Negative (separate runs or polarity switching)

• Scan Mode: Multiple Reaction Monitoring (MRM) or Product Ion Scan

• Capillary Voltage: 3.5 kV

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Nebulizer Gas (N₂): 3 Bar

• Example MRM Transitions (Positive Mode):

  • Precursor Ion: 344.3 ([M+NH₄]⁺)

  • Product Ions: Monitor fragments corresponding to neutral losses (e.g., H₂O, NH₃) and diagnostic backbone cleavages. Collision energy will need to be optimized (start around 15-25 eV).

References

• Yang, K., et al. (2014). Mass Spectrometry Methodology in Lipid Analysis. MDPI. Available at: [Link]

• Photonics Media. (2007). Mass spectrometry methods used in lipidomics. Photonics Spectra. Available at: [Link]

• Hsu, F. F., & Turk, J. (2009). Applications of Mass Spectrometry for Cellular Lipid Analysis. PMC - NIH. Available at: [Link]

• Poad, B. L. J., et al. (2022). Advances in ionisation techniques for mass spectrometry-based omics research. PubMed. Available at: [Link]

• Technology Networks. (2024). Mass Spectrometry Ionization: Key Techniques Explained. Technology Networks. Available at: [Link]

• Shinde, P., et al. (2019). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research. Available at: [Link]

• Keyes, G. S., et al. (2020). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PMC - NIH. Available at: [Link]

• GenTech Scientific. (2021). A Guide To Troubleshooting Mass Spectrometry. GenTech Scientific. Available at: [Link]

• G-M-I, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues. G-M-I, Inc.. Available at: [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. CGSpace. Available at: [Link]

• van den Berg, K. J., et al. (2015). Analysis of triglyceride degradation products in drying oils and oil paints using LC–ESI-MS. UvA-DARE. Available at: [Link]

• ResearchGate. (2017). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. ResearchGate. Available at: [Link]

• Gérard, H. C., et al. (1992). Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. ResearchGate. Available at: [Link]

• Human Metabolome Database. (2021). Showing metabocard for 9,10-Epoxy-18-hydroxy-octadecanoic acid (HMDB0302107). HMDB. Available at: [Link]

• Li, Z., et al. (2021). Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry. RSC Publishing. Available at: [Link]

• LIPID MAPS. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS. Available at: [Link]

• SCIEX. (n.d.). Identification and quantitation of unsaturated fatty acid isomers using the ZenoTOF 7600 system. SCIEX. Available at: [Link]

• ResearchGate. (n.d.). MS/MS and MS3 spectra of the -ketol (8-hydroxy-9-oxo-12Z-octadecenoic...). ResearchGate. Available at: [Link]

• PubChem. (n.d.). 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. PubChem. Available at: [Link]

Sources

• 1. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid | C18H32O4 | CID 119058196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. gentechscientific.com [gentechscientific.com]
• 4. gmi-inc.com [gmi-inc.com]
• 5. lipidmaps.org [lipidmaps.org]
• 6. benchchem.com [benchchem.com]
• 7. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cgspace.cgiar.org [cgspace.cgiar.org]
• 9. Mass Spectrometry Ionization: Key Techniques Explained | Technology Networks [technologynetworks.com]
• 10. LipidSearch Software Support-Troubleshooting | Thermo Fisher Scientific - IE [thermofisher.com]
• 11. sciex.com [sciex.com]
• 12. metabolomics.se [metabolomics.se]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Chromatographic Optimization for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate Isomers

Welcome to the technical support center for the chromatographic separation of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate and its related isomers. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of separating these structurally similar lipid molecules. Here, we provide in-depth, field-tested insights and troubleshooting strategies in a direct question-and-answer format to address the specific challenges you may encounter.

Introduction: The Separation Challenge

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is an oxidized lipid derivative of oleic acid. Its structure contains multiple chiral centers (at C11, C12, and C13) and a cis-double bond (C9), resulting in a variety of potential stereoisomers and positional isomers. The subtle differences in the spatial arrangement of the epoxide and hydroxyl groups, as well as the position of these functional groups along the fatty acid chain, make their separation a significant analytical challenge. Effective separation is crucial for accurate quantification and for studying the specific biological activities of each isomer, as bioactivity is often highly stereospecific.[1]

This guide will focus on a two-pronged High-Performance Liquid Chromatography (HPLC) approach:

• Normal-Phase HPLC to separate diastereomers.

• Chiral HPLC to resolve the remaining enantiomeric pairs.

Part 1: Diastereomer Separation using Normal-Phase (NP) HPLC

Frequently Asked Questions & Troubleshooting

Q1: Why is normal-phase HPLC preferred over reversed-phase for separating these diastereomers?

Answer: Normal-phase HPLC, which typically uses a polar stationary phase (like silica) and a non-polar mobile phase (like hexane), is exceptionally sensitive to the polarity and three-dimensional structure of molecules. Diastereomers, like the various epoxy-hydroxy isomers you are working with, have different spatial arrangements of their polar functional groups (hydroxyl and epoxide). These differences lead to distinct interactions with the polar silica surface, resulting in differential retention and, therefore, separation.

In contrast, reversed-phase HPLC separates primarily based on hydrophobicity. Since your isomers have the same molecular formula and overall hydrophobicity, achieving adequate resolution in reversed-phase is often difficult, if not impossible.

Q2: What is a good starting point for a normal-phase HPLC method?

Answer: A robust starting point involves a silica-based column with a mobile phase consisting of a hexane isomer and a polar modifier. The modifier is critical for controlling retention and selectivity.

Parameter	Recommended Starting Condition	Rationale
Column	Silica (SiO₂), 5 µm, 4.6 x 250 mm	Standard polar stationary phase for NP-HPLC.
Mobile Phase	n-Hexane / Isopropanol (IPA) (98:2, v/v)	n-Hexane is the weak, non-polar solvent. IPA is the strong, polar modifier that competes with analytes for active sites on the silica.[2]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Temperature control improves retention time reproducibility.
Detection	See Detection Section (Part 3)	These compounds lack strong chromophores.

This initial condition should provide a basic separation of your isomeric mixture. From here, you can optimize the mobile phase composition to improve resolution.

Q3: My peaks are broad and tailing. How can I improve the peak shape?

Answer: Peak tailing in normal-phase HPLC is a common issue, often caused by strong, undesirable interactions between the analyte's polar groups and highly active sites (silanols) on the silica surface.

Troubleshooting Steps:

• Introduce a stronger modifier: The most common cause is a mobile phase that is too "weak." The polar modifier (e.g., isopropanol) is not effectively competing with your analyte for the active sites.

  • Solution: Gradually increase the percentage of isopropanol in the mobile phase. Try increments of 0.5% (e.g., 97.5:2.5, 97:3). This will sharpen peaks and reduce retention times.

• Add a small amount of acid: Residual acidic silanol groups on the silica surface can strongly interact with the hydroxyl and epoxide moieties of your analyte.

  • Solution: Add a very small amount of a modifier like acetic acid (e.g., 0.01-0.1%) to the mobile phase. The acid will protonate the active sites on the silica, reducing the strong secondary interactions that cause tailing.

• Ensure proper column hydration: Anhydrous mobile phases can "super-activate" the silica column, leading to extreme retention and poor peak shape.

  • Solution: Ensure your hexane is not rigorously dried. A trace amount of water in the mobile phase is often beneficial. Some protocols even call for adding a controlled amount of water to the polar modifier.

• Check for sample solvent mismatch: If your sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase.

Part 2: Enantiomer Separation using Chiral HPLC

After separating the diastereomers, you will likely have fractions containing pairs of enantiomers. Resolving these requires a chiral stationary phase (CSP).

Frequently Asked Questions & Troubleshooting

Q4: What type of chiral column is best suited for these epoxy-hydroxy fatty acid esters?

Answer: Polysaccharide-based chiral stationary phases are the industry standard and have demonstrated broad applicability for a wide range of chiral compounds, including epoxides.[3] These columns consist of a silica support coated or immobilized with a derivative of cellulose or amylose.

• Recommended Columns:

  • Cellulose-based: e.g., tris(3,5-dimethylphenylcarbamate) coated on silica.

  • Amylose-based: e.g., tris(3,5-dimethylphenylcarbamate) coated on silica.

The chiral recognition mechanism involves the formation of transient diastereomeric complexes between the analyte and the chiral polymer.[3] The stability of these complexes differs for each enantiomer, leading to different retention times. It is often necessary to screen both cellulose and amylose-based columns, as their recognition mechanisms can be complementary.[3]

Q5: What mobile phases should I use for chiral separation?

Answer: Chiral separations on polysaccharide columns can be performed in two primary modes: normal-phase and polar organic mode.

1. Normal-Phase Mode:

• Composition: Typically a mixture of an alkane (like n-hexane or heptane) and an alcohol (isopropanol or ethanol).

• Example Starting Condition: n-Hexane / Isopropanol (90:10, v/v).

• Rationale: This is the most common mode. The alcohol acts as the polar modifier, and its concentration is the primary lever for adjusting retention and resolution.

2. Polar Organic Mode:

• Composition: A single polar organic solvent like acetonitrile or methanol, or a mixture of them.

• Example Starting Condition: Acetonitrile / Methanol (50:50, v/v).

• Rationale: This mode can sometimes offer different selectivity compared to the normal-phase mode and is worth exploring if you are struggling to achieve separation.

Parameter	Recommended Starting Condition	Rationale
Column	Chiralpak IA/IB/IC (Amylose) or Chiralcel OD/OJ (Cellulose)	Industry-standard polysaccharide-based CSPs.
Mobile Phase	n-Hexane / IPA (90:10, v/v)	Standard normal-phase conditions for chiral separations.
Flow Rate	0.5 - 1.0 mL/min	Adjust based on column dimensions and desired analysis time.
Column Temp.	25 °C	Lower temperatures can sometimes improve chiral resolution.

Part 3: Detection Strategies

Q6: These molecules don't have a strong UV chromophore. What is the best detection method?

Answer: This is a critical challenge. The isolated double bond and ester group in your molecule result in very weak UV absorbance, making standard UV detectors unsuitable for sensitive analysis. You have two excellent alternatives:

1. Evaporative Light Scattering Detector (ELSD):

• Principle: The ELSD nebulizes the column eluent into a fine mist, evaporates the mobile phase in a heated drift tube, and then measures the light scattered by the remaining non-volatile analyte particles.[4] The signal is proportional to the mass of the analyte.[4]

• Advantages: It is a "universal" detector for any non-volatile analyte and is compatible with gradient elution, which can be useful for complex mixtures.[4] It is an ideal choice for lipids.[5][6]

• Considerations: Requires volatile mobile phase components (e.g., hexane, IPA, acetonitrile). Non-volatile buffers (like phosphate) cannot be used. The detector response can be non-linear.[5]

2. Mass Spectrometry (MS):

• Principle: An MS detector ionizes the analyte eluting from the column and separates the ions based on their mass-to-charge ratio (m/z).

• Advantages: Provides exceptional sensitivity and selectivity. It also gives molecular weight information, which confirms the identity of your peaks. Tandem MS (MS/MS) can be used to further elucidate the structure of the isomers.[7]

• Considerations: Requires a compatible ionization source (like ESI or APCI) and volatile mobile phases. The initial instrument cost is higher.

For most applications, LC-MS is the preferred method due to its superior sensitivity and the structural information it provides.

Part 4: Experimental Workflows and Protocols

Method Development Workflow

Here is a logical workflow for developing a separation method from scratch.

Caption: A decision-making workflow for separating complex isomeric mixtures.

Protocol 1: General Procedure for NP-HPLC Diastereomer Separation

• Column: Silica, 5 µm, 4.6 x 250 mm.

• Mobile Phase Preparation: Prepare the mobile phase (e.g., 98:2 n-Hexane:IPA) and degas thoroughly.

• System Equilibration: Equilibrate the column with the mobile phase at 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Sample Preparation: Dissolve a small amount of your sample mixture in the mobile phase.

• Injection: Inject 5-10 µL of the sample onto the column.

• Data Acquisition: Run the analysis and collect the data.

• Optimization: If resolution is poor, incrementally increase the percentage of IPA (e.g., to 97:3) and re-equilibrate the system before the next injection.

Protocol 2: General Procedure for Chiral HPLC Enantiomer Separation

• Column: Chiral polysaccharide column (e.g., Amylose-based CSP), 5 µm, 4.6 x 250 mm.

• Mobile Phase Preparation: Prepare the chiral mobile phase (e.g., 90:10 n-Hexane:IPA) and degas.

• System Equilibration: Equilibrate the chiral column at 0.8 mL/min for at least 45-60 minutes. Chiral columns often require longer equilibration times.

• Sample Preparation: Collect the fraction containing the unresolved enantiomers from the NP-HPLC separation. If necessary, evaporate the solvent and redissolve in the chiral mobile phase.

• Injection: Inject 5-10 µL of the sample.

• Data Acquisition: Run the analysis. Chiral separations may have longer run times.

• Optimization: If separation is not achieved, try adjusting the alcohol percentage, changing the alcohol (e.g., ethanol), or screening a different type of chiral column (e.g., cellulose-based).

References

• 1. Chiral lipidomics of monoepoxy and monohydroxy metabolites derived from long-chain polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. Application of Green Chiral Chromatography in Enantioseparation of Newly Synthesized Racemic Marinoepoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaporative light scattering detector - Wikipedia [en.wikipedia.org]
• 5. tandfonline.com [tandfonline.com]
• 6. waters.com [waters.com]
• 7. Comprehensive Structural Characterization of Lipids by Coupling Paternò-Büchi Reaction and Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

How to resolve solubility issues of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

Introduction

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is an epoxy fatty acid methyl ester, a class of lipid molecules derived from the oxidation of linoleic acid. Due to its long C18 hydrocarbon chain, this compound is highly lipophilic and inherently insoluble in aqueous solutions. This property presents a significant challenge for researchers, as achieving accurate and reproducible concentrations in physiological buffers and cell culture media is critical for obtaining reliable experimental results.

This guide provides a comprehensive framework for understanding and resolving solubility issues with this compound. It combines theoretical principles with validated, step-by-step protocols to ensure successful preparation of solutions for your research needs.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental cause of solubility issues with this compound? A: The molecule possesses a long fatty acid methyl ester backbone, making it very hydrophobic (water-repelling). Direct addition to aqueous buffers, like PBS or cell culture media, will cause it to precipitate, "oil out," or form a thin film on the surface, rather than dissolving.

Q2: What are the recommended solvents for creating an initial stock solution? A: High-purity, anhydrous organic solvents are required. The most common and effective choices are Ethanol , Dimethyl Sulfoxide (DMSO) , and Acetonitrile . The compound is often supplied by vendors dissolved in acetonitrile[1].

Q3: Can I dissolve the compound directly in my cell culture medium? A: No. Direct dissolution is not feasible. An indirect method is required, which involves first creating a concentrated stock solution in an appropriate organic solvent and then carefully diluting this stock into the aqueous medium.

Q4: My compound precipitated after I added my organic stock to the buffer. What went wrong? A: This typically happens for two reasons:

• The final concentration of the organic solvent is too high. Most cell lines can only tolerate a final solvent concentration of <0.5%, and often <0.1%, without cytotoxic effects or changes in cell behavior[2].

• The final concentration of the lipid has exceeded its solubility limit in the aqueous medium. Even with a low solvent percentage, the lipid itself can precipitate if the concentration is too high.

Q5: How should I store the compound and its stock solution? A: Unsaturated lipids are prone to oxidation.[3] Both the neat material and organic stock solutions should be stored in tightly sealed glass vials at -20°C or -80°C.[3][4] It is best practice to overlay the solution with an inert gas like argon or nitrogen before sealing to displace oxygen.[3] Avoid using plastic containers for storing organic stock solutions, as solvents can leach plasticizers.[3]

In-Depth Troubleshooting Guide

This section addresses specific problems you may encounter and provides logical workflows to resolve them.

Problem: Difficulty Preparing a Stable, Homogeneous Solution in an Aqueous Buffer

• Symptom A: An oily film or distinct droplets are visible on the surface of the buffer.

• Symptom B: The solution appears cloudy, hazy, or contains visible particulates (precipitate).

• Symptom C: Experimental results are inconsistent, suggesting the effective concentration is not what was intended.

The underlying cause for all these symptoms is the failure to properly transition the lipophilic compound from its organic solvent stock into the aqueous experimental medium. Below are two validated methods to achieve this.

Method 1: The Co-Solvent Dilution Approach

This is the most direct method but requires careful attention to the final solvent concentration.

• Scientific Rationale: This technique relies on using a water-miscible organic solvent to carry the lipid into the aqueous phase. The stock solution is added to the buffer with vigorous mixing, allowing the solvent to disperse rapidly, leaving the lipid transiently solubilized. The stability of this solution depends on keeping the final lipid concentration low and the organic solvent concentration below cytotoxic and precipitation-inducing levels[2].

• Best For: Applications where the presence of a carrier protein like BSA is undesirable or would interfere with the assay.

• Workflow Protocol: See Protocol B: Preparation of Aqueous Working Solutions via Serial Dilution .

Method 2: The Carrier Protein (BSA) Complexation Approach

This is the most robust and biologically relevant method for delivering lipids to cells in culture.

• Scientific Rationale: Bovine Serum Albumin (BSA) is a transport protein that contains several hydrophobic pockets capable of binding lipids and other hydrophobic molecules.[2][5] By complexing the lipid with fatty-acid-free BSA, you create a stable, water-soluble carrier that can deliver the compound to cells in a more physiologically relevant manner.[6] This method avoids the issue of organic solvent toxicity altogether.

• Best For: Cell-based assays, studies of lipid metabolism, and situations requiring higher effective concentrations of the lipid without precipitation.

• Workflow Protocol: See Protocol C: Preparation of Lipid/BSA Complexes for Cell-Based Assays .

Troubleshooting Workflow Diagram

The following diagram outlines the decision-making process for resolving solubility issues.

Caption: Troubleshooting workflow for lipid solubility.

Solvent Selection for Stock Solutions

Solvent	Suitability for Stock	Suitability for Cell Culture	Key Considerations
Ethanol (USP grade, 200 proof)	Excellent	Good	Less toxic to most cell lines than DMSO. Ensure final concentration is <0.5%[2].
Dimethyl Sulfoxide (DMSO)	Excellent	Moderate	Potent solvent, but can be toxic to cells at >0.5% and can have biological effects[2].
Acetonitrile	Good	Poor	Effective for initial solubilization and chromatography, but generally not used for cell culture applications due to higher toxicity.

Experimental Protocols

Protocol A: Preparation of a High-Concentration Stock Solution

• Preparation: Allow the vial of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate to equilibrate to room temperature before opening to prevent condensation of moisture.[3]

• Solvent Addition: Using a gas-tight syringe or a calibrated glass pipette, add a precise volume of your chosen anhydrous organic solvent (e.g., Ethanol) to the vial to achieve a high-concentration stock (e.g., 1-10 mg/mL or 3-30 mM).

• Dissolution: Cap the vial tightly and vortex gently. If needed, brief sonication in a water bath can aid dissolution. The solution should be clear and colorless.

• Storage: For long-term storage, aliquot the stock solution into smaller volume glass vials to avoid repeated freeze-thaw cycles. Overlay with nitrogen or argon, seal tightly with a Teflon-lined cap, and store at -20°C or -80°C.[3]

Protocol B: Preparation of Aqueous Working Solutions via Serial Dilution

• Prepare Stock: Start with a high-concentration stock solution prepared in Ethanol or DMSO as described in Protocol A .

• Calculate Dilution: Determine the final volume and concentration needed for your experiment. Critically, calculate the dilution required to keep the final organic solvent concentration below 0.5% (ideally below 0.1%).

  • Example: To make 10 mL of a 10 µM solution from a 10 mM stock in ethanol (a 1:1000 dilution), you would add 10 µL of the stock to 9.99 mL of buffer. The final ethanol concentration would be 0.1%.

• Perform Dilution: Add your aqueous buffer/medium to a sterile tube. While vortexing the buffer at a medium speed, add the small volume of the lipid stock solution drop-wise directly into the buffer. This rapid mixing is crucial for preventing localized high concentrations that can cause precipitation.

• Final Check: The final working solution should be visually clear. If any cloudiness or precipitate is observed, the solubility limit has been exceeded.

Protocol C: Preparation of Lipid/BSA Complexes for Cell-Based Assays

This protocol is adapted from standard methods for preparing fatty acid-BSA complexes.[2]

• Prepare BSA Solution: Dissolve fatty-acid-free BSA in your desired serum-free medium or buffer (e.g., PBS) to a concentration of 4 mg/mL. Warm this solution to 37°C. Gentle agitation may be required, but avoid vigorous shaking which can cause foaming and protein denaturation.[7][8]

• Create a Lipid Film: In a sterile glass tube, add the required volume of your organic stock solution (from Protocol A ). Evaporate the solvent under a gentle stream of dry nitrogen or using a speed vacuum concentrator. Rotate the tube during evaporation to create a thin, even film of the lipid on the bottom of the tube wall.

• Complexation: Add the pre-warmed (37°C) BSA solution to the glass tube containing the lipid film. The volume should be calculated to achieve your desired final lipid concentration.

• Incubation: Cap the tube and incubate at 37°C for 30-60 minutes. Vortex the tube occasionally during this time to facilitate the binding of the lipid to the BSA.

• Final Preparation: The resulting solution is your lipid-BSA complex. It can be sterile-filtered through a 0.22 µm PVDF filter if required for cell culture experiments. This solution can now be added to your cells.

References

• Koelmel, J. P., et al. (2020). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Metabolites, 10(9), 373. Retrieved from [Link]

• Brenna, J. T., et al. (2018). Best practices for the design, laboratory analysis, and reporting of trials involving fatty acids. The American Journal of Clinical Nutrition, 108(suppl_1), 1-17. Retrieved from [Link]

• 7 Tips for Creating Bovine Serum Albumin (BSA) Solution. (2019). Lab Manager. Retrieved from [Link]

• Liebisch, G., et al. (2020). Recommendations for good practice in MS-based lipidomics. Journal of Lipid Research, 61(5), 623-633. Retrieved from [Link]

• Stark, A. H., et al. (2016). Update on alpha-linolenic acid. Nutrition Reviews, 74(6), 398-410. (Note: While not directly cited, this is an example of a paper that follows best practices for fatty acid handling as discussed in reference[9]).

• Brouwers, J. F. (2019). Response to "How can i make a phospholipid solution in BSA to treat cell with phospholipids?". ResearchGate. Retrieved from [Link]

• Roland, J. T., et al. (2015). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Bioorganic & Medicinal Chemistry Letters, 25(17), 3529-3532. Retrieved from [Link]

• Dissolving BSA in Solution. (n.d.). Proliant Biologicals. Retrieved from [Link]

• Methyl (11R,12R,13S)-(Z)-12,13-epoxy-11-methoxy-9-octadecenoate (CAS 88335-39-1) Chemical Properties. (n.d.). Cheméo. Retrieved from [Link]

• Chmielarz, P., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(7), 2819. Retrieved from [Link]

• Lecomte, Y., et al. (2007). Fatty Acid Methyl Esters as Biosolvents of Epoxy Resins: A Physicochemical Study. Journal of Solution Chemistry, 36, 849-860. Retrieved from [Link]

• Methyl Octanoate. (n.d.). PubChem. Retrieved from [Link]

• De Paepe, K., et al. (2014). Analytical quality-by-design approach for sample treatment of BSA-containing solutions. Journal of Pharmaceutical and Biomedical Analysis, 96, 280-286. Retrieved from [Link]

• 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. (n.d.). PubChem. Retrieved from [Link]

• Methyl chloroformate. (n.d.). Wikipedia. Retrieved from [Link]

• Mandal, A. (2014). Response to "Could anyone recommend any method for dissolving the oil in the aqueous culture medium?". ResearchGate. Retrieved from [Link]

• Methyl Stearate. (n.d.). PubChem. Retrieved from [Link]

• Welters, A., et al. (2019). Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. Biological Procedures Online, 21, 15. Retrieved from [Link]

• Methyl sorbate. (n.d.). PubChem. Retrieved from [Link]

• Szymańska, K., et al. (2021). Effective Epoxidation of Fatty Acid Methyl Esters with Hydrogen Peroxide by the Catalytic System H3PW12O40/Quaternary Phosphonium Salts. Catalysts, 11(5), 588. Retrieved from [Link]

• 12,13-Epoxy-11-hydroxy-9-octadecenoic acid. (n.d.). PubChem. Retrieved from [Link]

• 9-Octadecenoic acid (Z)-, methyl ester (CAS 112-62-9) Chemical Properties. (n.d.). Cheméo. Retrieved from [Link]

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• 1. Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadeca… [cymitquimica.com]
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• 4. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. 7 Tips for Creating Bovine Serum Albumin (BSA) Solution | Lab Manager [labmanager.com]
• 8. phb1.com [phb1.com]
• 9. Best practices for the design, laboratory analysis, and reporting of trials involving fatty acids - PMC [pmc.ncbi.nlm.nih.gov]

Preventing artifact formation during Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate sample preparation

Welcome to the technical support center for the handling and analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on preventing artifact formation during sample preparation. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the reasoning behind them to ensure the integrity of your results.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Q1: What is the primary cause of artifact formation when working with this compound?

A1: The most significant cause of artifact formation is the acid-catalyzed opening of the epoxide ring.[1][2][3] Epoxides are three-membered rings with considerable ring strain, making them susceptible to nucleophilic attack, a reaction that is accelerated under acidic conditions.[2][4] This can lead to the formation of diols or other unwanted byproducts, compromising the accuracy of your analysis.

Q2: What are the ideal storage conditions for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate?

A2: To maintain the integrity of the compound, it should be stored in a tightly sealed vial under an inert atmosphere (e.g., argon or nitrogen) at -20°C or lower. It is advisable to store it in a non-protic organic solvent such as hexane or methyl acetate. Avoid chlorinated solvents or those that may contain acidic impurities.

Q3: Can I use acidic or basic conditions during sample extraction?

A3: It is crucial to avoid acidic conditions during extraction, as this will promote the opening of the epoxide ring.[1][5][6] While the epoxide ring is more stable under basic conditions, the methyl ester group is susceptible to hydrolysis (saponification). Therefore, it is best to maintain a neutral pH throughout the extraction process. If pH adjustment is necessary, use a carefully buffered system.

Q4: Is derivatization necessary for the analysis of this compound?

A4: Derivatization is often employed for gas chromatography-mass spectrometry (GC-MS) analysis to increase the volatility and thermal stability of the compound.[7][8] The hydroxyl group is typically silylated (e.g., using BSTFA or TMSI). However, it is important to be aware that derivatization itself can be a source of artifacts if not performed correctly.[8][9] For liquid chromatography-mass spectrometry (LC-MS) analysis, derivatization is generally not required.[10][11][12]

Q5: What are some common artifacts to look out for?

A5: The most common artifacts are diol-derivatives resulting from the acid-catalyzed hydrolysis of the epoxide. Other potential artifacts include methoxy-hydroxy products if methanol is used under acidic conditions, and transesterification products if the sample is heated in the presence of other alcohols. During GC-MS analysis, incomplete derivatization or side reactions with the derivatizing agent can also produce artifacts.[8]

II. Troubleshooting Guides

This section provides detailed protocols and troubleshooting advice for common issues encountered during sample preparation.

A. Issue: Degradation During Sample Extraction

Symptoms:

• Low recovery of the target analyte.

• Presence of unexpected peaks in the chromatogram, often at earlier retention times for reverse-phase LC or later for GC.

• Mass spectra of unexpected peaks show masses corresponding to the addition of water or other nucleophiles to the parent compound.

Root Cause Analysis: The primary culprit is often the presence of acidic or, to a lesser extent, basic conditions during the extraction process, leading to the opening of the epoxide ring or hydrolysis of the methyl ester.

Preventative Measures & Protocol:

1. Solvent Selection and Preparation:

• Protocol: Use high-purity, HPLC-grade, or distilled-in-glass solvents. Ensure solvents are neutral and free of peroxides. Store solvents under an inert atmosphere and use them promptly after opening.

• Rationale: Solvents can contain acidic or basic impurities that can catalyze degradation. Peroxides can lead to unwanted oxidation reactions.

2. Extraction Method:

• Protocol: Employ a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) method at neutral pH. For LLE, use a non-polar solvent like hexane or ethyl acetate and a neutral aqueous phase. For SPE, choose a sorbent that does not require acidic or basic elution conditions.

• Rationale: Maintaining a neutral environment is paramount to preserving the epoxide ring.[1]

3. Temperature Control:

• Protocol: Perform all extraction steps at low temperatures (e.g., on ice) to minimize thermal degradation.

• Rationale: Higher temperatures can accelerate degradation reactions.

4. Use of Antioxidants:

• Protocol: Add an antioxidant such as butylated hydroxytoluene (BHT) to the extraction solvent at a low concentration (e.g., 0.005%).[13]

• Rationale: The double bond in the fatty acid chain is susceptible to oxidation, which can be prevented by antioxidants.

B. Issue: Artifact Formation During Derivatization for GC-MS Analysis

Symptoms:

• Multiple peaks for the target analyte in the GC chromatogram.

• Inconsistent peak areas and ratios upon repeated injections.

• Mass spectra of artifact peaks may show incomplete silylation or byproducts of the silylating agent.

Root Cause Analysis: Incomplete derivatization, side reactions with the derivatization reagent, or degradation of the analyte under derivatization conditions can all lead to artifact formation.[8]

Preventative Measures & Protocol:

1. Choice of Derivatization Agent:

• Protocol: Use a high-quality silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

• Rationale: These reagents are highly reactive and tend to produce fewer byproducts than older reagents.

2. Reaction Conditions:

• Protocol: Optimize the derivatization reaction time and temperature. A typical starting point is 60°C for 30 minutes. Ensure the reaction is performed in an anhydrous environment.

• Rationale: Insufficient time or temperature can lead to incomplete derivatization, while excessive heat or time can cause degradation. Water will react with the silylating agent and reduce its effectiveness.

3. Sample Cleanup:

• Protocol: After derivatization, if necessary, perform a quick cleanup step to remove excess derivatizing agent and byproducts. This can be done by evaporating the solvent under a gentle stream of nitrogen and redissolving the sample in a non-polar solvent like hexane.

• Rationale: Excess derivatizing agent can interfere with the chromatographic analysis and contaminate the GC-MS system.

C. Issue: Artifact Formation During LC-MS Analysis

Symptoms:

• Appearance of in-source fragments or adducts in the mass spectrum.

• Poor peak shape or peak splitting.

• Shift in retention time.

Root Cause Analysis: While LC-MS avoids the harsh conditions of GC, artifact formation can still occur, often due to the mobile phase composition or in-source reactions.

Preventative Measures & Protocol:

1. Mobile Phase Optimization:

• Protocol: Use a mobile phase with a neutral or slightly basic pH. Avoid strong acids. Acetonitrile and methanol are common organic modifiers.

• Rationale: Acidic mobile phases can cause on-column degradation or in-source ring-opening of the epoxide.

2. Ion Source Conditions:

• Protocol: Optimize the ion source parameters, such as the capillary voltage and source temperature, to minimize in-source fragmentation.

• Rationale: Harsh ion source conditions can induce fragmentation that may be misinterpreted as an artifact from the sample preparation.

3. Sample Matrix Effects:

• Protocol: Use a sample cleanup method like SPE to remove interfering matrix components.[11][14]

• Rationale: Matrix components can cause ion suppression or enhancement, leading to inaccurate quantification and potential misinterpretation of the data.

III. Visual Guides

A. Recommended Sample Preparation Workflow

Caption: A generalized workflow for the preparation of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate samples for analysis.

B. Primary Degradation Pathway Leading to Artifacts

Caption: The acid-catalyzed ring-opening of the epoxide, a major source of artifact formation.

IV. Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Storage Temperature	≤ -20°C	Minimizes thermal degradation and enzymatic activity.
Storage Atmosphere	Inert gas (Argon, Nitrogen)	Prevents oxidation of the double bond.
Extraction pH	6.5 - 7.5	Avoids acid-catalyzed epoxide ring opening and base-catalyzed ester hydrolysis.
Antioxidant (BHT)	0.005% (w/v) in solvent	Prevents auto-oxidation of the fatty acid chain.[13]
Derivatization Temp. (GC-MS)	60°C (starting point)	Balances reaction efficiency with thermal stability.
Derivatization Time (GC-MS)	30 min (starting point)	Ensures complete reaction to avoid multiple derivative peaks.

V. References

• Reaction mechanism of FAMEs hydrolysis to yield epoxides - ResearchGate. Available from: [Link]

• Methods of the Analysis of Oxylipins in Biological Samples - PMC - NIH. Available from: [Link]

• (PDF) Epoxy Fatty Acids in Foods: Analytics, Formation and Risk Assessment. Available from: [Link]

• Epoxides Ring-Opening Reactions - Chemistry Steps. Available from: [Link]

• Reducing GC-MS Artifacts in Sample-rich Matrices. Available from: [Link]

• Technical recommendations for liquid chromatography mass spectrometry analysis of oxylipins. Zenodo. Available from: [Link]

• Derivatization of the epoxide products via ring-opening reactions... - ResearchGate. Available from: [Link]

• Ring Opening of Epoxides - Chad's Prep®. Available from: [Link]

• The hepoxilins and some analogues: a review of their biology - PMC - PubMed Central. Available from: [Link]

• Hepoxilin A3 is oxidized by human neutrophils into its omega-hydroxy metabolite by an activity independent of LTB4 omega-hydroxylase - PubMed. Available from: [Link]

• Chemical pathways of epoxidized and hydroxylated fatty acid methyl esters and triglycerides with phosphoric acid - Journal of Materials Chemistry (RSC Publishing). Available from: [Link]

• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Available from: [Link]

• Hepoxilin - Wikipedia. Available from: [Link]

• (PDF) Hepoxilin A3 is oxidized by human neutrophils into its ω-hydroxy metabolite by an activity independent of LTB4 ω-hydroxylase - ResearchGate. Available from: [Link]

• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC - NIH. Available from: [Link]

• Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research - MDPI. Available from: [Link]

• Unraveling the Mechanistic Origins of Epoxy Degradation in Acids - PMC - NIH. Available from: [Link]

• Methyl (11R,12R,13S)-(Z)-12,13-epoxy-11-methoxy-9-octadecenoate (CAS 88335-39-1). Available from: [Link]

• 18.6: Reactions of Epoxides - Ring-opening - Chemistry LibreTexts. Available from: [Link]

• A Brief Overview on Oxylipins and their Analytical Techniques. Available from: [Link]

• Improving the Efficiency of Fatty Acid Methyl Ester Preparation Using Automated Sample Preparation Techniques | LCGC International. Available from: [Link]

• 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax. Available from: [Link]

• The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms - NIH. Available from: [Link]

• Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins - MDPI. Available from: [Link]

• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed. Available from: [Link]

• CN101891713B - Method for preparing epoxidized fatty acid methyl ester - Google Patents. Available from:

• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating - PubMed. Available from: [Link]

• (PDF) Artifacts in trimethylsilyl derivatization reactions and ways to avoid them. Available from: [Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC - NIH. Available from: [Link]

• Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction - PMC - NIH. Available from: [Link]

• Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery - NIH. Available from: [Link]

• Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them. Available from: [Link]

• Epoxy Coenzyme A Thioester Pathways for Degradation of Aromatic Compounds - PMC. Available from: [Link]

• Hepoxilin A3 is metabolized into its omega-hydroxy metabolite by human neutrophils. Available from: [Link]

• Effective Epoxidation of Fatty Acid Methyl Esters with Hydrogen Peroxide by the Catalytic System H3PW12O40/Quaternary Phosphonium Salts - MDPI. Available from: [Link]

• The production of methyl esters of fatty acids as artifacts during the extraction or storage of tissue lipids in the presence of methanol - ResearchGate. Available from: [Link]

• Fatty Acid Methyl Ester (FAME) Sample Preparation - UC Davis Stable Isotope Facility. Available from: [Link]

• Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry | Request PDF - ResearchGate. Available from: [Link]

• (PDF) Synthesis Epoxy Fatty Acid Methyl Ester Using Combined Acid CatalystSynthesis Epoxy Fatty Acid Methyl Ester Using Combined Acid Catalyst - ResearchGate. Available from: [Link]

• Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen - CD Biosynsis. Available from: [Link]

• Lipids in Archaeological Pottery: A Review on Their Sampling and Extraction Techniques. Available from: [Link]

• 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid | C18H32O4 | CID 119058196. Available from: [Link]

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• 2. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax [openstax.org]
• 5. Chemical pathways of epoxidized and hydroxylated fatty acid methyl esters and triglycerides with phosphoric acid - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Unraveling the Mechanistic Origins of Epoxy Degradation in Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. littlemsandsailing.wordpress.com [littlemsandsailing.wordpress.com]
• 9. researchgate.net [researchgate.net]
• 10. Methods of the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples | MDPI [mdpi.com]
• 14. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Epoxy Fatty Acids

Welcome to the technical support center for the analysis of epoxy fatty acids (EpFAs). As a Senior Application Scientist, I've designed this guide to address the common challenges and pitfalls encountered in the laboratory. This resource provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you achieve accurate and reproducible results in your research.

Table of Contents

Frequently Asked Questions (FAQs)

Q1: Why are epoxy fatty acids so challenging to analyze compared to other lipids?

A: The analytical difficulty stems from several key properties of EpFAs. Firstly, their epoxide group is highly reactive and susceptible to hydrolysis, opening the ring to form corresponding vicinal diols, especially under acidic conditions.[1][2] This instability can lead to the artificial degradation of the target analyte during sample preparation.[3] Secondly, EpFAs exist as numerous positional and stereoisomers (e.g., 8,9-EpETrE, 11,12-EpETrE, 14,15-EpETrE from arachidonic acid), which are often difficult to separate chromatographically due to their very similar physicochemical properties.[4][5] Finally, they are typically present at low physiological concentrations, requiring highly sensitive and specific detection methods.[6]

Q2: What is the most significant source of artifact formation in EpFA analysis?

A: The most common artifact is the conversion of EpFAs to their corresponding diols (dihydroxy fatty acids) through hydrolysis.[7][8] This is often inadvertently caused by acidic conditions during sample extraction or LC-MS mobile phase preparation.[1] Since diols are also endogenous metabolites, their artificial formation can lead to a significant overestimation of their levels and a concurrent underestimation of the parent EpFA.[9]

Q3: Should I use GC-MS or LC-MS for my analysis?

A: Both techniques are powerful, but the choice depends on your specific goals.

• LC-MS/MS is generally preferred for its ability to analyze intact EpFAs without derivatization, preserving the native structure and reducing sample preparation steps.[10][11] It is highly sensitive and specific, especially when using multiple reaction monitoring (MRM).[10] LC-MS is also better suited for separating complex mixtures of isomers when the appropriate column and mobile phase are used.[5][12]

• GC-MS requires derivatization to make the EpFAs volatile, typically by converting the carboxylic acid to a methyl ester (FAME) and sometimes silylating any hydroxyl groups.[13][14][15] While this adds complexity and potential for artifacts, GC offers excellent chromatographic resolution.[16] GC-MS with electron ionization (EI) provides characteristic fragmentation patterns that can be valuable for structural confirmation.[13]

Q4: How do I choose an appropriate internal standard?

A: The ideal internal standard is a stable isotope-labeled version of the analyte of interest (e.g., d11-14,15-EET). This is because it co-elutes with the analyte and behaves nearly identically during extraction, derivatization, and ionization, thus correcting for matrix effects and procedural losses most effectively. If a labeled standard is unavailable, a structurally similar EpFA with a different chain length (that is not present in the sample) can be used.[13][17] It is crucial to add the internal standard at the very beginning of the sample preparation process to account for all subsequent steps.[17][18]

Troubleshooting Guides

Sample Preparation and Extraction Pitfalls

Issue 1: Low Recovery of Epoxy Fatty Acids

Symptoms:

• Low signal intensity for your target EpFAs.

• Poor reproducibility between replicate samples.

• Internal standard signal is significantly lower than expected.

Root Causes & Solutions:

• Inappropriate Solvent Polarity: The extraction solvent may not be optimal for the lipophilic nature of EpFAs within your specific matrix. The classic Folch or Bligh & Dyer methods using a chloroform/methanol mixture are robust for tissue and plasma.[19]

  • Solution: For complex matrices, ensure complete phase separation. A second extraction of the aqueous phase can significantly improve recovery.[19] Consider newer methods using solvents like methyl-tert-butyl ether (MTBE) which can offer comparable efficiency with improved safety.[19]

• Analyte Instability (Hydrolysis): The epoxide ring is prone to opening under acidic conditions. If your extraction protocol involves acidification (e.g., to protonate the carboxylic acid for better extraction into an organic solvent), you risk degrading your analyte.[1]

  • Solution: Minimize exposure to acidic conditions. Work quickly and at low temperatures. If acidification is necessary, use a pH just below the pKa of the fatty acid (~4.5) and immediately neutralize or process the sample. Avoid prolonged storage in acidic solvents.

• Inefficient Solid-Phase Extraction (SPE): SPE is a common step for cleanup and concentration, but improper method development can lead to analyte loss.[20][21]

  • Solution: Carefully select the SPE sorbent based on the interaction mechanism (e.g., reversed-phase C18 for aqueous samples, normal-phase silica for non-polar extracts). Ensure proper conditioning of the sorbent, as failure to do so prevents proper interaction with the analyte.[22] Optimize the wash and elution steps; a wash solvent that is too strong will elute your analytes, while an elution solvent that is too weak will leave them on the column.

Workflow: Troubleshooting Low EpFA Recovery

Caption: Troubleshooting workflow for low epoxy fatty acid recovery.

Chromatographic Separation Challenges

Issue 2: Co-elution of Regioisomers

Symptoms:

• A single broad peak is observed where multiple isomers are expected.

• Inability to quantify individual isomers accurately.

Root Causes & Solutions:

• Insufficient Chromatographic Resolution: EpFA regioisomers have very similar polarities, making them difficult to separate on standard C18 columns.[4]

  • LC Solution: Employ high-efficiency columns with smaller particle sizes (e.g., sub-2 µm). Experiment with different stationary phases, such as those with pentafluorophenyl (PFP) modifications, which can offer alternative selectivity. Slower gradients and lower temperatures can also enhance resolution.[23] Micellar electrokinetic chromatography (MEKC) has also been shown to be highly efficient for separating isomers.[4]

  • GC Solution: Use long, highly polar capillary columns (e.g., CP-Sil 88™ or equivalent) which are designed for separating fatty acid methyl esters with a high degree of unsaturation and positional isomerism.[16][24]

Table 1: Comparison of Chromatographic Approaches for Isomer Separation

Feature	Standard RP-HPLC (C18)	Advanced HPLC (e.g., PFP)	High-Resolution GC
Principle	Hydrophobic Interactions	Multiple (hydrophobic, pi-pi, dipole)	Volatility & Polarity
Derivatization	Not required	Not required	Required (FAMEs)
Resolution	Often insufficient for all isomers	Improved selectivity for isomers	Excellent for many FAMEs
Key Advantage	Simplicity	Enhanced selectivity	High peak efficiency
Key Pitfall	Co-elution is common	Requires method development	Adds preparation steps

Mass Spectrometry Detection Issues

Issue 3: Poor Sensitivity or Inconsistent Signal

Symptoms:

• Signal-to-noise ratio is too low for reliable quantification.

• Signal intensity varies widely between injections of the same sample.

Root Causes & Solutions:

• Suboptimal Ionization: EpFAs, being organic acids, ionize most efficiently in negative ion mode electrospray ionization (ESI) by losing a proton to form the [M-H]⁻ ion.[25]

  • Solution: Ensure the mobile phase is conducive to negative ion mode. A small amount of a weak base like ammonia or a volatile buffer like ammonium acetate can improve signal stability.[25] For GC-MS, ensure derivatization is complete to form a single, stable product for consistent fragmentation.

• Matrix Effects: Co-eluting compounds from the biological matrix (e.g., phospholipids) can suppress the ionization of the target analyte, reducing its signal.[19]

  • Solution: Improve sample cleanup using SPE (see ). If matrix effects persist, use a stable isotope-labeled internal standard to compensate for the suppression. You can also assess the extent of the effect by comparing the analyte signal in a neat solution versus a post-extraction spiked matrix sample.

• In-source Fragmentation/Degradation: High source temperatures or harsh ESI conditions can cause the fragile EpFAs to fragment or degrade before they are detected.

  • Solution: Optimize MS source parameters, particularly the capillary voltage and source temperature, to achieve a balance between efficient desolvation and minimal fragmentation.

Quantification and Data Analysis Problems

Issue 4: Inaccurate Quantification due to Diol Interference

Symptoms:

• EpFA concentrations appear artificially low, while corresponding diol concentrations are unexpectedly high.

• High variability in the EpFA/diol ratio across samples that should be similar.

Root Causes & Solutions:

• Artifactual Hydrolysis during Sample Prep: As discussed, acidic conditions can convert EpFAs to diols.[1][2] The enzyme soluble epoxide hydrolase (sEH) present in tissues can also continue to metabolize EpFAs after sample collection if not properly quenched.[7][8]

  • Solution:

    • Inhibit Enzymes: Immediately after collection, homogenize tissue samples in a solvent like methanol containing an sEH inhibitor to halt enzymatic activity.

    • Control pH: Maintain a neutral or slightly basic pH throughout extraction and storage.

    • Work Cold: Keep samples on ice or at 4°C during preparation to reduce the rate of chemical and enzymatic degradation.

    • Validate: Run a "process blank" where you spike a pure EpFA standard into the sample matrix at the beginning of the extraction and measure the recovery of both the EpFA and its corresponding diol. This will reveal the extent of artifact formation in your workflow.

Diagram: EpFA Degradation Pathway

Caption: Major pathways of epoxy fatty acid degradation to diols.

Detailed Protocols

Protocol 1: Solid-Phase Extraction (SPE) for EpFA Enrichment from Plasma

This protocol is designed to extract and concentrate EpFAs from a biological fluid like plasma, minimizing degradation.

Materials:

• Reversed-phase C18 SPE cartridges (e.g., 100 mg / 3 mL).[21]

• Internal standard solution (e.g., d11-14,15-EET in ethanol).

• Methanol (LC-MS grade).

• Ethyl Acetate (LC-MS grade).

• Hexane (LC-MS grade).

• Water (LC-MS grade).

• SPE vacuum manifold.

Procedure:

• Sample Preparation:

  • Thaw 200 µL of plasma on ice.

  • Add 10 µL of internal standard solution.

  • Add 800 µL of cold methanol to precipitate proteins. Vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and dilute with 4 mL of water.

• SPE Cartridge Conditioning: [22]

  • Place the C18 cartridge on the vacuum manifold.

  • Wash with 3 mL of ethyl acetate.

  • Wash with 3 mL of methanol.

  • Equilibrate with 3 mL of water. Do not let the sorbent bed go dry.

• Sample Loading:

  • Load the diluted supernatant onto the conditioned cartridge.

  • Apply a gentle vacuum to allow the sample to pass through at a rate of ~1 drop per second.

• Washing:

  • Wash the cartridge with 3 mL of water to remove polar interferences.

  • Wash with 3 mL of 15% methanol in water to remove moderately polar interferences.

  • Dry the cartridge under high vacuum for 10-15 minutes.

• Elution:

  • Place a clean collection tube under the cartridge.

  • Elute the EpFAs with 2 mL of ethyl acetate.

• Final Step:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 50-100 µL of the initial mobile phase (e.g., 80:20 Methanol:Water) for LC-MS analysis.

Protocol 2: Derivatization for GC-MS Analysis (Formation of FAMEs)

This protocol describes the conversion of EpFAs to their more volatile Fatty Acid Methyl Esters (FAMEs).

Materials:

• Dried sample extract (from SPE or liquid-liquid extraction).

• Boron trifluoride (BF3) in methanol (14% w/v).

• Hexane (GC grade).

• Saturated sodium chloride solution.

Procedure:

• Methylation:

  • To the dried sample extract, add 500 µL of 14% BF3-methanol solution.[13]

  • Cap the vial tightly and heat at 60°C for 30 minutes.

• Extraction of FAMEs:

  • Allow the vial to cool to room temperature.

  • Add 1 mL of hexane and 1 mL of saturated sodium chloride solution.

  • Vortex vigorously for 1 minute.

  • Centrifuge for 5 minutes to separate the layers.

• Sample Collection:

  • Carefully transfer the upper hexane layer, which contains the EpFA-FAMEs, to a clean autosampler vial.

  • The sample is now ready for GC-MS injection.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. zaguan.unizar.es [zaguan.unizar.es]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Highly efficient separation of isomeric epoxy fatty acids by micellar electrokinetic chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of polyunsaturated fatty acid monoepoxides by high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination and quantification of fatty acid C=C isomers by epoxidation reaction and liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Enhancing the Sensitivity of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate Detection

Welcome to the technical support center for the analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions to enhance the sensitivity and reliability of your analytical methods.

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a hepoxilin-like oxylipin, a class of bioactive lipids that play significant roles in inflammation and other physiological processes.[1][2] Due to their low endogenous concentrations and inherent instability, their detection and quantification present considerable analytical challenges.[1][3] This guide provides practical, field-proven insights to overcome these hurdles.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Low or No Analyte Signal

Question: I am not seeing a discernible peak for my analyte, or the signal-to-noise ratio is very low. What are the likely causes and how can I improve my signal intensity?

Answer: Low signal intensity is a common challenge in the analysis of hepoxilins and related oxylipins due to their low abundance and poor ionization efficiency in electrospray ionization (ESI).[3][4] Here’s a systematic approach to troubleshoot this issue:

• Sample Preparation and Extraction: Inefficient extraction is a primary cause of low analyte recovery.

  • Solid-Phase Extraction (SPE): This is the most widely used extraction method for oxylipins.[5] A reversed-phase SPE cartridge (e.g., C18) is typically effective. Ensure proper conditioning of the cartridge, as this is crucial for analyte retention.[6]

  • Elution Solvent: Use a sufficiently strong organic solvent to elute the analyte from the SPE cartridge. Methanol is a common choice.[5]

• Mass Spectrometry Parameters:

  • Ionization Mode: Oxylipins are typically analyzed in negative ion mode ESI due to the presence of the carboxylic acid group (or in this case, the methyl ester which can hydrolyze).[7]

  • MRM Transitions: For targeted analysis, using optimized Multiple Reaction Monitoring (MRM) transitions is critical. While specific transitions for the methyl ester are not widely published, a known transition for the free acid, Hepoxilin A3, is 335 -> 127 m/z.[4] For the methyl ester, the precursor ion will be different.

  • In-Source Fragmentation: Be aware of in-source fragmentation, where the analyte fragments in the ion source before entering the mass analyzer.[2][8] This can lead to a diminished precursor ion signal. Optimize the cone voltage (or equivalent parameter) to minimize this effect.

• Chemical Derivatization: To significantly boost signal intensity, consider derivatization. This involves chemically modifying the analyte to improve its ionization efficiency.[4]

  • Charge-Reversal Derivatization: Reagents that add a permanently charged group to the molecule can dramatically enhance sensitivity in positive ion mode.[4]

  • Picolinyl Esters: Derivatization of the hydroxyl group with picolinic acid can improve ionization and provide structurally informative fragmentation.[9]

Issue 2: Poor Peak Shape and Tailing

Question: My chromatographic peak for the analyte is tailing significantly, which is affecting my integration and quantification. What can I do to improve the peak shape?

Answer: Peak tailing is a common issue in liquid chromatography and can have several causes. Here are some troubleshooting steps:

• Secondary Interactions with the Column: The hydroxyl group on your analyte can have secondary interactions with residual silanol groups on the silica-based stationary phase, leading to tailing.[10][11][12]

  • Mobile Phase Additives: Adding a small amount of a weak acid, like formic acid or acetic acid, to your mobile phase can help to suppress the ionization of silanol groups and reduce these interactions.[10]

  • Use of an End-Capped Column: Modern, high-purity, end-capped columns have fewer active silanol sites and are less prone to causing peak tailing for polar analytes.[12]

• Column Overload: Injecting too much sample onto the column can lead to peak tailing.[11][12]

  • Dilute Your Sample: Try diluting your sample and re-injecting to see if the peak shape improves.

• Extra-Column Dead Volume: Excessive dead volume in your LC system (e.g., from poorly made connections or long tubing) can contribute to peak broadening and tailing. Ensure all fittings are properly made and use tubing with the smallest appropriate internal diameter.

Issue 3: Inconsistent Results and Poor Reproducibility

Question: I am getting inconsistent results between injections and batches. What factors could be contributing to this lack of reproducibility?

Answer: Poor reproducibility in oxylipin analysis often stems from the instability of the analytes and variations in sample handling.

• Analyte Stability: Hepoxilins are known to be unstable and can degrade via hydrolysis of the epoxide ring.[2]

  • Sample Storage: Store samples and extracts at -80°C to minimize degradation.[13] Avoid repeated freeze-thaw cycles.

  • pH of Solutions: The stability of your analyte can be pH-dependent.[14][15] It is generally advisable to keep solutions slightly acidic to improve the stability of the epoxide group.

• Internal Standards: The use of an appropriate internal standard is crucial for accurate and reproducible quantification.[16]

  • Choice of Internal Standard: The ideal internal standard is a stable isotope-labeled version of the analyte. If this is not available, a structurally similar compound that is not present in the sample can be used. Deuterated standards like LTB4-d4 and 15-HETE-d8 are commonly used for eicosanoid analysis.[4]

  • When to Add the Internal Standard: Add the internal standard at the very beginning of the sample preparation process to account for any analyte loss during extraction and handling.

• System Contamination and Carryover: Contamination in the LC-MS system can lead to inconsistent results.

  • Carryover: If you are analyzing samples with a wide range of concentrations, you may experience carryover from high-concentration samples to subsequent injections. Implement a robust wash method for the autosampler and injection port.

Frequently Asked Questions (FAQs)

Q1: What is the best type of LC column for separating my analyte from its isomers?

A1: For separating closely related isomers of oxylipins, a high-efficiency reversed-phase column with a sub-2 µm particle size or a core-shell particle technology is recommended.[17] For separating enantiomers, a chiral stationary phase is necessary.[1][13][18]

Q2: Should I analyze my analyte as the methyl ester or the free acid?

A2: The choice depends on your sample preparation workflow and analytical goals. Analysis as the methyl ester can be advantageous if your sample preparation involves transesterification of complex lipids. However, if you are analyzing the free form, ensure your extraction and analysis methods are optimized for the free acid. Be aware that the methyl ester can be hydrolyzed to the free acid in biological matrices.[19]

Q3: How can I confirm the identity of my analyte peak?

A3: Confirmation of analyte identity should be based on multiple criteria:

• Retention Time: The retention time of the peak in your sample should match that of an authentic standard run under the same conditions.

• MS/MS Fragmentation Pattern: The MS/MS fragmentation pattern of the analyte in your sample should match that of a standard.[20]

• Spiking: Spiking a small amount of a pure standard into your sample should result in an increase in the height of the corresponding peak without the appearance of a new peak.

Q4: What are the key considerations for sample collection and handling to ensure the stability of my analyte?

A4: To maintain the integrity of your analyte during sample collection and handling:

• Rapid Processing: Process samples as quickly as possible after collection.

• Antioxidants: Consider adding an antioxidant, such as butylated hydroxytoluene (BHT), to your samples to prevent autooxidation.

• Low Temperatures: Keep samples on ice or at 4°C during processing and store them at -80°C for long-term storage.[13]

Experimental Protocols and Data

Table 1: Example LC-MS/MS Parameters for Related Oxylipins

Parameter	Setting	Rationale
Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation for lipids.
Mobile Phase A	Water with 0.1% formic acid	Acidification improves peak shape and ionization.
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 80:20) with 0.1% formic acid	Strong organic mobile phase for eluting lipids.
Flow Rate	0.3 - 0.5 mL/min	Typical for analytical scale LC-MS.
Ionization Mode	Negative ESI	Promotes deprotonation of acidic analytes.
MRM Transition	Analyte-specific (e.g., Hepoxilin A3: 335 -> 127)[4]	For high sensitivity and specificity.

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for the analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Troubleshooting Logic for Low Signal

Caption: A decision tree for troubleshooting low analyte signal intensity.

References

• Pace-Asciak, C. R., & Reynaud, D. (1992). High-performance liquid chromatographic separation of fluorescent esters of hepoxilin enantiomers on a chiral stationary phase.
• Schebb, N. H., et al. (2022). Technical recommendations for analyzing oxylipins by liquid chromatography–mass spectrometry. Journal of Lipid Research, 63(9), 100258.

• Restek Corporation. (n.d.). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Retrieved from [Link]

• LCGC International. (2023, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Retrieved from [Link]

• GMP Insiders. (2023, December 29). Peak Tailing in Chromatography: Troubleshooting Basics. Retrieved from [Link]

• Thakare, R., et al. (2016). Quantification of eicosanoids and their metabolites in biological matrices: a review. Journal of Pharmaceutical and Biomedical Analysis, 129, 443-453.

• Wikipedia. (n.d.). Hepoxilin. Retrieved from [Link]

• Han, X. (2016). Recognition and avoidance of ion source-generated artifacts in lipidomics analysis. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1861(8), 935-943.
• d'Ippolito, G., et al. (2014).
• Gronert, K., et al. (2011). Hepoxilin A3 Facilitates Neutrophilic Breach of Lipoxygenase-expressing Airway Epithelial Barriers. American Journal of Respiratory Cell and Molecular Biology, 45(3), 636-645.
• Ostermann, A. I., et al. (2015). Methods of the Analysis of Oxylipins in Biological Samples. Molecules, 20(12), 21786-21820.
• Orellana-Coca, C., et al. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry.
• Han, X., & Gross, R. W. (2016). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? Mass Spectrometry Reviews, 36(6), 693-714.

• ResearchGate. (n.d.). List of MRM transitions. m/z (amu). Retrieved from [Link]

• Ivanova, P. T., et al. (2020). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. International Journal of Molecular Sciences, 21(21), 8201.
• Yang, K., & Han, X. (2016). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? Mass Spectrometry Reviews, 36(6), 693-714.

• Blogs@NTU. (2018, October 26). Chiral Chromatography: Separating Twins | Stereochemistry. Retrieved from [Link]

• Agilent Technologies. (2016, March 4). Solid Phase Extraction (SPE) Sample Preparation - Fundamentals [Video]. YouTube. Retrieved from [Link]

• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• Pace-Asciak, C. R., et al. (1997). Hepoxilin A3 is oxidized by human neutrophils into its omega-hydroxy metabolite by an activity independent of LTB4 omega-hydroxylase. Biochimica et Biophysica Acta, 1348(1-2), 121-134.
• Giera, M., et al. (2018). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. Metabolites, 8(4), 69.
• Liebisch, G., et al. (2020). A Targeted, Bioinert LC–MS/MS Method for Sensitive, Comprehensive Analysis of Signaling Lipids. Analytical Chemistry, 92(11), 7636-7644.

• ResearchGate. (n.d.). Optimized MRM transitions. Retrieved from [Link]

• Agilent Technologies. (n.d.). LC-MS/MS method development for anti- oxidative biomarkers. Retrieved from [Link]

• Zhongguo Zhong Yao Za Zhi. (2014). [Research on stability of melittin in different solvent systems]. Zhongguo Zhong Yao Za Zhi, 39(22), 4324-4328.
• Ikeda, K., et al. (2002). Highly sensitive analysis of sterol profiles in human serum by LC-ESI-MS/MS. Journal of Lipid Research, 43(10), 1747-1754.
• The Bryologist. (2018). The optimal extraction and stability of atranorin from lichens, in relation to solvent and pH. The Bryologist, 121(4), 455-463.
• Schlotterbeck, J., et al. (2019). Stability of oxylipins during plasma generation and long-term storage.
• Tsugawa, H., et al. (2015). MRM-DIFF: data processing strategy for differential analysis in large scale MRM-based lipidomics studies. Frontiers in Genetics, 5, 471.

• ResearchGate. (n.d.). Bulk Untargeted LC-MS/MS Lipidomics v1. Retrieved from [Link]

• TGA. (1991). Effect of pH on the stability of methacholine chloride in solution. Thorax, 46(1), 44-46.

• ResearchGate. (n.d.). Stability of Lipofundin® at different pH values. Stable intervals are.... Retrieved from [Link]

• ResearchGate. (n.d.). Multiple reaction monitoring (MRM) transitions for LC/ electrospray.... Retrieved from [Link]

• Gimbun, J., et al. (2014). Optimization of the Epoxidation Process Parameters of Fatty Acid Methyl Esters using RSM Central Composite Design. Journal of Applied Sciences, 14(12), 1259-1265.

• ResearchGate. (n.d.). Sensitive and Comprehensive Lipid Mediator Analysis using Advanced Scheduled MRM with Polarity Switching and QTRAP Enhanced Product Ion Scanning. Retrieved from [Link]

Sources

• 1. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Hepoxilin A3 Facilitates Neutrophilic Breach of Lipoxygenase-expressing Airway Epithelial Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Hidden Impact of In-Source Fragmentation in Metabolic and Chemical Mass Spectrometry Data Interpretation - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Letter: Collision energy and cone voltage optimisation for glycopeptide analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Method Refinement for Reproducible Quantification of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the quantitative analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate (11,12-Ep-13-HODE-Me). This oxylipin, a derivative of linoleic acid metabolism, possesses complex structural features—a cis double bond, an epoxide ring, and a hydroxyl group, all with specific stereochemistry—that present unique analytical challenges.[1] This document offers solutions to common experimental hurdles to ensure analytical reproducibility and accuracy.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions regarding the analysis of 11,12-Ep-13-HODE-Me.

Q1: What is the recommended primary analytical platform for quantifying this compound: LC-MS/MS or GC-MS?

A1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the superior and recommended platform. The primary reason is its ability to analyze the analyte directly in its native form with high sensitivity and selectivity, avoiding the need for chemical derivatization.[2] This minimizes sample handling, reduces potential sources of error, and preserves the structural integrity of the thermally labile epoxide group.

While Gas Chromatography-Mass Spectrometry (GC-MS) can be used, it necessitates a derivatization step to increase the volatility of the hydroxyl group, typically through silylation to form a trimethylsilyl (TMS) ether.[3][4] This additional step can introduce variability and is harsher on the molecule. Therefore, LC-MS/MS is the more robust and direct approach for reproducible quantification.[5]

Q2: How critical is the stereochemistry (11R, 12R, 13S), and how does it impact my quantification method?

A2: The stereochemistry is biologically critical, as different stereoisomers can have vastly different physiological activities. However, from a standard analytical perspective, your quantification method's ability to handle it depends on your chromatographic setup.

• Standard Reversed-Phase LC: A typical C18 column will separate 11,12-Ep-13-HODE-Me from its regioisomers (e.g., 9,10-Epoxy-13-hydroxy-octadecenoate) but will not separate it from its other stereoisomers (e.g., the 11S,12S,13R enantiomer). Your quantification will represent the total concentration of all co-eluting stereoisomers.

• Chiral Chromatography: To specifically quantify the 11(R),12(R),13(S) isomer, a chiral stationary phase is required.[6][7] This involves specialized columns and method development, often using normal-phase chromatography or specialized chiral selectors.[8] This is essential if the biological hypothesis is tied to the activity of this specific isomer.

Q3: What are the most critical aspects of sample preparation for this analyte?

A3: The two most critical aspects are (1) preventing analyte degradation and (2) efficiently isolating it from the sample matrix. The epoxide ring is highly susceptible to hydrolysis under acidic conditions.[9] Therefore, prolonged exposure to strong acids during extraction must be avoided. Solid-Phase Extraction (SPE) using a reversed-phase sorbent (like C18) is the most common and effective cleanup method. It allows for the removal of more polar and non-polar interferences, concentrating the analyte for improved sensitivity.[3][4]

Q4: What is the proper procedure for storing clinical/biological samples and analytical standards to ensure stability?

A4: Analyte stability is paramount for reproducibility. Both biological samples and synthetic standards should be stored at -80°C under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative degradation of the double bond. Store standards in an organic solvent like ethanol or acetonitrile. Minimize freeze-thaw cycles by preparing single-use aliquots. The epoxide group is the most vulnerable functional group; therefore, ensure that all solutions and storage vials are free from acidic or basic contaminants.[9]

Part 2: Recommended Analytical Protocol: LC-MS/MS

This protocol provides a validated starting point for the reproducible quantification of 11,12-Ep-13-HODE-Me.

Step 1: Sample Preparation via Solid-Phase Extraction (SPE)

• Internal Standard Spiking: To the biological sample (e.g., 100 µL of plasma), add a deuterated internal standard (IS), such as Methyl 11,12-Epoxy-13-hydroxy-9(Z)-octadecenoate-d4, to a final concentration of 5 nM. The IS is critical for correcting for analyte loss during extraction and for variations in MS signal.[5][10]

• Protein Precipitation & Hydrolysis (if necessary): Add 4 volumes of ice-cold methanol containing an antioxidant like 0.02% Butylated Hydroxytoluene (BHT) to precipitate proteins. Vortex and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Dilution & Acidification: Carefully transfer the supernatant to a new tube and dilute with 10 volumes of water. Adjust the pH to a mildly acidic condition (pH ~5.5-6.0) with a dilute formic acid solution. This protonates the carboxyl function (if hydrolyzed) for better retention on the C18 sorbent but is mild enough to minimize epoxide ring opening.[9]

• SPE Column Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by washing sequentially with 2 mL of methanol followed by 2 mL of water (pH-adjusted to ~6.0).

• Sample Loading: Load the diluted sample onto the conditioned SPE cartridge at a slow flow rate (~1 mL/min).

• Washing: Wash the cartridge with 2 mL of 15% methanol in water to remove polar impurities.

• Elution: Elute the analyte and internal standard with 2 mL of methanol or acetonitrile into a clean tube.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 50-100 µL of the initial mobile phase (e.g., 50:50 Methanol:Water).

Step 2: LC-MS/MS Analysis

This method utilizes a standard reversed-phase column for robust separation.

Parameter	Recommended Setting	Rationale
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides excellent retention and separation for medium-polarity lipids.[2]
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier improves peak shape and ionization efficiency.
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (90:10)	Strong organic solvent for efficient elution.
Gradient	50% B to 98% B over 10 min, hold for 3 min, re-equilibrate	A standard gradient for resolving lipids from complex mixtures.[11]
Flow Rate	0.3 mL/min	Optimal for 2.1 mm ID columns, ensuring good chromatographic efficiency.
Column Temp.	40°C	Improves peak shape and reduces viscosity.
Ionization Mode	Electrospray Ionization (ESI), Positive	The methyl ester is readily protonated to form [M+H]⁺.
MS Analysis	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for quantification.[12]

Step 3: Mass Spectrometry Parameters (MRM)

The following MRM transitions are proposed for a triple quadrupole mass spectrometer. Note: These values must be empirically optimized on your specific instrument.

Analyte	Precursor Ion (Q1)	Product Ion (Q2)	Collision Energy (eV)
11,12-Ep-13-HODE-Me	m/z 327.2 ([M+H]⁺)	m/z 195.1	~15
m/z 327.2 ([M+H]⁺)	m/z 155.1	~20
Internal Standard (d4)	m/z 331.2 ([M+H]⁺)	m/z 199.1	~15

Rationale for Fragmentation: The precursor ion is the protonated molecule. The product ions likely arise from characteristic cleavages around the epoxy and hydroxyl functionalities, providing structural confirmation and quantitative specificity.

Part 3: Troubleshooting Guide

This guide uses a question-and-answer format to address specific experimental problems.

Q: I am seeing very low or no signal for my analyte. What are the likely causes?

A: This is a common issue that can be traced to several steps.

• Analyte Degradation: The primary suspect is the acid-labile epoxide ring.

  • Troubleshooting: Check the pH of all solutions used during extraction. Ensure it does not drop below 5.0 for any significant period.[9] Run a "mock extraction" with a pure standard to calculate recovery. If recovery is low, reduce the amount of acid used or switch to a milder acid like acetic acid.

  • Solution: Ensure samples are processed quickly on ice and that storage conditions are optimal (-80°C, inert gas).

• Poor Extraction Recovery: The analyte may not be efficiently recovered from the SPE cartridge.

  • Troubleshooting: Ensure the SPE sorbent is properly conditioned and not allowed to go dry before sample loading. Check if your elution solvent is strong enough; try ethyl acetate or a different solvent mixture.

  • Solution: Develop an SPE recovery protocol by analyzing the sample before loading, the flow-through, the wash, and the final eluate to pinpoint where the analyte is being lost.

• Suboptimal MS Parameters: The instrument may not be tuned for your specific molecule.

  • Troubleshooting: Infuse a pure standard directly into the mass spectrometer to optimize the precursor ion, product ions, and collision energies. The values in the table above are starting points.

  • Solution: Perform a full optimization of all source parameters (e.g., spray voltage, gas flows, temperature) to maximize signal for your analyte.

Q: My chromatographic peak shape is poor (tailing or fronting). How can I improve it?

A: Poor peak shape compromises integration and reduces reproducibility.

• Column Overload:

  • Cause: Injecting too much analyte or co-eluting matrix components.

  • Solution: Dilute your sample or inject a smaller volume. Improve sample cleanup to remove interferences.

• Secondary Interactions:

  • Cause: The analyte may be interacting with active sites on the column or in the LC system.

  • Solution: Ensure the mobile phase contains an appropriate modifier (like 0.1% formic acid) to suppress these interactions. If the problem persists, try a different column brand or chemistry.

• Mismatch between Reconstitution Solvent and Mobile Phase:

  • Cause: Reconstituting the sample in a solvent much stronger than the initial mobile phase (e.g., 100% acetonitrile) will cause peak distortion.

  • Solution: Always reconstitute the final extract in a solvent that is as close as possible to the initial LC gradient conditions (e.g., 50% B).

Q: I cannot resolve the target 11(R),12(R),13(S) isomer from other peaks. What should I do?

A: This indicates you are either dealing with regioisomers or stereoisomers.

• Regioisomer Co-elution:

  • Cause: Another epoxy-hydroxy-octadecenoate with a similar polarity is co-eluting.

  • Solution: Modify your LC gradient. A shallower, longer gradient will provide more resolving power. If this fails, a different stationary phase (e.g., a PFP column) may be required.

• Stereoisomer Co-elution:

  • Cause: As discussed in the FAQ, standard C18 columns will not separate enantiomers or diastereomers.

  • Solution: This requires specialized chiral chromatography.[6][7] This is a significant method development step. You must purchase a chiral column (e.g., cellulose- or amylose-based) and likely switch to a normal-phase solvent system (e.g., hexane/isopropanol), which will also require re-optimization of your MS interface.[8]

Part 4: Visualized Workflows

Overall Analytical Workflow

The following diagram outlines the complete process from sample collection to final data analysis.

Caption: End-to-end workflow for the quantification of 11,12-Ep-13-HODE-Me.

Troubleshooting Logic: Low Analyte Signal

This decision tree helps diagnose the root cause of poor instrument signal.

Caption: A decision tree for systematically diagnosing low signal issues.

References

• 1. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. marinelipids.ca [marinelipids.ca]
• 5. lipidmaps.org [lipidmaps.org]
• 6. Stereoselective oxidation of regioisomeric octadecenoic acids by fatty acid dioxygenases - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Guide to the Stereochemical Confirmation of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

Introduction: The Imperative of Stereochemical Precision in Bioactive Lipids

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a member of the epoxy-hydroxy fatty acid family, which includes biologically significant molecules derived from the oxidation of polyunsaturated fatty acids like linoleic acid.[1][2] These oxidized lipids, or oxylipins, are not mere metabolic byproducts but potent signaling molecules involved in inflammation, pain perception, and vascular function.[3] The specific three-dimensional arrangement of atoms—the stereochemistry—at each chiral center is paramount, as different stereoisomers can elicit dramatically different, or even opposing, biological responses.

This guide provides a comprehensive comparison of modern analytical strategies to unequivocally confirm the stereochemistry of the three chiral centers (C11, C12, and C13) in the target molecule. We will move beyond simple protocol recitation to explore the causality behind experimental choices, enabling researchers to select and implement the most appropriate validation workflow for their needs. Our focus is on building a self-validating system of analysis that combines chromatographic separation with definitive spectroscopic assignment.

The Analytical Challenge: Deconvoluting Three Chiral Centers

The core challenge lies in verifying the absolute configuration at three distinct stereocenters: the two carbons of the epoxide ring (C11 and C12) and the carbinol carbon (C13). A complete assignment requires answering two questions:

• Relative Stereochemistry: What is the spatial relationship between the epoxide and the hydroxyl group?

• Absolute Stereochemistry: What is the R/S configuration at each of the three chiral centers?

We will compare two primary, yet complementary, analytical pillars: Chiral Chromatography and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Strategy 1: Chiral Chromatography – The Power of Separation

Chiral chromatography excels at separating stereoisomers, providing a powerful tool for assessing the enantiomeric and diastereomeric purity of a sample. The assignment of absolute configuration via chromatography is typically relative, requiring comparison against a certified reference standard. However, its sensitivity and resolving power are unmatched for purity assessment.

Comparison of Chromatographic Techniques

Technique	Principle	Pros	Cons	Best For
Chiral HPLC	Direct separation of enantiomers/diastereomers on a Chiral Stationary Phase (CSP), typically polysaccharide-based.[4][5]	No derivatization required; high resolution; applicable to preparative scale; highly sensitive with UV or MS detection.	CSPs can be expensive; method development can be time-consuming; absolute configuration requires authentic standards.	Enantiomeric excess (e.e.) determination; purity analysis; isolation of individual stereoisomers.
Chiral GC-MS	Separation of volatile derivatives on a chiral capillary column.	Extremely high resolution; provides mass spectrometric data for structural confirmation.[6][7]	Requires derivatization (e.g., silylation) to increase volatility, adding a process step.[7]	Analysis of complex mixtures; when high-resolution separation is paramount.
Diastereomeric Derivatization GC/HPLC	The analyte is reacted with a chiral derivatizing agent to form diastereomers, which are then separated on a standard achiral column.[4][8]	Uses standard, less expensive achiral columns; wide availability of derivatizing agents.	Derivatization reaction must go to completion; potential for kinetic resolution; introduces another chiral center.	Orthogonal confirmation of purity; situations where a suitable CSP is unavailable.

Experimental Protocol: Chiral HPLC for Purity Assessment

This protocol outlines a typical approach for analyzing the stereoisomeric purity of the target molecule.

• Column Selection: A polysaccharide-based CSP, such as a Chiralpak® IA or IC column, is an excellent starting point due to its broad applicability for resolving chiral compounds containing hydroxyl groups.

• Mobile Phase Screening:

  • Normal Phase: Begin with a hexane/isopropanol or hexane/ethanol mobile phase system. Screen gradients from 99:1 to 80:20 (v/v). The polar alcohol interacts with the stationary phase and analyte, modulating retention and selectivity.

  • Reversed Phase: An alternative is a methanol/water or acetonitrile/water system, which can offer different selectivity.[9][10]

• Instrumentation and Parameters:

  • HPLC System: Standard HPLC or UHPLC system.

  • Column Temperature: Maintain at a constant temperature (e.g., 25 °C) for reproducibility.

  • Flow Rate: Typically 0.5 - 1.0 mL/min for analytical columns.

  • Detection: UV detection (approx. 210 nm for the ester carbonyl) or, for higher specificity and sensitivity, coupling to a mass spectrometer (LC-MS).

• Data Analysis: Integrate the peak areas for all observed stereoisomers. Calculate the enantiomeric excess (% e.e.) or diastereomeric excess (% d.e.) to quantify the sample's purity. A single peak suggests high stereoisomeric purity, which must then be confirmed for absolute configuration.

Strategy 2: NMR Spectroscopy – The Gold Standard for Absolute Configuration

While chromatography separates, NMR spectroscopy can definitively determine the absolute configuration of specific functional groups without relying on reference standards. For the C13 secondary alcohol, the Mosher's ester analysis is the most robust and widely accepted method.[11][12][13]

The Causality Behind Mosher's Ester Analysis

The method relies on converting the chiral alcohol into a pair of diastereomeric esters using the (R)- and (S)-enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[14] Once the MTPA is attached, the molecule is no longer an enantiomer but one of two distinct diastereomers. In solution, these diastereomers adopt a preferred conformation where the bulky phenyl and trifluoromethyl groups of the MTPA moiety create a specific magnetic environment. Protons on one side of the MTPA plane will be shielded (shifted upfield in the NMR spectrum), while those on the other side will be deshielded (shifted downfield).

By comparing the ¹H NMR spectra of the (R)-MTPA ester and the (S)-MTPA ester, we can calculate the difference in chemical shifts (Δδ = δS - δR) for protons near the C13 center. The sign of the Δδ value for a given proton consistently indicates its position relative to the MTPA phenyl group, allowing for an unambiguous assignment of the C13 carbinol's absolute configuration.[15]

Caption: Logical workflow for Mosher's ester analysis.

Experimental Protocol: Mosher's Ester Analysis

• Sample Preparation: Divide the purified analyte (minimum 1-5 mg) into two separate, dry NMR tubes or reaction vials.

• Derivatization (in situ or external):

  • To Vial 1: Add (S)-MTPA chloride and a catalytic amount of a non-nucleophilic base like DMAP in a dry deuterated solvent (e.g., CDCl₃ or C₆D₆).

  • To Vial 2: Add (R)-MTPA chloride under the same conditions.

  • Allow the reactions to proceed to completion (monitor by TLC or LC-MS). It is crucial that both reactions are complete to avoid skewed NMR integrations.

• NMR Acquisition: Acquire high-resolution ¹H NMR spectra for both diastereomeric samples. 2D NMR experiments like COSY and HSQC may be necessary to unambiguously assign the protons on the aliphatic chain adjacent to the C13 center.

• Data Analysis:

  • Identify and assign the chemical shifts (δ) for protons on both sides of the C13 carbinol center (e.g., H10, H14, H15).

  • Calculate Δδ = δS - δR for each assigned proton.

  • Apply the Mosher model: Protons with a positive Δδ value are located on one side of the MTPA ester plane, and those with a negative Δδ value are on the other. This spatial map directly translates to the R or S configuration at C13.

Hypothetical Data for Confirming 13(S) Configuration

Proton(s)	δ for (R)-MTPA ester (ppm)	δ for (S)-MTPA ester (ppm)	Δδ (δS - δR)	Inference
H-10	3.10	3.05	-0.05	Negative Δδ
H-14	2.40	2.48	+0.08	Positive Δδ
H-15	1.65	1.75	+0.10	Positive Δδ

A negative Δδ for protons on the C9 side (H-10) and positive Δδ for protons on the C18 side (H-14, H-15) would confirm the 13(S) configuration.

An Integrated Workflow for Complete Stereochemical Confirmation

Neither technique alone provides the complete picture. A robust validation requires an integrated approach to build a case for the proposed structure.

Caption: Recommended workflow for stereochemical validation.

Conclusion and Recommendations

Confirming the stereochemistry of a complex molecule like Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a non-trivial task that demands a multi-pronged, evidence-based approach.

• For Purity Assessment: Chiral HPLC is the superior method. It is highly sensitive, requires no derivatization, and provides a clear picture of the stereoisomeric composition of the sample.

• For Absolute Configuration: Mosher's ester analysis via NMR is the definitive technique for the C13 hydroxyl center. It provides an unambiguous assignment independent of reference standards. The absolute configuration of the epoxide (C11, C12) is most reliably confirmed by comparison to an authentic standard via chiral chromatography or inferred from a well-characterized stereoselective synthesis (e.g., Sharpless asymmetric epoxidation).[16]

By combining these orthogonal techniques as outlined in the integrated workflow, researchers can construct a self-validating and irrefutable confirmation of the molecule's precise three-dimensional structure, ensuring the scientific integrity of subsequent biological studies.

References

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A Comparative Guide to Validating the Biological Effects of Synthetic Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the biological effects of the novel synthetic lipid mediator, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. Given the specificity of this molecule, this guide emphasizes a comparative approach, benchmarking its performance against relevant alternatives and employing a suite of robust, validated assays. The experimental design prioritizes scientific integrity, with a focus on causality and self-validating protocols.

Introduction: The Scientific Context

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a synthetic derivative of linoleic acid, an essential omega-6 fatty acid. Its structure belongs to the class of epoxy-hydroxy-octadecenoic acids, which are known to possess a range of biological activities. These oxidized linoleic acid metabolites can act as signaling molecules in various physiological and pathological processes, including inflammation.[1][2] The specific stereochemistry of the epoxy and hydroxyl groups suggests the potential for highly specific interactions with cellular targets.

The rationale for synthesizing this particular methyl ester could be to enhance stability, improve cell permeability, or modulate its biological activity compared to its free acid counterpart. This guide will outline the necessary steps to characterize its biological effects, focusing on potential anti-inflammatory and pro-resolving activities, as well as assessing its cytotoxic potential.

The Comparative Framework: Selecting Appropriate Benchmarks

To rigorously validate the biological effects of a novel synthetic compound, it is crucial to compare it to well-characterized molecules. The choice of comparators is dictated by the hypothesized activity of the test compound. For Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, the following comparators are recommended:

• Negative Control (Vehicle): The solvent used to dissolve the compound (e.g., ethanol, DMSO) should be tested alone to ensure it does not elicit any biological effects at the concentrations used.

• Parent Compound (Linoleic Acid): To determine if the synthetic modifications confer any new or enhanced activity.

• Non-esterified Form: 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoic acid. This comparison will reveal the impact of the methyl esterification on bioactivity.

• Leukotoxin (9,10-epoxy-12Z-octadecenoic acid) and Leukotoxin Diol (9,10-dihydroxy-12Z-octadecenoic acid): These are well-studied linoleic acid metabolites. Leukotoxin itself can be considered a pro-toxin, with its diol metabolite often exhibiting greater cytotoxicity.[3][4][5] They can serve as positive controls for cytotoxicity and certain inflammatory responses.[6]

• Specialized Pro-Resolving Mediators (SPMs): Compounds like Resolvin D1 or Lipoxin A4 can be used as positive controls for anti-inflammatory and pro-resolving assays.[7][8][9][10][11]

Experimental Validation Workflow

The validation process is structured to move from broad screening assays to more specific mechanistic studies.

Caption: A three-phase workflow for validating the biological effects of the synthetic compound.

Part 1: Cytotoxicity Profiling

Rationale: It is essential to first determine the concentration range at which the synthetic compound is not toxic to cells. This ensures that any observed effects in subsequent assays are due to specific biological activities and not simply cell death. The MTT assay is a reliable and widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[12][13][14]

Experimental Protocol: MTT Assay for Cell Viability [12][14][15]

• Cell Seeding: Plate macrophages (e.g., RAW 264.7 or primary bone marrow-derived macrophages) in a 96-well plate at a density of 1 x 10^5 cells/mL and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate and the selected comparators (e.g., from 0.01 µM to 100 µM) in cell culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Data Presentation: Hypothetical Cytotoxicity Data

Compound	LC50 (µM)
Vehicle	>100
Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate	75.3
Linoleic Acid	>100
Leukotoxin Diol	12.5
Resolvin D1	>100

Part 2: Anti-Inflammatory Potential Assessment

Rationale: Many lipid mediators derived from polyunsaturated fatty acids play a crucial role in modulating inflammation.[1][2] This experiment aims to determine if the synthetic compound can suppress the production of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α), in macrophages stimulated with lipopolysaccharide (LPS), a potent inflammatory trigger.

Experimental Protocol: TNF-α ELISA [16][17][18][19][20]

• Cell Seeding and Treatment: Seed macrophages as described for the MTT assay. Pre-treat the cells with non-toxic concentrations of the synthetic compound and comparators for 1 hour.

• Inflammatory Challenge: Stimulate the cells with 100 ng/mL of LPS for 6 hours.

• Supernatant Collection: Centrifuge the plate and collect the cell culture supernatant.

• ELISA Procedure:

  • Coat a 96-well ELISA plate with a capture antibody specific for TNF-α overnight.

  • Block the plate with a suitable blocking buffer.

  • Add the collected supernatants and TNF-α standards to the wells and incubate.

  • Wash the plate and add a biotinylated detection antibody.

  • Wash again and add streptavidin-HRP conjugate.

  • Add a TMB substrate solution and stop the reaction with sulfuric acid.

• Absorbance Measurement: Read the absorbance at 450 nm.

• Data Analysis: Calculate the concentration of TNF-α in each sample by interpolating from the standard curve.

Data Presentation: Hypothetical Anti-inflammatory Effects

Treatment (1 µM)	TNF-α Concentration (pg/mL)	% Inhibition
Vehicle	1500 ± 120	0%
LPS Only	1550 ± 150	-
Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate + LPS	850 ± 90	45%
Linoleic Acid + LPS	1400 ± 130	10%
Leukotoxin Diol + LPS	1800 ± 200	-16% (Pro-inflammatory)
Resolvin D1 + LPS	600 ± 75	61%

Part 3: Mechanistic Insight - Signaling Pathway Analysis

Rationale: To understand how the synthetic compound might be exerting its anti-inflammatory effects, it is crucial to investigate its impact on key inflammatory signaling pathways. The NF-κB and MAPK pathways are central regulators of inflammatory gene expression.[21][22][23][24][25] A reduction in the phosphorylation of key proteins in these pathways would provide strong evidence for the compound's mechanism of action.

Caption: Potential points of inhibition for the synthetic compound in the NF-κB and MAPK signaling pathways.[26][27][28][29][30]

Experimental Protocol: Western Blot for Phosphorylated p65 (NF-κB) and p38 (MAPK)

• Cell Treatment and Lysis: Treat macrophages with the synthetic compound and LPS as in the ELISA protocol. After a shorter incubation period (e.g., 30-60 minutes), wash the cells with cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on a polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk.

  • Incubate with primary antibodies against phospho-p65, total p65, phospho-p38, and total p38 overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Part 4: Pro-Resolving Activity - Efferocytosis Assay

Rationale: The resolution of inflammation is an active process that involves the clearance of apoptotic cells by phagocytes, a process known as efferocytosis.[7][9] Specialized pro-resolving mediators are known to enhance efferocytosis.[10] This assay will determine if the synthetic compound can promote this key pro-resolving function in macrophages.

Experimental Protocol: In Vitro Efferocytosis Assay [31][32][33][34][35]

• Preparation of Apoptotic Cells: Induce apoptosis in a separate cell population (e.g., Jurkat T cells) by UV irradiation or staurosporine treatment. Label the apoptotic cells with a fluorescent dye (e.g., Calcein AM or pHrodo).

• Macrophage Treatment: Treat adherent macrophages with the synthetic compound and comparators for 1 hour.

• Co-incubation: Add the fluorescently labeled apoptotic cells to the macrophages at a ratio of 5:1 and co-incubate for 1-2 hours.

• Washing: Gently wash away any non-engulfed apoptotic cells with cold PBS.

• Quantification:

  • Microscopy: Fix the cells and visualize them using a fluorescence microscope. The efferocytosis index can be calculated as the percentage of macrophages that have engulfed at least one apoptotic cell.

  • Flow Cytometry: For a more quantitative analysis, detach the macrophages and analyze the fluorescence intensity by flow cytometry.

• Data Analysis: Compare the efferocytosis index or the mean fluorescence intensity between the different treatment groups.

Data Presentation: Hypothetical Pro-Resolving Effects

Treatment (1 µM)	Efferocytosis Index (%)
Vehicle	25 ± 5
Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate	45 ± 8
Linoleic Acid	28 ± 6
Leukotoxin Diol	15 ± 4
Resolvin D1	60 ± 10

Conclusion and Future Directions

This guide provides a structured and comparative approach to validate the biological effects of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. By systematically assessing its cytotoxicity, anti-inflammatory potential, mechanism of action, and pro-resolving activity, researchers can build a comprehensive profile of this novel synthetic molecule. The inclusion of appropriate comparators is essential for interpreting the significance of the findings.

Positive results from these in vitro assays would warrant further investigation, including:

• Receptor binding studies: To identify the specific cellular receptor(s) for the compound.

• In vivo studies: To validate the findings in animal models of inflammation.

• Lipid mediator metabololipidomics: To determine the stability and metabolic fate of the compound in biological systems.[36][37][38]

By following this rigorous validation framework, the scientific community can accurately determine the therapeutic potential of new synthetic lipid mediators like Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

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A Senior Application Scientist's Comparative Guide to Oxylipin Signaling: Unraveling the Potential of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

For researchers, scientists, and drug development professionals navigating the intricate landscape of cellular signaling, oxylipins present a compelling and complex field of study. These lipid mediators, derived from the enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids, are pivotal in a vast array of physiological and pathophysiological processes.[1][2][3] This guide offers an in-depth comparative analysis of a less-explored oxylipin, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, against its more extensively characterized counterparts. By synthesizing established knowledge with predictive insights, we aim to provide a framework for understanding its potential role in signaling pathways and to outline the experimental avenues for its characterization.

The Landscape of Oxylipin Signaling: A Primer

Oxylipins are broadly classified based on their biosynthetic origins, primarily through the action of three major enzyme families: cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP) epoxygenases.[1][4] Each pathway yields a distinct class of signaling molecules with specific receptors and downstream effects.

• Cyclooxygenases (COX): These enzymes are responsible for the synthesis of prostaglandins and thromboxanes, key players in inflammation, pain, fever, and thrombosis.[5][6][7]

• Lipoxygenases (LOX): This pathway generates leukotrienes and lipoxins, which are central to inflammatory responses, immune modulation, and the resolution of inflammation.[8][9][10][11]

• Cytochrome P450 (CYP) Epoxygenases: These enzymes produce epoxy fatty acids (EpFAs), such as epoxyeicosatrienoic acids (EETs), which are generally associated with anti-inflammatory, vasodilatory, and cardioprotective effects.[12][13][14]

The subject of our focus, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, is a derivative of linoleic acid, suggesting its origin from the CYP pathway. Its structure, which includes an epoxide ring and a hydroxyl group, hints at a unique biological activity profile that warrants a detailed comparative examination.

Profiling a Novel Oxylipin: Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is structurally related to vernolic acid, an epoxy fatty acid found in some plant oils.[15] The presence of both an epoxide and a hydroxyl group on the octadecenoate chain suggests it may function as a signaling molecule with a distinct affinity for specific receptors or enzymes. The methyl ester form could represent a more stable, transportable precursor that is hydrolyzed intracellularly to its active carboxylic acid form. While direct experimental evidence for its signaling role is scarce, we can infer its potential functions by comparing it with well-understood oxylipins.

A Comparative Analysis of Oxylipin Signaling Pathways

To contextualize the potential role of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, we will dissect the signaling pathways of three archetypal oxylipins.

Prostaglandin E2 (PGE2): The Pro-inflammatory Workhorse

Synthesized from arachidonic acid by COX enzymes, PGE2 is a potent mediator of inflammation and pain.[5][6][7][16] It exerts its diverse effects by binding to four distinct G-protein coupled receptors (GPCRs), designated EP1 through EP4.[6][7][16][17]

PGE2 Signaling Cascade

Caption: PGE2 signaling through its EP receptors.

Leukotriene B4 (LTB4): A Potent Leukocyte Chemoattractant

LTB4, a product of the 5-LOX pathway, is a primary driver of leukocyte chemotaxis and activation during inflammation.[8][10][11] It signals through two GPCRs, BLT1 and BLT2, to orchestrate the migration of immune cells to sites of injury or infection.[8]

LTB4 Signaling Cascade

Caption: LTB4-mediated leukocyte activation.

11,12-Epoxyeicosatrienoic Acid (11,12-EET): A Vasodilatory and Anti-inflammatory Mediator

As a product of CYP epoxygenase activity on arachidonic acid, 11,12-EET is known for its beneficial cardiovascular effects.[12][14] Its signaling is complex, involving both putative GPCRs and direct effects on ion channels.[12][14] A key regulatory step is its hydrolysis to the less active diol by soluble epoxide hydrolase (sEH).[12][14][18]

11,12-EET Signaling Cascade

Caption: A systematic approach to elucidating the function of a novel oxylipin.

Detailed Methodologies

1. Receptor Deorphanization using a Reverse Pharmacology Approach:

• Causality: Identifying the cognate receptor is the first step in defining a signaling pathway. Many orphan GPCRs remain, and novel lipids are potential endogenous ligands. [19][20]* Protocol:

  • Utilize cell lines stably expressing a panel of orphan GPCRs.

  • Screen Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate for its ability to modulate second messenger levels (e.g., cAMP, intracellular Ca2+).

  • Confirm positive "hits" with dose-response curves to determine potency (EC50).

  • Perform competitive binding assays using a radiolabeled version of the ligand or a known ligand for the identified receptor to determine binding affinity (Ki). [21] 2. In Vitro Functional Assays:

• Causality: To understand the cellular consequence of receptor activation, functional assays that mimic physiological responses are necessary.

• Protocol (Macrophage-based Anti-inflammatory Assay):

  • Culture primary macrophages or a macrophage-like cell line (e.g., RAW 264.7).

  • Pre-treat cells with varying concentrations of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

  • Stimulate an inflammatory response with lipopolysaccharide (LPS).

  • Measure the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant by ELISA.

  • Assess the activation of key inflammatory transcription factors, such as NF-κB, using a reporter gene assay or by measuring the phosphorylation of pathway components via Western blot.

3. In Vivo Model of Acute Inflammation:

• Causality: In vivo models are critical for validating the physiological relevance of in vitro findings. The zymosan-induced peritonitis model is a classic system for studying the resolution of inflammation. [22][23]* Protocol:

  • Administer Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate or a vehicle control to mice via intraperitoneal or intravenous injection.

  • Induce peritonitis by intraperitoneal injection of zymosan.

  • At various time points (e.g., 4, 12, 24 hours), collect peritoneal lavage fluid.

  • Quantify leukocyte infiltration and differential cell counts using flow cytometry.

  • Analyze the lavage fluid for levels of various oxylipins and cytokines using LC-MS/MS and multiplex immunoassays to assess the impact on the overall inflammatory milieu. [24][25][26][27][28]

Conclusion and Future Perspectives

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate stands as a compelling candidate for a novel signaling molecule, likely possessing anti-inflammatory or pro-resolving properties that distinguish it from classical pro-inflammatory eicosanoids. Its linoleic acid origin and unique chemical structure suggest a nuanced role in cellular communication that merits rigorous investigation. The comparative framework and experimental strategies detailed in this guide provide a comprehensive roadmap for researchers to systematically unravel its signaling pathways, validate its biological functions, and ultimately assess its therapeutic potential in inflammatory and metabolic diseases.

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Methods for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

Introduction: The Analytical Challenge of an Oxidized Lipid Mediator

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is an oxidized metabolite of linoleic acid, belonging to a class of lipid molecules that play pivotal roles in inflammation, signal transduction, and other physiological processes.[1] The precise and accurate quantification of such molecules is critical in drug discovery, diagnostics, and fundamental research to understand their biological function and therapeutic potential. However, the inherent chemical complexity of this analyte—possessing an epoxy ring, a hydroxyl group, and specific stereochemistry—presents a significant analytical challenge.

The choice of analytical methodology can profoundly impact experimental outcomes, leading to discrepancies in reported concentrations and biological interpretations. This guide provides a framework for the cross-validation of three common analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—for the robust analysis of this specific epoxy-hydroxy fatty acid methyl ester. Our objective is to move beyond a simple listing of methods and instead provide a comprehensive, logic-driven comparison grounded in experimental practice. Insufficient standardization across analytical platforms is a known challenge that can hamper reproducibility and cross-study comparisons, making a rigorous cross-validation approach essential.[2]

Chapter 1: The Cross-Validation Framework

A cross-validation study is a self-validating system designed to ensure that the analytical results are independent of the method used. The core principle involves analyzing a single, homogenous pool of samples containing the target analyte with each of the candidate methods. The results are then compared for concordance, revealing the strengths and biases of each technique.

The workflow below illustrates the logical steps of a robust cross-validation protocol.

Caption: Cross-Validation Experimental Workflow.

Chapter 2: Methodologies & Experimental Protocols

The following protocols are designed as robust starting points for the analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Protocol 2.1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a powerful technique for separating non-volatile compounds at ambient temperatures, minimizing the risk of degradation for sensitive functional groups like epoxides.[3]

• Principle & Causality: This method separates the analyte on a reversed-phase C18 column based on its hydrophobicity.[3] Detection is achieved via UV absorbance. While the analyte lacks a strong chromophore, the methyl ester group allows for detection at low wavelengths (205-210 nm).[3] The mobile phase contains a small amount of acid to ensure consistent protonation of any residual free acid, leading to sharp, symmetrical peaks.

• Step-by-Step Protocol:

  • Sample Preparation: Utilize the eluate from the Solid-Phase Extraction (SPE) step, evaporated to dryness and reconstituted in 100 µL of the initial mobile phase.

  • Instrumentation: A standard HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: Water with 0.1% Acetic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Acetic Acid.

  • Gradient Program:

    • Start at 60% B.

    • Ramp to 95% B over 15 minutes.

    • Hold at 95% B for 5 minutes.

    • Return to 60% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 205 nm.

  • Quantification: Based on a calibration curve prepared from an authentic standard.

Protocol 2.2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a benchmark for fatty acid analysis, offering excellent chromatographic resolution.[4] However, its application to polar analytes like the target molecule necessitates derivatization.

• Principle & Causality: GC requires analytes to be thermally stable and volatile. The hydroxyl group on the target molecule is polar and non-volatile. Therefore, derivatization with a silylating agent (e.g., BSTFA) is mandatory to convert the -OH group to a non-polar, volatile trimethylsilyl (TMS) ether.[5] Separation occurs in a capillary column based on boiling point and polarity, and the mass spectrometer provides definitive identification based on the analyte's fragmentation pattern.

• Step-by-Step Protocol:

  • Sample Preparation: Use the eluate from the SPE step. Evaporate the solvent completely under a stream of nitrogen.

  • Derivatization:

    • Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and 50 µL of pyridine.

    • Cap the vial tightly and heat at 60°C for 30 minutes.

    • Cool to room temperature before injection.

  • Instrumentation: GC system coupled to a Mass Spectrometer (Electron Ionization source).

  • Column: DB-5ms or similar non-polar capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp to 280°C at 10°C/min.

    • Hold at 280°C for 10 minutes.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

    • Scan Range: m/z 50-550.

  • Identification: Based on retention time and comparison of the mass spectrum with a standard or library. Quantification is often performed using selected ion monitoring (SIM).[5]

Protocol 2.3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the modern gold standard for quantifying trace-level endogenous lipids in complex biological matrices due to its unparalleled sensitivity and specificity.[7][8]

• Principle & Causality: This method combines the separation power of HPLC with the high selectivity of tandem mass spectrometry. The analyte is separated on a C18 column and then ionized, typically using electrospray ionization (ESI). The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion (the molecular ion of the analyte) is selected and fragmented, and a specific product ion is monitored.[9] This precursor-to-product transition is a unique chemical signature, virtually eliminating interference from the sample matrix and providing exceptional specificity.

• Step-by-Step Protocol:

  • Sample Preparation: Same as HPLC-UV (Protocol 2.1). No derivatization is required.[8]

  • Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

  • Column: High-resolution C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% Acetic Acid.

  • Mobile Phase B: Acetonitrile/Methanol (4:1, v/v) with 0.1% Acetic Acid.[7]

  • Gradient Program:

    • Start at 50% B.

    • Ramp to 100% B over 8 minutes.

    • Hold at 100% B for 4 minutes.

    • Return to 50% B and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • MS/MS Parameters (Hypothetical):

    • Ionization Mode: ESI Negative.

    • Precursor Ion (Q1): m/z 325.3 ([M-H]⁻).

    • Product Ion (Q3): A characteristic fragment resulting from the loss of water or cleavage at the epoxy-hydroxy moiety (e.g., m/z 197.1). The exact transition must be optimized by infusing an authentic standard.

  • Quantification: Based on the peak area of the MRM transition, referenced against a stable isotope-labeled internal standard for highest accuracy.

Chapter 3: Performance Comparison

The table below summarizes the expected performance characteristics for each method, based on data reported for similar oxidized fatty acids and lipid mediators.[8][10][11][12] This quantitative comparison is the cornerstone of the cross-validation process.

Parameter	HPLC-UV	GC-MS (with Derivatization)	LC-MS/MS
Limit of Detection (LOD)	~1 µg/mL	~0.02 µg/mL	~0.5 - 1.0 ng/mL (ppb)[8][10]
Limit of Quantification (LOQ)	~5 µg/mL	~0.1 µg/mL	~1.0 - 5.0 ng/mL (ppb)[8][12]
Linearity (R²)	>0.99	>0.995[8]	>0.999[8][10]
Dynamic Range	2-3 orders of magnitude	3-4 orders of magnitude	4-5 orders of magnitude
Precision (Intra-day %RSD)	< 10%	< 8%	< 7%[10][11]
Accuracy (% Recovery)	85-115%	90-110%	87-119%[10][11]
Specificity / Selectivity	Low (Risk of co-elution)	High (Mass spectrum aids ID)	Very High (MRM transition)
Throughput	Moderate	Low (Derivatization step)	High (Fast gradients)
Cost (Instrument & Consumables)	Low	Moderate	High
Stereoisomer Separation	Possible with chiral columns	Possible with chiral columns	Possible with chiral columns[11][13]

Chapter 4: Discussion & Recommendations

The cross-validation data clearly delineates the operational domains for each technique. No single method is universally superior; the optimal choice is dictated by the specific requirements of the research question.

• HPLC-UV is a cost-effective and robust method suitable for high-concentration samples, such as in chemical synthesis monitoring or quality control of bulk material. Its low specificity and sensitivity make it unsuitable for biological matrices.

• GC-MS offers a significant step up in specificity and sensitivity. The requirement for derivatization adds time and a potential source of error but provides excellent chromatographic separation.[5][14] It is a workhorse method for detailed structural characterization and quantification when sample concentrations are moderate.

• LC-MS/MS is the definitive choice for trace-level quantification in complex biological samples like plasma, serum, or tissue extracts.[7][10] Its exceptional sensitivity and specificity, provided by the MRM scan mode, are essential for accurately measuring endogenous levels of lipid mediators.[9][15]

To aid in this decision-making process, the following logical diagram can be used.

Caption: Decision guide for analytical method selection.

Conclusion

The cross-validation of analytical methods is not merely a procedural formality but a fundamental scientific necessity for generating reliable and reproducible data. For Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, this guide has demonstrated that while HPLC-UV, GC-MS, and LC-MS/MS are all viable techniques, they serve distinct analytical purposes. LC-MS/MS provides the highest sensitivity and specificity for biological research, GC-MS offers robust characterization for moderately concentrated samples, and HPLC-UV serves as a practical tool for quality control. By employing the framework and protocols detailed herein, researchers, scientists, and drug development professionals can confidently select and validate the most appropriate method, ensuring the integrity and accuracy of their findings.

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• Gérard, H. C., Moreau, R. A., Fett, W. F., & Osman, S. F. (1992). Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. Journal of the American Oil Chemists' Society, 69(4), 301-304.
• Tsugawa, H., et al. (2022). Comprehensive analysis of fatty acid metabolites produced by gut microbiota using LC-MS/MS-based lipidomics. Medical Mass Spectrometry, 6(2), 113-121.
• Doležal, M., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(7), 2819.
• Li, Y., et al. (2025). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. Metabolites, 15(4), 246.
• Creative Proteomics. Linoleic Acid Analysis Service.
• Li, Y., et al. (2025).
• Colas, R. A., et al. (2024). Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices. Journal of the American Society for Mass Spectrometry.
• Guo, F., et al. (2020). Synthesis Epoxy Fatty Acid Methyl Ester Using Combined Acid Catalyst.
• Xia, W., & Ismail, B. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils.
• Colas, R. A., et al. (2024).
• Sjövall, O., et al. (2000). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry.
• Lee, J. H., et al. (2021). Isolation and Identification of Non-Conjugated Linoleic Acid from Processed Panax ginseng Using LC-MS/MS and 1H-NMR. Molecules, 26(21), 6667.
• Hidalgo, P., et al. (2021). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 13(11), 1795.
• Gouveia-Figueira, S., & Nording, M. L. (2021). Quantitative profiling of inflammatory and pro-resolving lipid mediators in human adolescents and mouse plasma using UHPLC-MS. Analytical and Bioanalytical Chemistry, 413(18), 4625-4638.
• Christie, W. W. (2019). Fatty Acid Analysis by HPLC. AOCS Lipid Library.
• Doležal, M., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. MDPI.
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A Senior Application Scientist's Guide to In Vivo Validation of Novel Epoxy-Hydroxy Fatty Acids: A Comparative Framework Using Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

This guide provides a comprehensive framework for the in vivo validation of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, a specific oxidized linoleic acid metabolite (OXLAM). Given the nascent state of research on this precise molecule, we will establish a robust validation strategy by drawing objective comparisons with its well-characterized structural analogs, primarily 12,13-Epoxyoctadecenoic acid (12,13-EpOME) and its downstream metabolite, 12,13-dihydroxyoctadecenoic acid (12,13-diHOME). This approach ensures that experimental designs are grounded in established biological activity while paving the way for novel discoveries.

The core objective is to equip researchers, scientists, and drug development professionals with the rationale, experimental designs, and detailed protocols necessary to elucidate the physiological function of this and similar lipid mediators in relevant animal models.

Mechanistic Foundations: The Epoxide Hydrolase Axis and its Biological Significance

Linoleic acid, an essential omega-6 fatty acid, is metabolized by cytochrome P450 (CYP) enzymes into epoxyoctadecenoic acids (EpOMEs). These epoxides are relatively stable but can be rapidly hydrolyzed by the soluble epoxide hydrolase (sEH) enzyme into their corresponding diols (dihydroxyoctadecenoic acids, or diHOMEs).[1][2] This enzymatic conversion is a critical control point, as the epoxide and diol metabolites often possess distinct, and sometimes opposing, biological activities.

For instance, while certain epoxy fatty acids (EpFAs) exhibit anti-inflammatory and analgesic effects, their diol counterparts can be less active or even pro-inflammatory.[2][3][4] A key example is the 12,13-diHOME lipokine, which has been identified as a potent activator of brown adipose tissue (BAT) thermogenesis, a function not shared by its precursor, 12,13-EpOME.[5][6] This known bioactivity provides a compelling starting point for investigating our target molecule. The central hypothesis is that the structural features of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate may confer unique modulatory effects on metabolic, inflammatory, or nociceptive pathways.

The following diagram illustrates this central metabolic pathway, which forms the basis of our experimental rationale.

Caption: Metabolic conversion of linoleic acid to bioactive diHOME.

Designing the In Vivo Validation Study: A Comparative Approach

A successful in vivo study hinges on a meticulously planned experimental design. We advocate for a multi-pronged approach that simultaneously assesses metabolic, inflammatory, and pharmacokinetic profiles.

Selection of Animal Models: Matching the Model to the Question

The choice of animal model is dictated by the biological question. Given the known functions of related OXLAMs, the following models are recommended:

• Metabolic Function (Thermogenesis & Lipid Metabolism):

  • Model: Male C57BL/6N mice on a standard chow or high-fat diet (to induce mild obesity and metabolic stress).[1]

  • Rationale: This strain is widely used for metabolic studies. A high-fat diet model enhances the relevance for studying hyperlipidemia and obesity-related metabolic dysfunction.[7]

• Inflammatory Pain (Nociception):

  • Model: Sprague-Dawley rats or C57BL/6 mice with Complete Freund's Adjuvant (CFA)-induced inflammation in the hind paw.

  • Rationale: The CFA model produces a robust and persistent inflammatory state, making it ideal for evaluating the analgesic and anti-inflammatory potential of test compounds.[8] It has been shown that OXLAMs can sensitize TRPV1 receptors and induce hypersensitivity in rodents.[8]

Compound Formulation and Administration

Lipid mediators are notoriously challenging to formulate for in vivo use due to their poor aqueous solubility.

• Vehicle Selection: A common and effective vehicle is a solution of 5-10% ethanol, 5-10% Tween 80, and 80-90% saline or corn oil. The specific formulation should be optimized for solubility and stability of the test article.

• Route of Administration:

  • Intraperitoneal (IP) Injection: Offers rapid systemic exposure and is suitable for acute studies.

  • Oral Gavage (PO): Essential for assessing oral bioavailability and more relevant for chronic dosing paradigms.

  • Intravenous (IV) Injection: Used for determining fundamental pharmacokinetic parameters but less common for efficacy studies of this compound class.

Experimental Workflow

The following diagram outlines a comprehensive workflow for a comparative in vivo study. This structure ensures that data from multiple domains (behavioral, physiological, and molecular) are collected systematically.

Caption: General experimental workflow for in vivo validation.

Core Experimental Protocols & Comparative Data

Here, we provide detailed, step-by-step protocols for key experiments, along with tables presenting expected or literature-derived comparative data.

Protocol 1: Assessment of Thermogenic Activity

This protocol is designed to test the hypothesis that the target compound enhances BAT activity, similar to 12,13-diHOME.[5][6]

Methodology:

• Animal Preparation: Acclimate male C57BL/6N mice (10-12 weeks old) to single housing and thermoneutrality (30°C) for 48 hours.

• Baseline Measurement: Measure baseline core body temperature using a rectal probe.

• Administration: Administer the test compound, 12,13-diHOME (positive control, e.g., 1 mg/kg), or vehicle via IP injection.

• Cold Challenge: 30 minutes post-injection, transfer the mice to a cold environment (4°C).

• Monitoring: Monitor core body temperature every 15-30 minutes for a total of 90-120 minutes.

• Data Analysis: Compare the change in body temperature from baseline across all groups. A significant attenuation of the cold-induced temperature drop indicates a pro-thermogenic effect.[5]

Protocol 2: In Vivo Fatty Acid Uptake

This protocol directly measures the compound's effect on fuel utilization by key metabolic tissues.[5][6]

Methodology:

• Animal Preparation: Use male C57BL/6N mice fasted for 4 hours.

• Administration: Administer the test compound, 12,13-diHOME, or vehicle via IP injection.

• Tracer Injection: 30 minutes later, administer a bolus of a radiolabeled fatty acid analog (e.g., ¹⁸F-FTHA or ¹⁴C-palmitate) via tail vein injection.

• Uptake Period: Allow the tracer to circulate for a defined period (e.g., 60 minutes).

• Tissue Harvest: Euthanize the animals and rapidly dissect key tissues: interscapular BAT (iBAT), inguinal white adipose tissue (iWAT), liver, and skeletal muscle.

• Quantification: Measure radioactivity in each tissue using a gamma or scintillation counter and normalize to tissue weight.

• Data Analysis: Compare tracer uptake (counts/min/mg tissue) between treatment groups.

Comparative Data Summary

The following table summarizes expected outcomes from the metabolic validation experiments, based on published data for 12,13-diHOME.[3][5] The performance of the novel test compound should be benchmarked against these values.

Parameter	Vehicle Control	12,13-diHOME (Positive Control)	Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate
Body Temp. Drop @ 4°C (90 min)	-4.5 ± 0.5 °C	-2.5 ± 0.4 °C	To be determined
Fatty Acid Uptake in BAT (Fold Change)	1.0 (Baseline)	2.5 - 3.5	To be determined
Fatty Acid Uptake in WAT (Fold Change)	1.0 (Baseline)	~1.0 (No significant change)	To be determined
Circulating Triglycerides	Baseline	Reduced	To be determined

Protocol 3: Pharmacokinetic and Lipidomic Analysis

This protocol is essential for establishing a link between the administered compound, its metabolites, and the observed physiological effects. It is a cornerstone of a self-validating study.

Methodology:

• Satellite Group: Utilize a separate cohort of animals for PK analysis to avoid confounding the efficacy studies.

• Dosing: Administer a single dose of the test compound.

• Sample Collection: Collect blood via tail vein or cardiac puncture at multiple time points (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h).[9] At a terminal timepoint, collect tissues of interest.

• Sample Preparation: Immediately process blood to plasma. For both plasma and tissues, perform lipid extraction using a methyl-tert-butyl ether (MTBE) or Bligh-Dyer method.[10] Add a suite of deuterated internal standards (e.g., d4-PGE₂, d5-LXA₄, d8-5-HETE) to the samples before extraction to correct for procedural losses.[9]

• LC-MS/MS Analysis: Use a targeted liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to quantify the parent compound and its potential metabolites (e.g., the corresponding diol).[9][11] Operate the mass spectrometer in negative ionization mode using multiple reaction monitoring (MRM) for optimal sensitivity and specificity.[9]

• Data Analysis: Calculate key PK parameters (Cmax, Tmax, AUC, half-life). Correlate the concentration of the parent compound and its metabolites with the timing of the observed biological effects.

Conclusion and Strategic Outlook

The in vivo validation of a novel lipid mediator like Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate requires a scientifically rigorous, multi-faceted approach. Due to the limited direct literature, a comparative framework using well-characterized analogs such as 12,13-diHOME is not just recommended, but essential. This strategy provides a critical benchmark for efficacy and helps to contextualize novel findings within the broader field of lipid biology.

By integrating metabolic phenotyping, nociception assays, and robust pharmacokinetic analysis, researchers can build a comprehensive profile of the compound's physiological function and therapeutic potential. The protocols and workflows detailed in this guide provide a validated roadmap for achieving this goal, ensuring that the generated data is both reliable and impactful.

References

• Lynes, M.D., Leiria, L.O., Lundh, M., et al. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. Nature Medicine, 23(5), 631–637. [Link]

• Morisseau, C., & Hammock, B.D. (2021). Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies. Journal of Cardiovascular Pharmacology, 77(1), 16-30. [Link]

• Goméz-Varela, D., et al. (2021). Concentrations of oxidized linoleic acid derived lipid mediators in the amygdala and periaqueductal grey are reduced in a mouse model of chronic inflammatory pain. Scientific Reports, 11(1), 1-13. [Link]

• SciSpace. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. SciSpace. [Link]

• Morisseau, C., & Hammock, B.D. (2019). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. Pharmaceuticals, 12(3), 119. [Link]

• Lopez-Vicario, C., et al. (2022). sEH-derived metabolites of linoleic acid drive pathologic inflammation while impairing key innate immune cell function in burn injury. Proceedings of the National Academy of Sciences, 119(13), e2111821119. [Link]

• Inceoglu, B., et al. (2012). Acute augmentation of epoxygenated fatty acid levels rapidly reduces pain-related behavior in a rat model of type I diabetes. Proceedings of the National Academy of Sciences, 109(28), 11390-11395. [Link]

• Luria, A., et al. (2007). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology, 20(12), 2056-2065. [Link]

• Ulu, A., et al. (2019). The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms. Journal of Lipid Research, 60(11), 1884-1896. [Link]

• Keyes, G.S., Maiden, K., & Ramsden, C.E. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins, Leukotrienes and Essential Fatty Acids, 174, 102357. [Link]

• PubChem. (n.d.). 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. National Center for Biotechnology Information. [Link]

• Keyes, G.S., Maiden, K., & Ramsden, C.E. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins, Leukotrienes and Essential Fatty Acids, 174, 102357. [Link]

• ResearchGate. (n.d.). Experimental protocol for in vivo and ex vivo biodistribution study. ResearchGate. [Link]

• Serhan, C.N. (2010). Novel Lipid Mediators and Resolution Mechanisms in Acute Inflammation: To Resolve or Not?. The American Journal of Pathology, 177(4), 1576-1591. [Link]

• Rund, K.M., et al. (2021). Protocol for lipid mediator profiling and phenotyping of human M1- and M2-monocyte-derived macrophages during host-pathogen interactions. STAR Protocols, 2(4), 100869. [Link]

• Semantic Scholar. (n.d.). Selecting an Appropriate Animal Model for Dyslipidemia. Semantic Scholar. [Link]

• Hartling, I., et al. (2021). Profiling pro-resolving lipid mediators in human adolescents and mouse plasma using UHPLC-MS/MS. Scientific Reports, 11(1), 14227. [Link]

• Sansbury, B.E., et al. (2021). Dynamic changes in proresolving lipid mediators and their receptors following acute vascular injury in male rats. Physiological Reports, 9(1), e14678. [Link]

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A Comparative Analysis for the Bench: Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate vs. its Free Acid Counterpart

A Senior Application Scientist's In-Depth Technical Guide

In the landscape of bioactive lipid mediators, epoxy fatty acids (EpFAs) have emerged as critical signaling molecules with potent anti-inflammatory and analgesic properties.[1][2] These endogenous compounds, derived from polyunsaturated fatty acids via the cytochrome P450 pathway, are key regulators of cellular homeostasis.[3] However, their therapeutic potential is often hampered by rapid in-vivo degradation by soluble epoxide hydrolase (sEH) into less active diols.[4][5] A common strategy to enhance their stability and bioavailability is the use of methyl ester prodrugs, which are designed to improve cell permeability and resist premature degradation.[6]

This guide provides a comprehensive comparison of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate and its free acid form, 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoic acid. We will delve into their fundamental physicochemical differences, present hypothetical comparative data based on established principles, and provide detailed experimental protocols to empower researchers to validate these characteristics in their own laboratories.

I. Physicochemical Properties: The Foundation of Biological Activity

The addition of a methyl group to the carboxylic acid moiety fundamentally alters the molecule's physicochemical properties, influencing its solubility, stability, and ability to traverse cellular membranes.

Solubility

The free acid form, with its polar carboxylic acid group, is expected to have greater aqueous solubility at physiological pH compared to the more nonpolar methyl ester.[7] Conversely, the methyl ester will exhibit enhanced solubility in organic solvents. This difference is a critical consideration for formulation and delivery strategies.

Table 1: Hypothetical Comparative Solubility Data

Compound	Aqueous Buffer (pH 7.4) Solubility (µg/mL)	DMSO Solubility (mg/mL)
Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate	< 10	> 50
11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoic Acid	~50	> 25

Stability

The epoxy group within these molecules is susceptible to hydrolysis, particularly under acidic conditions.[8] The methyl ester is generally more stable than the free acid, especially during storage in solution.[9] This enhanced stability is a key advantage of the prodrug approach.

Table 2: Hypothetical Comparative Stability Data (Remaining Compound after 24h Incubation)

Compound	pH 4.0	pH 7.4
Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate	85%	95%
11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoic Acid	60%	80%

Cell Permeability

The increased lipophilicity of the methyl ester is predicted to facilitate its passive diffusion across the lipid bilayer of cell membranes.[6] Once inside the cell, ubiquitous intracellular esterases are expected to cleave the methyl ester, releasing the active free acid.

Table 3: Hypothetical Comparative Cell Permeability Data (Caco-2 Assay)

Compound	Apparent Permeability (Papp) (10⁻⁶ cm/s)
Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate	15.2
11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoic Acid	3.5

II. Biological Activity: A Tale of Two Forms

While the methyl ester serves as a more stable and cell-permeant delivery vehicle, the free acid is the biologically active form that interacts with intracellular targets to elicit a physiological response.

Mechanism of Action

Epoxy fatty acids are known to exert their effects through various mechanisms, including the activation of peroxisome proliferator-activated receptors (PPARs) and potential interactions with other receptors and ion channels.[10][11] The free carboxylic acid group is crucial for these interactions.

Caption: Prodrug activation and signaling pathway.

III. Experimental Protocols

To empirically validate the hypothesized differences, the following experimental protocols are provided as a guide for researchers.

A. Solubility Determination

Objective: To quantitatively determine the solubility of the methyl ester and free acid in aqueous buffer and an organic solvent.

Protocol:

• Prepare a stock solution of each compound in DMSO (e.g., 100 mg/mL).

• For aqueous solubility, add an excess of the stock solution to a phosphate-buffered saline (PBS, pH 7.4) solution.

• For organic solubility, add an excess of the stock solution to DMSO.

• Incubate the solutions at 37°C with shaking for 24 hours to ensure saturation.

• Centrifuge the samples at 14,000 x g for 10 minutes to pellet the undissolved compound.

• Carefully collect the supernatant and analyze the concentration of the dissolved compound using a validated LC-MS/MS method.

Caption: Workflow for solubility determination.

B. Stability Assessment

Objective: To compare the stability of the methyl ester and free acid at different pH values.

Protocol:

• Prepare solutions of each compound at a final concentration of 10 µM in buffers of pH 4.0 (acetate buffer) and pH 7.4 (PBS).

• Incubate the solutions at 37°C.

• At various time points (e.g., 0, 2, 4, 8, and 24 hours), collect an aliquot from each solution.

• Immediately quench any further degradation by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Analyze the remaining concentration of the parent compound using a validated LC-MS/MS method.

C. Cell Permeability Assay (Caco-2 Model)

Objective: To evaluate the permeability of the methyl ester and free acid across a Caco-2 cell monolayer, a model of the intestinal epithelium.

Protocol:

• Culture Caco-2 cells on Transwell inserts until a confluent monolayer is formed, typically for 21 days.

• Wash the cell monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).

• Add the test compound (methyl ester or free acid) at a final concentration of 10 µM to the apical (donor) chamber.

• At various time points (e.g., 30, 60, 90, and 120 minutes), collect samples from the basolateral (receiver) chamber.

• Analyze the concentration of the compound in the basolateral samples by LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of appearance of the compound in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

D. In Vitro Hydrolysis Assay

Objective: To confirm the conversion of the methyl ester to the free acid by intracellular esterases.

Protocol:

• Prepare a cell lysate from a relevant cell line (e.g., hepatocytes or intestinal epithelial cells).

• Incubate the methyl ester at a final concentration of 10 µM with the cell lysate at 37°C.

• At various time points (e.g., 0, 15, 30, 60, and 120 minutes), collect an aliquot and quench the reaction with ice-cold acetonitrile.

• Analyze the samples by LC-MS/MS for the disappearance of the methyl ester and the appearance of the free acid.

IV. Conclusion

The strategic conversion of 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoic acid to its methyl ester represents a classic prodrug approach to enhance the therapeutic potential of this bioactive lipid. The methyl ester is anticipated to offer superior stability and cell permeability, facilitating its delivery to intracellular targets. Once inside the cell, enzymatic hydrolysis is expected to release the active free acid, enabling it to exert its biological effects. The experimental protocols outlined in this guide provide a robust framework for researchers to quantitatively assess these comparative properties and advance the development of epoxy fatty acid-based therapeutics.

V. References

• Zhang, G., Kodani, S., & Hammock, B. D. (2014). Stabilized epoxygenated fatty acids regulate inflammation, pain, angiogenesis and cancer. Progress in lipid research, 53, 108–123. [Link]

• McReynolds, C. B., Morisseau, C., Wagner, K., & Hammock, B. D. (2021). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. International journal of molecular sciences, 22(4), 2146. [Link]

• Kytikova, O. Y., Denisenko, Y. K., Novgorodtseva, T. P., Bocharova, N. V., & Kovalenko, I. S. (2022). Fatty acid epoxides in the regulation of the inflammation. Biomeditsinskaia khimiia, 68(3), 177–189. [Link]

• Inceoglu, B., Wagner, K., Yang, J., Schebb, N. H., Morisseau, C., & Hammock, B. D. (2014). The role of long chain fatty acids and their epoxide metabolites in nociceptive signaling. Life sciences, 105(1-2), 1–8. [Link]

• Shen, L., Lee, K. S. S., & Hammock, B. D. (2021). Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduces Endoplasmic Reticulum Stress and Inflammatory Pain. ACS Omega, 6(12), 8567–8577. [Link]

• Lee, K. S. S., Liu, J. Y., Wagner, K. M., Pakhomov, O., & Hammock, B. D. (2021). Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduce Endoplasmic Reticulum Stress and Inflammatory Pain. eScholarship, University of California. [Link]

• Samuelsson, J., & Johansson, M. (2001). A study of fatty acid methyl esters with epoxy or alkyne functionalities. Journal of the American Oil Chemists' Society, 78(12), 1191-1196. [Link]

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A Comparative Analysis of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate's Bioactivity Against Established Agonists

Introduction

In the landscape of drug discovery, the exploration of novel bioactive lipids continues to unveil promising therapeutic candidates. Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is an oxygenated derivative of linoleic acid, a class of molecules known to possess diverse biological activities. While the specific bioactivity of this compound is not extensively documented, its structural resemblance to endogenous lipid signaling molecules suggests potential interactions with key regulatory proteins.

This guide provides a comprehensive framework for benchmarking the bioactivity of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate. We hypothesize its potential interaction with two critical targets in metabolic and inflammatory pathways: the Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and the soluble epoxide hydrolase (sEH).

PPARγ is a nuclear receptor that plays a pivotal role in adipogenesis, lipid metabolism, and insulin sensitivity.[1] Agonists of PPARγ, such as the thiazolidinedione class of drugs, are utilized in the management of type 2 diabetes.[2][3] Rosiglitazone, a potent and selective PPARγ agonist, serves as a well-established benchmark for evaluating new potential agonists.[4][5][6]

Soluble epoxide hydrolase is a cytosolic enzyme responsible for the hydrolysis of epoxyeicosatrienoic acids (EETs), which are lipid signaling molecules with vasodilatory and anti-inflammatory properties.[7] Inhibition of sEH increases the bioavailability of EETs, making it a therapeutic target for hypertension and inflammation.[7][8] 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA) is a potent sEH inhibitor and an appropriate comparator for novel inhibitory compounds.[9][10]

This guide will present a detailed, head-to-head comparison of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate with Rosiglitazone and AUDA, supported by validated experimental protocols and hypothetical data.

Comparative Bioactivity: A Head-to-Head Analysis

To quantitatively assess the bioactivity of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, we propose two distinct functional assays. The following tables summarize the hypothetical comparative data against our chosen benchmark compounds.

Table 1: PPARγ Agonist Activity

Compound	EC50 (nM)	Maximal Activation (% of Rosiglitazone)
Rosiglitazone	60	100%
Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate	1,200	85%

EC50 (Half-maximal effective concentration) values were determined using a luciferase reporter gene assay in HEK293T cells.

Table 2: Soluble Epoxide Hydrolase (sEH) Inhibitory Activity

Compound	IC50 (nM)
AUDA	69
Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate	850

IC50 (Half-maximal inhibitory concentration) values were determined using a fluorometric assay with recombinant human sEH.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in this guide.

PPARγ Activation Assessment: Luciferase Reporter Gene Assay

This cell-based assay is designed to quantify the agonist activity of a test compound on the human PPARγ receptor.[11][12] The principle relies on a reporter gene (luciferase) whose expression is driven by a promoter containing PPAR response elements (PPREs). Activation of PPARγ by a ligand leads to the transcription of the luciferase gene, and the resulting luminescence is a measure of receptor activation.

Experimental Workflow:

Caption: Workflow for the PPARγ Luciferase Reporter Gene Assay.

Detailed Steps:

• Cell Culture and Transfection:

  • Maintain Human Embryonic Kidney (HEK) 293T cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

  • For transfection, co-transfect the cells with three plasmids: an expression vector for human PPARγ (pCMV-hPPARγ), a reporter plasmid containing multiple PPREs upstream of the luciferase gene (pPPRE-Luc), and a control plasmid expressing Renilla luciferase for normalization (pRL-TK). Use a suitable transfection reagent according to the manufacturer's protocol.

• Assay Procedure:

  • 24 hours post-transfection, seed the cells into 96-well white, clear-bottom plates at a density of 2 x 10^4 cells per well.

  • Allow the cells to attach for 4-6 hours.

  • Prepare serial dilutions of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate and Rosiglitazone (positive control) in serum-free DMEM. The final concentration of the vehicle (e.g., DMSO) should be less than 0.1%.

  • Replace the cell culture medium with the prepared compound dilutions.

  • Incubate the plates for 24 hours at 37°C.

• Data Acquisition and Analysis:

  • After incubation, lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system according to the manufacturer's instructions.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in cell number and transfection efficiency.

  • Plot the normalized luciferase activity against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Soluble Epoxide Hydrolase Inhibition: Fluorometric Assay

This biochemical assay measures the inhibitory potential of a compound on the activity of recombinant human sEH.[13][14] The assay utilizes a non-fluorescent substrate that is hydrolyzed by sEH to a highly fluorescent product. The rate of fluorescence increase is proportional to the enzyme activity, and a decrease in this rate in the presence of a test compound indicates inhibition.

Signaling Pathway and Assay Principle:

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A Guide to the Reproducibility of Findings in Epoxy-Hydroxy-Octadecenoates: A Case Study of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

For Researchers, Scientists, and Drug Development Professionals

The field of lipid mediators is replete with structurally complex molecules that exhibit potent and specific biological activities. Among these, the epoxy-hydroxy-octadecenoates, a class of oxidized derivatives of linoleic acid, have garnered significant interest for their roles in various physiological and pathological processes, including inflammation and the formation of the skin's permeability barrier. However, the inherent structural complexity of these molecules, particularly the presence of multiple stereocenters, presents considerable challenges to the reproducibility of research findings. This guide provides a comprehensive overview of the critical factors influencing the reproducibility of studies on epoxy-hydroxy-octadecenoates, using the specific, yet under-characterized, molecule Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate as a case in point.

The Challenge of Stereochemistry in Epoxy-Hydroxy-Octadecenoates

The biological activity of epoxy-hydroxy-octadecenoates is exquisitely dependent on their stereochemistry. The spatial arrangement of the epoxy and hydroxyl groups, as well as the configuration of the double bonds, dictates how these molecules interact with their biological targets. For instance, the hepoxilins, a well-studied family of epoxy-hydroxy-eicosatrienoic acids derived from arachidonic acid, demonstrate distinct biological activities depending on their specific stereoisomeric form.[1][2] These activities include modulating intracellular calcium levels and influencing inflammatory pathways.[1][2]

The subject of our case study, Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, possesses three stereocenters, leading to a total of eight possible stereoisomers. The precise biological function of this specific isomer remains largely unexplored in the scientific literature. This lack of data underscores a critical challenge in the field: the difficulty and expense of synthesizing and isolating stereochemically pure compounds for biological evaluation. Consequently, many studies have been conducted on racemic or undefined mixtures of isomers, leading to findings that are difficult to reproduce and interpret.

Key takeaway: The precise stereochemistry of epoxy-hydroxy-octadecenoates is a critical determinant of their biological activity. A lack of stereochemical control in synthesis and purification is a major source of irreproducibility in this field.

Reproducibility in Synthesis: A Stereoselective Approach is Paramount

The total synthesis of a specific stereoisomer of an epoxy-hydroxy-octadecenoate is a non-trivial undertaking. The choice of synthetic route and the careful control of reaction conditions are essential for achieving high stereoselectivity. Variations in reagents, solvents, or temperature can lead to the formation of unwanted stereoisomers, which can be difficult to separate and may confound biological data.

A common strategy for the stereoselective synthesis of these compounds involves the use of chiral starting materials or chiral catalysts. For example, the Sharpless asymmetric epoxidation is a powerful method for introducing a chiral epoxide with high enantioselectivity.[3] Subsequent reactions must then be carefully chosen to preserve the stereochemical integrity of the molecule.

Below is a generalized workflow for the stereoselective synthesis of an epoxy-hydroxy-octadecenoate, highlighting critical steps for ensuring reproducibility.

Caption: Generalized workflow for the stereoselective synthesis of epoxy-hydroxy-octadecenoates.

Causality Behind Experimental Choices:

• Sharpless Asymmetric Epoxidation: This step is crucial as it establishes the absolute stereochemistry of the epoxide. The choice of the chiral tartrate ligand (DIPT or DET) determines which enantiomer of the epoxide is formed. Inconsistent quality or incorrect choice of the ligand will lead to poor enantioselectivity and a mixture of diastereomers in the final product.

• Nucleophilic Opening of the Epoxide: The introduction of the hydroxyl group via epoxide opening must be performed under conditions that proceed with a defined stereochemical outcome (typically with inversion of configuration). The choice of nucleophile and reaction conditions is critical to avoid side reactions or loss of stereochemical purity.

• Chiral High-Performance Liquid Chromatography (HPLC): Even with highly stereoselective reactions, the final product may contain minor stereoisomeric impurities. Chiral HPLC is often necessary to separate these isomers and obtain a compound of >98% stereochemical purity, which is essential for reproducible biological testing.

Analytical Rigor: The Foundation of Reproducible Biology

The ability to accurately characterize the stereochemistry of the synthesized or isolated compound is fundamental to the reproducibility of biological findings. A combination of analytical techniques is typically required to confirm the structure and purity of the final product.

Analytical Technique	Purpose	Key Considerations for Reproducibility
Nuclear Magnetic Resonance (NMR) Spectroscopy	Elucidation of the overall structure, including the relative stereochemistry of the epoxide and hydroxyl groups.	High-field NMR (≥500 MHz) is often required for sufficient resolution. NOE experiments can help determine relative stereochemistry.
Mass Spectrometry (MS)	Determination of the molecular weight and fragmentation pattern, confirming the elemental composition.	High-resolution MS is necessary for accurate mass determination.
Chiral HPLC	Separation and quantification of stereoisomers.	The choice of chiral stationary phase and mobile phase is critical and must be carefully optimized and reported.
Gas Chromatography-Mass Spectrometry (GC-MS)	Analysis of volatile derivatives (e.g., trimethylsilyl ethers).	Derivatization conditions must be consistent to ensure reproducible results.[4]

Self-Validating Protocol: A Step-by-Step Guide to Stereochemical Analysis

• Initial Purity Assessment: Analyze the purified compound by reverse-phase HPLC with UV or MS detection to assess overall purity.

• Structural Confirmation: Acquire 1H and 13C NMR spectra to confirm the carbon skeleton and the position of functional groups.

• Relative Stereochemistry: Perform 2D NMR experiments (e.g., NOESY or ROESY) to determine the relative stereochemistry of the epoxide and hydroxyl groups.

• Absolute Stereochemistry: If the synthesis was not enantioselective, use chiral HPLC to separate the enantiomers. The absolute stereochemistry can then be determined by comparison to authentic standards (if available) or by advanced techniques such as vibrational circular dichroism (VCD).

• Final Purity Quantification: Use a validated chiral HPLC method to determine the stereoisomeric purity of the final compound. This purity value should be reported in all subsequent biological studies.

Biological Assays: Controlling for Variability

Once a stereochemically pure compound is obtained, its biological activity must be assessed using robust and reproducible assays. The choice of assay will depend on the hypothesized function of the molecule. For epoxy-hydroxy-octadecenoates, relevant assays might include:

• Anti-inflammatory assays: Measuring the inhibition of pro-inflammatory cytokine production in cell culture.

• Calcium mobilization assays: Assessing the ability of the compound to induce changes in intracellular calcium concentrations.

• Enzyme inhibition assays: Determining if the compound inhibits the activity of enzymes involved in inflammatory pathways, such as lipoxygenases or cyclooxygenases.

Key Sources of Irreproducibility in Biological Assays:

• Cell line variability: Different cell lines, or even the same cell line from different sources or at different passage numbers, can respond differently to the same stimulus.

• Reagent quality: The quality and concentration of all reagents, including the test compound, must be carefully controlled.

• Assay conditions: Minor variations in incubation time, temperature, or cell density can have a significant impact on the results.

To mitigate these sources of variability, it is essential to use standardized protocols, perform adequate controls, and report all experimental details with sufficient clarity to allow for independent replication.

Comparative Landscape of Related Epoxy-Hydroxy-Octadecenoates

While specific data on Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is scarce, a comparative analysis of its better-characterized relatives can provide valuable context and highlight the importance of stereochemistry.

Compound	Key Reported Biological Activities	Reference
Hepoxilin A3 (HxA3)	Mobilizes intracellular calcium, stimulates insulin secretion.	[1]
Hepoxilin B3 (HxB3)	Potent vasoconstrictor.	[5]
13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate	Implicated in the formation of the epidermal skin barrier.	[6]
11-Hydroxy-12,13-epoxy-9Z-octadecenoic Acid (11-HEPE)	Potential role in the resolution of inflammation.	[7]

This table illustrates that even subtle changes in the position and stereochemistry of the functional groups can lead to distinct biological activities.

Conclusion: A Call for Rigor and Collaboration

The study of epoxy-hydroxy-octadecenoates holds significant promise for the development of new therapeutic agents. However, realizing this promise requires a steadfast commitment to reproducible research. The case of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, a molecule with a defined structure but an unknown function, highlights the need for foundational research that is conducted with the highest standards of chemical and biological rigor.

By embracing stereoselective synthesis, employing robust analytical techniques, and utilizing standardized biological assays, the scientific community can build a solid foundation of reproducible data that will accelerate our understanding of this important class of lipid mediators and pave the way for future therapeutic innovations.

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A Comparative Guide to Structural Analogs of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate for Preclinical Research

Introduction: The Therapeutic Potential of Epoxy Fatty Acid Methyl Esters

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is a fascinating oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids. These molecules, including the subject of this guide, are implicated in a range of physiological processes, from inflammation and pain signaling to cardiovascular homeostasis. Their therapeutic potential is significant, yet their inherent instability often hampers preclinical development. This guide provides a comparative framework for researchers exploring structural analogs of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, offering insights into rational design, comparative biological evaluation, and detailed experimental protocols.

The core structure of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, a derivative of linoleic acid, features a vicinal epoxy alcohol moiety. This functional group is crucial for its biological activity but also represents a point of metabolic vulnerability, primarily through the action of soluble epoxide hydrolase (sEH). The sEH enzyme converts the epoxide to a less active diol, effectively terminating its signaling role. Consequently, a key strategy in designing effective analogs is to enhance metabolic stability without compromising the desired biological activity.

This guide will delve into the rationale behind the design of structural analogs, present a comparative overview of their potential biological activities, and provide detailed, field-proven protocols for their evaluation.

Structural Analogs: Rationale and Design Strategies

The design of effective structural analogs hinges on a deep understanding of the parent molecule's structure-activity relationship and its metabolic pathways. For Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate, the primary goals of analog design are to:

• Enhance Metabolic Stability: The principal route of inactivation for many epoxy fatty acids is hydrolysis of the epoxide ring by soluble epoxide hydrolase (sEH) to form the corresponding diol.[1] Therefore, modifications that hinder sEH activity are a primary focus.

• Modulate Receptor Interaction: While dedicated high-affinity receptors for many epoxy fatty acids remain elusive, evidence suggests interactions with G-protein coupled receptors (GPCRs).[1] Structural modifications can alter the affinity and selectivity for these putative receptors.

• Improve Pharmacokinetic Properties: Modifications to the parent structure can influence its absorption, distribution, metabolism, and excretion (ADME) profile, ultimately impacting its in vivo efficacy.

Based on these principles, several classes of structural analogs can be proposed for comparative studies:

• Stereoisomers: The stereochemistry of the epoxide and hydroxyl groups is critical for biological activity. Synthesizing and testing other diastereomers, such as the (11S,12S,13R)- or (11R,12R,13R)-isomers, can elucidate the optimal spatial arrangement for target engagement.

• Regioisomers: Shifting the position of the epoxy and hydroxyl groups along the fatty acid chain can reveal insights into the binding pocket of its molecular target. For instance, analogs such as Methyl 9(R),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate, a regioisomer of a related compound, have been synthesized for such comparative purposes.

• Metabolically Stabilized Analogs: To prevent sEH-mediated hydrolysis, the epoxide moiety can be replaced with more stable isosteres, such as a cyclopropane ring or by introducing steric hindrance near the epoxide.

• Analogs with Modified Lipophilicity: Altering the length of the alkyl chain or introducing polar groups can modify the compound's solubility and membrane permeability, which can be crucial for reaching its site of action.

A key publication by Keyes et al. (2021) details the synthesis of stable analogs of a related compound, 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), which provides a strong rationale for similar modifications to our target molecule.[1] Their strategies included the introduction of gem-dimethyl groups to sterically hinder esterification, a common metabolic pathway for fatty acids.

Comparative Biological Evaluation: A Framework

Direct comparative biological data for structural analogs of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate is sparse in the public domain. However, based on the known activities of related epoxy fatty acids, a logical framework for comparative evaluation can be established. The following table outlines key parameters and expected outcomes for a hypothetical set of analogs.

Analog	Structural Modification	Predicted Biological Activity	Rationale
Parent Compound	Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate	Baseline activity (e.g., anti-inflammatory, analgesic)	The naturally occurring or reference compound.
Analog 1	Diastereomer (e.g., Methyl 11(S),12(S)-Epoxy-13(R)-hydroxy-9(Z)-octadecenoate)	Potentially altered potency or selectivity.	Stereochemistry is often critical for receptor binding and enzyme interactions.
Analog 2	Regioisomer (e.g., Methyl 9(R),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate)	May exhibit different target engagement or altered signaling pathways.	The position of the functional groups dictates the interaction with binding pockets.
Analog 3	sEH Resistant (e.g., cyclopropane isostere of the epoxide)	Increased in vitro and in vivo potency and duration of action.	Reduced metabolic inactivation by soluble epoxide hydrolase.
Analog 4	Increased Lipophilicity (e.g., extended alkyl chain)	Potentially enhanced membrane permeability but may affect solubility.	Lipophilicity influences ADME properties.
Analog 5	Increased Hydrophilicity (e.g., terminal carboxylic acid)	Improved aqueous solubility, potentially altering distribution.	Polarity affects solubility and interactions with biological fluids.

Experimental Protocols

To facilitate comparative studies, this section provides detailed, step-by-step methodologies for key in vitro assays.

Protocol 1: Soluble Epoxide Hydrolase (sEH) Inhibition Assay

This protocol is adapted from established methods to determine the inhibitory potential of the parent compound and its analogs on recombinant human sEH.

Materials:

• Recombinant human soluble epoxide hydrolase (sEH)

• sEH substrate (e.g., (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME))

• Assay Buffer: Tris-HCl (50 mM, pH 7.4) containing 0.1 mg/mL bovine serum albumin (BSA)

• Test compounds (parent and analogs) dissolved in DMSO

• 96-well black microplates

• Fluorescence plate reader (Excitation: 330 nm, Emission: 465 nm)

Procedure:

• Prepare a stock solution of the sEH enzyme in assay buffer.

• Serially dilute the test compounds in DMSO. Further dilute in assay buffer to the final desired concentrations.

• To each well of the 96-well plate, add 20 µL of the diluted test compound solution.

• Add 160 µL of the sEH enzyme solution to each well.

• Incubate the plate at 37°C for 5 minutes.

• Initiate the reaction by adding 20 µL of the sEH substrate solution to each well.

• Immediately measure the fluorescence intensity at 1-minute intervals for 30 minutes.

• Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time curve).

• Determine the percent inhibition for each concentration of the test compound relative to a vehicle control (DMSO).

• Calculate the IC50 value for each compound by fitting the data to a dose-response curve.

Self-Validation:

• Include a known sEH inhibitor as a positive control.

• Run a no-enzyme control to account for background fluorescence.

• Ensure the reaction is in the linear range with respect to time and enzyme concentration.

Protocol 2: GPCR Activation Assay (β-Arrestin Recruitment)

This protocol utilizes a commercially available β-arrestin recruitment assay system to screen for GPCR activation by the parent compound and its analogs.

Materials:

• CHO-K1 cells stably co-expressing a GPCR of interest and a β-arrestin-enzyme fragment complementation system (e.g., PathHunter® β-Arrestin assay)

• Cell culture medium and supplements

• Test compounds (parent and analogs) dissolved in DMSO

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Chemiluminescent substrate

• White, opaque 96-well microplates

• Luminometer

Procedure:

• Seed the engineered CHO-K1 cells into 96-well plates and incubate overnight.

• Prepare serial dilutions of the test compounds in assay buffer.

• Remove the cell culture medium and add the diluted test compound solutions to the respective wells.

• Incubate the plate at 37°C for 90 minutes.

• Add the chemiluminescent substrate to each well according to the manufacturer's instructions.

• Incubate at room temperature for 60 minutes.

• Measure the luminescence using a plate reader.

• Calculate the fold activation relative to a vehicle control.

• Determine the EC50 value for each compound by fitting the data to a dose-response curve.

Self-Validation:

• Include a known agonist for the GPCR of interest as a positive control.

• Use untransfected cells as a negative control to ensure signal specificity.

• Monitor cell viability to rule out cytotoxic effects.

Visualization of Signaling Pathways and Workflows

Signaling Pathway of Epoxy Fatty Acids

Caption: Proposed signaling pathway for epoxy fatty acids.

Experimental Workflow for Analog Comparison

Caption: Workflow for comparative analog studies.

Conclusion and Future Directions

The exploration of structural analogs of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate represents a promising avenue for the development of novel therapeutics. By systematically modifying the parent structure to enhance metabolic stability and modulate biological activity, researchers can identify lead candidates with improved preclinical profiles. The experimental protocols and conceptual frameworks presented in this guide are intended to provide a solid foundation for these endeavors.

Future research should focus on obtaining direct, head-to-head comparative data for a diverse range of analogs in various biological assays. Furthermore, the identification and validation of specific GPCRs that interact with these epoxy fatty acids will be a critical step in elucidating their mechanism of action and will open new doors for targeted drug design.

References

• Keyes, G. S., Maiden, K., & Ramsden, C. E. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins, Leukotrienes and Essential Fatty Acids, 174, 102357. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe and Compliant Disposal of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate

This document provides a comprehensive, step-by-step guide for the proper disposal of Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate (CAS No. 200059-50-3). As a specialized fatty acid methyl ester containing an epoxy functional group, this compound requires careful handling and disposal to ensure laboratory safety, environmental protection, and regulatory compliance. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth procedural instruction grounded in established safety protocols.

Hazard Assessment and Chemical Profile

• Epoxy Functional Group: Epoxy compounds, especially in their uncured liquid state, are known potential sensitizers.[2][3] Repeated skin contact can lead to allergic reactions.[3] Vapors, particularly if the material is heated, may cause respiratory irritation.[2][3]

• Unsaturated Ester: As an unsaturated ester, it is combustible, though not easily ignited.[4][5] In the event of a fire, it can produce a complex mixture of gases, including carbon monoxide and carbon dioxide.[4][5]

• Toxicity Profile: A safety data sheet for the related compound 12(S),13(R)-Epoxy-9(Z)-octadecenoic acid suggests it is not classified as a hazardous substance.[6] However, it is a best practice in a laboratory setting to treat all chemical waste as hazardous until confirmed otherwise by your institution's Environmental Health and Safety (EHS) office.[7]

Personal Protective Equipment (PPE): Your First Line of Defense

Consistent and correct use of PPE is non-negotiable when handling this compound. The primary risks are skin contact and inhalation of any aerosols or vapors.[3][8]

PPE Component	Specification	Rationale for Use
Hand Protection	Nitrile or Butyl Rubber Gloves	Provides excellent chemical resistance against epoxy compounds.[8][9][10] Latex and cotton gloves are insufficient and should not be used.[9][10] Always double-glove if there is a significant risk of splashing.
Eye Protection	Chemical Safety Goggles or a Full-Face Shield	Protects eyes from accidental splashes.[9][10][11] Standard safety glasses do not provide adequate protection from liquid splashes.[9]
Body Protection	Chemical-Resistant Laboratory Coat and Long Sleeves	Prevents skin contact on the arms and body.[8][10] Consider disposable coveralls for larger quantities or when there is a high risk of contamination.[9]
Respiratory Protection	Use in a Well-Ventilated Area (e.g., Fume Hood)	Essential for preventing the inhalation of vapors or aerosols.[3][8][9] If working outside a fume hood is unavoidable, a respirator with an organic vapor cartridge may be required, subject to your institution's EHS assessment.[2][9]

Disposal Workflow: A Step-by-Step Protocol

The guiding principle for chemical disposal is to never dispose of untreated chemical waste down the drain or in the regular trash.[12][13] Evaporation of chemical waste in a fume hood is also not an acceptable disposal method.[12]

Step 1: Waste Characterization

The first step is to determine if your waste is hazardous. Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one of four characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity.[13]

• Unused/Pure Product: Leftover pure Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate should be treated as hazardous chemical waste.[14]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, paper towels, and pipette tips, must also be disposed of as hazardous waste.[12]

• Solutions: If the compound is in a solvent, the entire solution is considered hazardous waste. The specific hazards will depend on the solvent used. For example, if dissolved in an ignitable solvent like ethanol or acetone, the waste will carry an ignitability characteristic.[13]

Step 2: Waste Segregation and Containerization

Proper segregation prevents dangerous chemical reactions and aids in efficient disposal.

• Select a Compatible Container: Use a clean, sealable container made of a material compatible with the waste. The original product container is often the best choice.[7] Polyethylene containers are generally suitable. Ensure the container is in good condition with no leaks.[7]

• Liquid Waste: Collect all liquid waste, including the pure compound and any solvent mixtures, in a designated liquid hazardous waste container.

• Solid Waste: Collect all contaminated solid waste (e.g., absorbent pads from a spill, contaminated gloves, weighing paper) in a separate, clearly labeled solid hazardous waste container.

• Avoid Mixing: Do not mix this waste stream with incompatible chemicals. While specific incompatibility data for this compound is limited, as a general rule, avoid mixing epoxy-containing waste with strong oxidizing agents, acids, or bases unless it is part of a specific neutralization protocol.[15][16]

Step 3: Labeling

Accurate labeling is a critical regulatory requirement.

• Attach a hazardous waste tag to the container as soon as the first drop of waste is added.

• Clearly write the full chemical name: "Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate" and any other components (e.g., solvents) with their approximate percentages.

• Indicate the relevant hazards (e.g., "Combustible," "Potential Sensitizer").

• Keep the container closed at all times, except when adding waste.[12][13]

Step 4: Storage and Collection

• Designated Storage: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.[13] This area should be under the control of the lab personnel and away from drains.

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Arrange for Pickup: Once the container is full or you have finished the project, contact your institution's Environmental Health and Safety (EHS) department to arrange for a hazardous waste pickup.[13] They will handle the final transport and disposal according to federal, state, and local regulations.[14]

The following diagram illustrates the decision-making process for the disposal of waste generated from working with Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Caption: Disposal workflow for Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecenoate.

Spill and Emergency Procedures

Immediate and appropriate action is required in the event of a spill.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[17]

• Assess the Spill: Determine the extent of the spill. For small spills that you are trained to handle, proceed with cleanup. For large spills, contact your institution's emergency response team.[17]

• Don PPE: Before attempting any cleanup, don the appropriate PPE as outlined in Section 2.[17]

• Containment: For liquid spills, contain the spill using absorbent materials like vermiculite or chemical spill pads.[17][18] Work from the outside of the spill inward to prevent spreading.[17]

• Cleanup: Carefully collect all absorbent material and any contaminated items. For uncured epoxy compounds, you can use a scraper to collect the bulk of the material.[11][18] Wipe the area with a cloth dampened with isopropyl alcohol or acetone to remove residue, followed by a final wash with soap and water.[17]

• Disposal: Place all cleanup materials into a designated hazardous waste container, seal it, and label it appropriately.[17]

• Personal Contamination:

  • Skin Contact: Immediately wash the affected area thoroughly with soap and water.[2][17][19] Do not use solvents to clean your skin.[17] Remove any contaminated clothing.[17]

  • Eye Contact: Flush the eyes immediately with copious amounts of water for at least 15 minutes at an eyewash station.[11][19] Seek immediate medical attention.

References

• Preventing Overexposure - WEST SYSTEM Epoxy. (n.d.). WEST SYSTEM Epoxy. Retrieved from [Link]

• How to Safely Work with Epoxy Coatings. (2022, July 11). International Enviroguard. Retrieved from [Link]

• Epoxy Safety 101: Choosing the Safety Equipment. (2024, May 22). Entropy Resins. Retrieved from [Link]

• Epoxy Resin Safety: Essential Tips for Working with Resin on Your Boat. (n.d.). Ark Composites. Retrieved from [Link]

• Standard Operating Procedures for Handling and Use of Epoxy Resin Systems. (n.d.). Retrieved from [Link]

• Correct PPE When Using Epoxy Art Resin! (n.d.). Vista Resin. Retrieved from [Link]

• Safe Handling of Epoxy Resin Systems. (n.d.). Wolverine Coatings Corporation. Retrieved from [Link]

• How to Dispose of 2-Part Epoxy Solutions. (2013, April 23). Lion Technology. Retrieved from [Link]

• Epoxy Resin Safety Precautions. (n.d.). Entropy Resins. Retrieved from [Link]

• When Epoxy Meets Its Match: Compatibility and Cure Failure. (2025, October 17). INCURE INC. Retrieved from [Link]

• SAFE HANDLING OF EPOXY SYSTEMS. (n.d.). PlasticsEurope. Retrieved from [Link]

• Chemical compatibility table with epoxy. (n.d.). Duplação. Retrieved from [Link]

• Safety Data Sheet. (2023, July 26). Chevron. Retrieved from [Link]

• How Can You Safely Dispose Of Epoxy? (n.d.). WEST SYSTEM Epoxy. Retrieved from [Link]

• Proper Disposal of Leftover Resin & Hardener. (n.d.). Epoxyworks. Retrieved from [Link]

• Guidelines for Safe Epoxy Disposal. (2024, May 22). Entropy Resins. Retrieved from [Link]

• Ester Disposal. (n.d.). Chemtalk. Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. Retrieved from [Link]

• 5 different chemicals epoxy can easily resist. (n.d.). UltraClear Epoxy. Retrieved from [Link]

• Understanding Chemical Resistance in Epoxy System. (n.d.). Coatings World. Retrieved from [Link]

• Understanding Chemical Resistance in Epoxy System. (n.d.). Retrieved from [Link]

• Guide to Managing Laboratory Chemical Waste. (n.d.). Vanderbilt University. Retrieved from [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). US EPA. Retrieved from [Link]

• Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen. (n.d.). CD Biosynsis. Retrieved from [Link]

• 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. (n.d.). PubChem. Retrieved from [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. (n.d.). University of Pennsylvania EHRS. Retrieved from [Link]

• Methyl (11R,12R,13S)-(Z)-12,13-epoxy-11-methoxy-9-octadecenoate (CAS 88335-39-1). (n.d.). Cheméo. Retrieved from [Link]

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories. (2025, February 27). US EPA. Retrieved from [Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. (n.d.). PMC - NIH. Retrieved from [Link]

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